3-Bromo-5-chlorobenzaldehyde

• CAS: 188813-05-0

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties, synthesis, and reactivity of 3-Bromo-5-chlorobenzaldehyde. The information is intended to support research and development activities, particularly in the fields of organic synthesis, medicinal chemistry, and materials science.

Chemical and Physical Properties

3-Bromo-5-chlorobenzaldehyde is a disubstituted aromatic aldehyde.[1] The presence of both bromine and chlorine atoms on the benzene (B151609) ring, in conjunction with the aldehyde functional group, imparts specific reactivity and physical characteristics to the molecule.[1] It typically appears as a white to light yellow crystalline powder.[2][3]

The following table summarizes the key quantitative properties of 3-Bromo-5-chlorobenzaldehyde.

Property	Value	Source(s)
Molecular Formula	C₇H₄BrClO	[2][4][5]
Molecular Weight	219.46 g/mol	[2][4][5]
CAS Number	188813-05-0	[2][4][5]
Melting Point	68-73 °C	[3][5]
Boiling Point	264.0 ± 20.0 °C (Predicted)	[5]
Density	1.698 ± 0.06 g/cm³ (Predicted)	[5]
Flash Point	113.5 ± 21.8 °C	[5]
Refractive Index	1.623	[3][5]
Purity	>98.0% (GC)	[2]
XLogP3	2.7	[4][5]
PSA (Polar Surface Area)	17.1 Ų	[4][5]

Spectroscopic Data

While specific spectra for 3-Bromo-5-chlorobenzaldehyde were not found in the initial search, data for structurally similar compounds are available. For instance, the NIST WebBook has mass spectrometry data for 3-bromo-5-chloro-2-hydroxybenzaldehyde (B34756) and infrared spectra for 3-bromobenzaldehyde, which can provide insights into the expected spectral characteristics.[6][7] Spectroscopic analysis would typically confirm the presence of the aldehyde C-H stretch, the carbonyl (C=O) stretch, and aromatic C-H and C-C vibrations in the IR spectrum. The NMR spectrum would show characteristic shifts for the aromatic protons and the aldehydic proton.

Reactivity and Stability

The reactivity of 3-Bromo-5-chlorobenzaldehyde is primarily dictated by the aldehyde functional group, which is susceptible to nucleophilic addition and condensation reactions.[1] The electron-withdrawing nature of the bromine and chlorine substituents can influence the reactivity of both the aldehyde group and the aromatic ring.

• Stability : The compound should be stored in a tightly closed container in a dry, cool, and well-ventilated place.[8] It is noted to be air-sensitive, and storage under an inert gas is recommended.

• Conditions to Avoid : Heat, flames, and sparks should be avoided.[9]

• Incompatible Materials : Strong oxidizing agents are materials to avoid.[9]

• Hazardous Decomposition Products : Combustion may produce carbon monoxide, hydrogen chloride, and hydrogen bromide.[9]

Experimental Protocols

A common method for the synthesis of 3-Bromo-5-chlorobenzaldehyde involves the lithiation of a dihalogenated benzene precursor followed by formylation.[10]

Materials:

• 3,5-dibromochlorobenzene (27 g, 100 mmol)

• Anhydrous isopropyl ether (300.0 mL)

• n-butyllithium (2.6 M in hexane, 40 mL, 100 mmol)

• N,N-dimethylformamide (DMF, 7.5 g, 100 mmol)

• Ammonium (B1175870) chloride solution (80 mL)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene in anhydrous isopropyl ether in a dry flask.[10]

• Cool the reaction mixture to -78 °C with continuous stirring.[10]

• Slowly add the n-butyllithium solution dropwise, maintaining the temperature at -78 °C.[10]

• After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.[10]

• Add N,N-dimethylformamide (DMF) dropwise, ensuring the temperature remains below -78 °C.[10]

• Upon completion of the reaction, quench it by adding ammonium chloride solution and stir for an additional 15 minutes.[10]

• Separate the ether layer and wash it sequentially with water (2 x 250 mL).[10]

• Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[10]

• Purify the crude product by silica gel column chromatography to yield 3-bromo-5-chlorobenzaldehyde. The reported yield is 16 g (67%).[10]

Applications in Research and Development

3-Bromo-5-chlorobenzaldehyde serves as a valuable intermediate in organic synthesis.[1] Its utility is particularly noted in the preparation of more complex molecules, including pharmaceuticals and agrochemicals.[1] The presence of three distinct functional handles—the aldehyde, the bromo group, and the chloro group—allows for selective and sequential chemical transformations, making it a versatile building block for constructing diverse molecular architectures.

Safety and Handling

GHS Hazard Classification:

• Acute Toxicity, Oral (Category 4) : H302 - Harmful if swallowed.[4][5]

• Skin Irritation (Category 2) : H315 - Causes skin irritation.

• Eye Irritation (Category 2A) : H319 - Causes serious eye irritation.

Precautionary Statements:

• Prevention : Wash skin thoroughly after handling. Do not eat, drink or smoke when using this product. Wear protective gloves, eye protection, and face protection.[8]

• Response : If swallowed, get medical help. Rinse mouth. If on skin, wash with plenty of water. If eye irritation persists, get medical advice/attention. Take off contaminated clothing and wash it before reuse.[8]

• Disposal : Dispose of contents/container to an approved waste disposal plant in accordance with local regulations.[8]

Handling and Storage:

• Handle in a well-ventilated place.[8]

• Avoid contact with skin and eyes.[8]

• Avoid the formation of dust and aerosols.[8]

• Store in a tightly closed container in a dry, cool, and well-ventilated place, away from incompatible materials.[8]

Visualizations

Caption: Synthesis workflow for 3-Bromo-5-chlorobenzaldehyde.

References

• 1. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 2. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 3. 3-bromo-5-chloro Benzaldehyde at Best Price in Hyderabad, Telangana | Rnr Biosciences Pvt. Ltd. [tradeindia.com]
• 4. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. echemi.com [echemi.com]
• 6. 3-Bromo-5-chloro-2-hydroxybenzaldehyde [webbook.nist.gov]
• 7. Benzaldehyde, 3-bromo- [webbook.nist.gov]
• 8. echemi.com [echemi.com]
• 9. 3-Bromo-4-chlorobenzaldehyde | CAS#:86265-88-5 | Chemsrc [chemsrc.com]
• 10. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]

An In-depth Technical Guide to 3-Bromo-5-chlorobenzaldehyde: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-5-chlorobenzaldehyde is a halogenated aromatic aldehyde that serves as a critical building block in synthetic organic chemistry. Its unique substitution pattern and the reactivity of the aldehyde functional group make it a valuable intermediate in the preparation of more complex molecules, particularly in the fields of pharmaceuticals and agrochemicals. This guide provides a comprehensive overview of its chemical and physical properties, detailed experimental protocols for its synthesis and purification, and explores its application in the synthesis of targeted therapeutics, such as kinase inhibitors.

Core Properties of 3-Bromo-5-chlorobenzaldehyde

3-Bromo-5-chlorobenzaldehyde is a solid at room temperature, appearing as a white to light yellow crystalline powder.[1] The presence of both bromine and chlorine atoms on the benzene (B151609) ring, meta and para to the aldehyde group respectively, significantly influences its reactivity and physical properties. The molecular weight of this compound is 219.46 g/mol .[1][2][3]

Physicochemical Data

The key quantitative data for 3-Bromo-5-chlorobenzaldehyde are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Weight	219.46 g/mol	[1][2][3]
Molecular Formula	C₇H₄BrClO	[1][2][3]
CAS Number	188813-05-0	[2][3]
Appearance	White to light yellow crystalline powder	[1]
Melting Point	68-73 °C
Boiling Point	264.0 ± 20.0 °C (Predicted)
Density	1.698 ± 0.06 g/cm³ (Predicted)
Purity	>98.0% (GC)	[1]

Synthesis and Purification

The synthesis of 3-Bromo-5-chlorobenzaldehyde is typically achieved through a lithium-halogen exchange reaction followed by formylation. The purification of the final product is crucial to remove unreacted starting materials and byproducts.

Experimental Protocol: Synthesis

This protocol describes the synthesis of 3-Bromo-5-chlorobenzaldehyde from 3,5-dibromochlorobenzene.

Materials:

• 3,5-dibromochlorobenzene

• Anhydrous isopropyl ether

• n-butyllithium (2.6 M in hexane)

• N,N-dimethylformamide (DMF)

• Saturated ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (27 g, 100 mmol) in anhydrous isopropyl ether (300 mL) in a dry flask.

• Cool the reaction mixture to -78 °C with continuous stirring.

• Slowly add a 2.6 M hexane (B92381) solution of n-butyllithium (40 mL, 100 mmol) dropwise to the cooled solution.

• After the addition is complete, continue to stir the reaction mixture at -78 °C for an additional 30 minutes.

• Add N,N-dimethylformamide (7.5 g, 100 mmol) dropwise, ensuring the temperature remains below -78 °C.

• Upon completion of the reaction, add 80 mL of saturated ammonium chloride solution to the mixture and stir for 15 minutes.

• Separate the ether layer and wash it sequentially with water (2 x 250 mL).

• Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product is then purified by silica gel column chromatography to yield 3-bromo-5-chlorobenzaldehyde.

Experimental Protocol: Purification

Purification of the crude 3-Bromo-5-chlorobenzaldehyde can be effectively achieved by flash column chromatography.

Materials:

• Crude 3-Bromo-5-chlorobenzaldehyde

• Silica gel (230-400 mesh)

• n-Hexane (analytical grade)

• Ethyl acetate (B1210297) (analytical grade)

• TLC plates (silica gel coated)

• UV lamp

Procedure:

• TLC Analysis: First, determine the optimal solvent system using Thin Layer Chromatography (TLC). The goal is to achieve a retention factor (Rf) of approximately 0.25-0.35 for the product. Start with a non-polar mixture (e.g., 9:1 n-hexane:ethyl acetate) and gradually increase the polarity.

• Column Preparation: Prepare a slurry of silica gel in n-hexane and pour it into a chromatography column. Pack the column evenly, ensuring no air bubbles are trapped. Add a thin layer of sand on top of the silica gel.

• Loading the Sample: Dissolve the crude product in a minimal amount of the initial eluting solvent (e.g., n-hexane with a small amount of ethyl acetate) and carefully load it onto the top of the column.

• Elution: Begin elution with the solvent system determined by TLC. Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate to elute the product.

• Fraction Collection and Analysis: Collect fractions and monitor the elution of the product by TLC.

• Isolation: Combine the pure fractions containing the desired product and remove the solvent using a rotary evaporator to obtain purified 3-Bromo-5-chlorobenzaldehyde.

Applications in Drug Development

Halogenated benzaldehydes are pivotal intermediates in the synthesis of various pharmaceuticals. Their utility lies in the ability to undergo a wide range of chemical transformations, allowing for the construction of complex molecular scaffolds.

Intermediate for Kinase Inhibitors

Substituted benzaldehydes are key starting materials in the synthesis of various kinase inhibitors, which are a cornerstone of modern cancer therapy. These inhibitors target signaling pathways that are often dysregulated in tumor cells.

A significant application of a structurally similar compound is in the synthesis of Dabrafenib (GSK2118436) , a potent inhibitor of the BRAF kinase. While the exact synthetic route from 3-Bromo-5-chlorobenzaldehyde to Dabrafenib is proprietary, a logical synthetic workflow can be conceptualized based on established organic reactions. The aldehyde functionality can be used to construct the thiazole (B1198619) ring, a core component of Dabrafenib.

A logical workflow for the synthesis of a kinase inhibitor.

Target Pathway: BRAF/MEK/ERK Signaling

Dabrafenib and similar kinase inhibitors target the BRAF protein, a key component of the RAS/RAF/MEK/ERK signaling pathway (also known as the MAPK pathway).[2][4] This pathway is crucial for regulating cell proliferation, differentiation, and survival.[4] In many cancers, particularly melanoma, mutations in the BRAF gene (such as BRAF V600E) lead to constitutive activation of this pathway, driving uncontrolled cell growth.[2][3] By inhibiting the mutated BRAF kinase, drugs like Dabrafenib can block downstream signaling and halt tumor progression.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Molecular Pathways and Mechanisms of BRAF in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The BRAF–MAPK signaling pathway is essential for cancer-immune evasion in human melanoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Targeting of the BRAF Proto-Oncogene/Mitogen-Activated Protein Kinase (MAPK) Pathway across Cancers | MDPI [mdpi.com]

An In-depth Technical Guide to the Synthesis of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of synthetic pathways for the preparation of 3-bromo-5-chlorobenzaldehyde, a valuable intermediate in the synthesis of pharmaceuticals and other complex organic molecules. This document details two primary synthetic routes, including experimental protocols, quantitative data, and logical workflow diagrams to facilitate laboratory application.

Introduction

3-Bromo-5-chlorobenzaldehyde is a substituted aromatic aldehyde whose structural features make it a key building block in medicinal chemistry and materials science. The presence of two different halogen atoms at the meta positions relative to the aldehyde group allows for selective functionalization through various cross-coupling reactions, while the aldehyde moiety serves as a versatile handle for further chemical transformations. This guide explores two distinct and reliable methods for its synthesis, starting from commercially available precursors.

Synthesis Pathway 1: From 3,5-Dibromochlorobenzene

This pathway involves a lithium-halogen exchange reaction on 3,5-dibromochlorobenzene, followed by formylation using N,N-dimethylformamide (DMF). This method is highly regioselective due to the greater reactivity of the bromine atom at the 5-position towards lithiation compared to the bromine at the 3-position, which is sterically hindered by the adjacent chlorine atom.

Experimental Protocol

Materials:

• 3,5-Dibromochlorobenzene

• Anhydrous isopropyl ether

• n-Butyllithium (n-BuLi) in hexane (B92381)

• N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene in anhydrous isopropyl ether in a dry flask.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexane dropwise to the stirred solution, maintaining the temperature below -75 °C.

• After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.

• Slowly add N,N-dimethylformamide (DMF) dropwise, ensuring the temperature remains below -78 °C.

• After the addition of DMF, allow the reaction to proceed for a specified time at -78 °C.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

• Separate the organic layer and wash it with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 3-bromo-5-chlorobenzaldehyde.

Quantitative Data

Parameter	Value	Reference
Starting Material	3,5-Dibromochlorobenzene	Not specified in retrieved documents
Reagents	n-Butyllithium, DMF	Not specified in retrieved documents
Solvent	Anhydrous isopropyl ether	Not specified in retrieved documents
Reaction Temperature	-78 °C	Not specified in retrieved documents
Reaction Time	> 30 minutes	Not specified in retrieved documents
Yield	Up to 67%	Not specified in retrieved documents
Purity	>98% (typical)	[1]

Synthesis Workflow

Caption: Synthesis of 3-Bromo-5-chlorobenzaldehyde from 3,5-Dibromochlorobenzene.

Synthesis Pathway 2: From 1-Bromo-3-chlorobenzene (B44181)

This pathway utilizes a Rieche formylation, which involves the electrophilic substitution of an aromatic ring with dichloromethyl methyl ether in the presence of a strong Lewis acid, such as titanium tetrachloride (TiCl₄). This method is particularly useful for the formylation of less activated or deactivated aromatic rings.

Experimental Protocol

Materials:

• 1-Bromo-3-chlorobenzene

• Dichloromethyl methyl ether

• Titanium tetrachloride (TiCl₄)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous ammonium chloride solution

• 0.1 N Hydrochloric acid

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 1-bromo-3-chlorobenzene in anhydrous dichloromethane in a dry flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add titanium tetrachloride dropwise to the stirred solution.

• After stirring for a short period, add dichloromethyl methyl ether dropwise, maintaining the temperature at 0 °C.

• Allow the reaction to proceed at 0 °C for a specified time.

• Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

• Separate the organic layer and wash it sequentially with 0.1 N hydrochloric acid, saturated aqueous sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to obtain 3-bromo-5-chlorobenzaldehyde.

Quantitative Data

Parameter	Value	Reference
Starting Material	1-Bromo-3-chlorobenzene	[2][3]
Reagents	Dichloromethyl methyl ether, TiCl₄	[2][3]
Solvent	Anhydrous Dichloromethane	[2]
Reaction Temperature	0 °C	[2]
Reaction Time	Not specified in retrieved documents
Yield	Variable	[2][3]
Purity	>97% (typical)	[1]

Synthesis Workflow

Caption: Synthesis of 3-Bromo-5-chlorobenzaldehyde from 1-Bromo-3-chlorobenzene.

Conclusion

This guide has detailed two robust synthetic pathways for the preparation of 3-bromo-5-chlorobenzaldehyde. The choice of pathway may depend on the availability of starting materials, desired scale, and safety considerations. The lithium-halogen exchange route offers a high-yielding and well-documented procedure. The Rieche formylation provides a valuable alternative, particularly when 1-bromo-3-chlorobenzene is a more accessible starting material. Both methods yield a versatile intermediate crucial for the development of novel chemical entities in the pharmaceutical and agrochemical industries.

References

• 1. mdpi.com [mdpi.com]
• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Rieche formylation - Wikipedia [en.wikipedia.org]

Spectroscopic and Physicochemical Profile of 3-Bromo-5-chlorobenzaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic and physicochemical properties of 3-Bromo-5-chlorobenzaldehyde, a halogenated aromatic aldehyde with applications in organic synthesis. Due to the limited availability of published experimental spectra for this specific compound, this guide presents a combination of available data for closely related structures and general experimental protocols. This information serves as a valuable resource for the characterization and utilization of 3-Bromo-5-chlorobenzaldehyde in research and development.

Physicochemical Properties

3-Bromo-5-chlorobenzaldehyde is a solid at room temperature with the chemical formula C₇H₄BrClO.[1][2] It is characterized by the presence of a bromine atom at the 3-position and a chlorine atom at the 5-position of the benzaldehyde (B42025) ring.[1][2]

Property	Value	Reference
Molecular Formula	C₇H₄BrClO	[1][2][3]
Molecular Weight	219.46 g/mol	[1][2][3]
Melting Point	68-73 °C	[4]
Appearance	White to light yellow crystalline powder	[2][5]
CAS Number	188813-05-0	[1][2][3]

Spectroscopic Data

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3-Bromo-5-chlorobenzaldehyde is expected to show signals in the aromatic region (δ 7.0-8.0 ppm) and a characteristic signal for the aldehydic proton (δ 9.5-10.5 ppm). The substitution pattern on the aromatic ring will influence the chemical shifts and coupling constants of the aromatic protons. For comparison, the ¹H NMR spectrum of the related compound 3-Bromo-5-chlorosalicylaldehyde (which contains an additional hydroxyl group) shows distinct aromatic and aldehydic protons.[6]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum of 3-Bromo-5-chlorobenzaldehyde will exhibit a signal for the carbonyl carbon of the aldehyde group in the downfield region (typically δ 190-200 ppm). The aromatic carbons will appear in the range of δ 120-150 ppm, with the carbons directly attached to the halogens showing characteristic shifts. The ¹³C NMR spectrum of the related 3-Bromo-5-chloro-2-hydroxybenzaldehyde is available and can serve as a reference.[7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Bromo-5-chlorobenzaldehyde is expected to display a strong absorption band corresponding to the C=O stretching vibration of the aldehyde group at approximately 1700 cm⁻¹. Characteristic bands for C-H stretching of the aromatic ring and the aldehyde, as well as C-C stretching within the aromatic ring, are also anticipated. The IR spectrum of 3-Bromo-5-chloro-2-hydroxybenzaldehyde provides a reference for some of these vibrational modes.[8]

Mass Spectrometry (MS)

The mass spectrum of 3-Bromo-5-chlorobenzaldehyde is expected to show a molecular ion peak corresponding to its molecular weight. The isotopic pattern of the molecular ion will be characteristic of a compound containing one bromine and one chlorine atom. Common fragmentation patterns for benzaldehydes include the loss of the formyl radical (-CHO) and the halogen atoms. The mass spectrum of 3-Bromo-5-chloro-2-hydroxybenzaldehyde can be used as a guide to predict potential fragmentation pathways.[9]

Experimental Protocols

The following are general protocols for obtaining the spectroscopic data for 3-Bromo-5-chlorobenzaldehyde.

Synthesis of 3-Bromo-5-chlorobenzaldehyde

A common synthetic route to 3-Bromo-5-chlorobenzaldehyde involves the reaction of a suitable precursor under specific conditions. While a detailed experimental protocol was not found, the synthesis is a key step for obtaining the compound for analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 3-Bromo-5-chlorobenzaldehyde in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a standard frequency (e.g., 400 MHz for ¹H).

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction to obtain the final spectra.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of 3-Bromo-5-chlorobenzaldehyde with dry KBr powder and pressing it into a thin disk. Alternatively, for Attenuated Total Reflectance (ATR)-FTIR, place a small amount of the solid sample directly on the ATR crystal.

• Data Acquisition: Record the spectrum in the mid-infrared range (typically 4000-400 cm⁻¹).

• Data Processing: The resulting interferogram is Fourier-transformed to produce the infrared spectrum.

Mass Spectrometry (MS)

• Sample Introduction: Introduce the sample into the mass spectrometer, typically using a direct insertion probe for solid samples or after separation by gas chromatography (GC-MS).

• Ionization: Ionize the sample using a suitable technique, such as electron ionization (EI) or electrospray ionization (ESI).

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer.

• Detection: Detect the ions to generate the mass spectrum.

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and spectroscopic characterization of 3-Bromo-5-chlorobenzaldehyde.

Caption: A generalized workflow for the synthesis and spectroscopic analysis of 3-Bromo-5-chlorobenzaldehyde.

References

• 1. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 2. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 3. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. 3-bromo-5-chloro Benzaldehyde at Best Price in Hyderabad, Telangana | Rnr Biosciences Pvt. Ltd. [tradeindia.com]
• 6. 3-Bromo-5-chlorosalicylaldehyde(19652-32-5) 1H NMR [m.chemicalbook.com]
• 7. spectrabase.com [spectrabase.com]
• 8. 3-Bromo-5-chloro-2-hydroxybenzaldehyde [webbook.nist.gov]
• 9. 3-Bromo-5-chloro-2-hydroxybenzaldehyde [webbook.nist.gov]

An In-Depth Technical Guide to 3-Bromo-5-chlorobenzaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Bromo-5-chlorobenzaldehyde is a halogenated aromatic aldehyde that serves as a pivotal building block in synthetic organic chemistry. Its unique substitution pattern offers a versatile scaffold for the construction of complex molecules with significant biological activities. This technical guide provides a comprehensive overview of its chemical and physical properties, a detailed experimental protocol for its synthesis, and an exploration of its primary application as a precursor to biologically active isoxazole (B147169) derivatives. The guide further delves into the mechanisms of action of these derivatives, particularly their roles in antimicrobial and anticancer pathways, supported by signaling pathway diagrams.

Chemical and Physical Properties

3-Bromo-5-chlorobenzaldehyde, with the IUPAC name 3-bromo-5-chlorobenzaldehyde , is a crystalline solid at room temperature.[1] Its key chemical and physical properties are summarized in the table below for easy reference and comparison.

Property	Value	Reference
IUPAC Name	3-bromo-5-chlorobenzaldehyde	[2][3]
Synonyms	5-Bromo-3-chlorobenzaldehyde, Benzaldehyde (B42025), 3-bromo-5-chloro-	[2][4]
CAS Number	188813-05-0	[2][3]
Molecular Formula	C₇H₄BrClO	[1][2][3]
Molecular Weight	219.46 g/mol	[1][2][3]
Appearance	White to light yellow powder/crystal	[1]
Melting Point	69.0 to 73.0 °C	[4]
Boiling Point	264.0 ± 20.0 °C (Predicted)
Solubility	Soluble in organic solvents such as ether.	[5]
Purity	>98.0% (GC)	[1]

Synthesis of 3-Bromo-5-chlorobenzaldehyde

A common and effective method for the synthesis of 3-bromo-5-chlorobenzaldehyde involves the monolithium-halogen exchange of 3,5-dibromochlorobenzene followed by formylation.

Experimental Protocol

Materials:

• 3,5-Dibromochlorobenzene

• Anhydrous isopropyl ether

• n-Butyllithium (n-BuLi) in hexane (B92381) (2.6 M solution)

• N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Nitrogen gas atmosphere

Procedure: [5]

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (100 mmol) in anhydrous isopropyl ether (300 mL) in a dry reaction flask.

• Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Slowly add a 2.6 M solution of n-butyllithium in hexane (100 mmol) dropwise to the cooled solution, maintaining the temperature below -78 °C.

• After the addition is complete, continue to stir the reaction mixture at -78 °C for an additional 30 minutes.

• Slowly add N,N-dimethylformamide (100 mmol) dropwise to the reaction mixture, ensuring the temperature remains below -78 °C.

• Upon completion of the reaction (monitorable by TLC), quench the reaction by adding 80 mL of saturated aqueous ammonium chloride solution and continue stirring for 15 minutes.

• Separate the ether layer and wash it sequentially with water (2 x 250 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solution under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 3-bromo-5-chlorobenzaldehyde.

Spectroscopic Characterization

• ¹H NMR: The proton NMR spectrum is expected to show signals in the aromatic region (δ 7.5-8.0 ppm) corresponding to the three non-equivalent aromatic protons, and a characteristic aldehyde proton signal further downfield (δ 9.9-10.1 ppm).

• ¹³C NMR: The carbon NMR spectrum will display a signal for the carbonyl carbon in the range of δ 190-195 ppm.[6] The aromatic carbons will appear between δ 125-140 ppm.

• FT-IR: The infrared spectrum will exhibit a strong characteristic carbonyl (C=O) stretching vibration around 1700-1710 cm⁻¹. Aromatic C-H stretching vibrations are expected in the region of 3100-3000 cm⁻¹.

• Mass Spectrometry: The electron ionization mass spectrum will show the molecular ion peak (M⁺) and characteristic isotopic peaks due to the presence of bromine and chlorine atoms. Fragmentation will likely involve the loss of the formyl radical (-CHO) and halogen atoms.

Applications in Drug Discovery: Synthesis of Isoxazole Derivatives

3-Bromo-5-chlorobenzaldehyde is a valuable precursor for the synthesis of isoxazole derivatives, a class of heterocyclic compounds with a wide range of pharmacological activities, including antimicrobial and anticancer properties.[7][8][9][10]

General Experimental Protocol for Isoxazole Synthesis

A common route to isoxazole derivatives from aldehydes is through a condensation reaction to form a chalcone (B49325), followed by cyclization with hydroxylamine (B1172632).

Step 1: Synthesis of Chalcone Intermediate

• Dissolve 3-Bromo-5-chlorobenzaldehyde and an appropriate acetophenone (B1666503) derivative in ethanol (B145695).

• Add an aqueous solution of a base (e.g., sodium hydroxide (B78521) or potassium hydroxide) and stir the mixture at room temperature.

• Monitor the reaction by TLC until completion.

• Pour the reaction mixture into crushed ice and acidify to precipitate the chalcone.

• Filter, wash with water, and dry the solid chalcone.

Step 2: Cyclization to Isoxazole

• Reflux a mixture of the synthesized chalcone and hydroxylamine hydrochloride in a suitable solvent like ethanol or acetic acid, often in the presence of a base like sodium acetate.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture and pour it into water to precipitate the isoxazole derivative.

• Filter, wash, and purify the product by recrystallization or column chromatography.

Biological Activity and Signaling Pathways of Isoxazole Derivatives

Isoxazole-containing compounds have emerged as promising candidates in drug development due to their ability to modulate various biological pathways.

Anticancer Activity

Isoxazole derivatives have been shown to exhibit anticancer properties through several mechanisms of action, including the induction of apoptosis, inhibition of protein kinases, and disruption of microtubule polymerization.[11][12]

a) Induction of Apoptosis: Many isoxazole derivatives trigger programmed cell death in cancer cells.[13][14] This can occur through the intrinsic or extrinsic pathways, often involving the activation of caspases.[13][15]

General pathway for the induction of apoptosis by isoxazole derivatives.

b) Inhibition of Heat Shock Protein 90 (HSP90): Some isoxazole derivatives are potent inhibitors of HSP90, a molecular chaperone crucial for the stability of many oncoproteins.[13][16] Inhibition of HSP90 leads to the degradation of these client proteins, ultimately causing cancer cell death.[13]

Inhibition of the HSP90 chaperone protein by isoxazole derivatives.

c) Disruption of Tubulin Polymerization: Certain isoxazole compounds can interfere with the polymerization of tubulin, a key component of microtubules.[13] This disruption leads to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.[13]

Disruption of tubulin polymerization by isoxazole derivatives.

Antimicrobial Activity

The isoxazole scaffold is present in several clinically used antibacterial drugs.[17] Derivatives of 3-Bromo-5-chlorobenzaldehyde can be synthesized to target various bacterial processes. The mechanism of action for many isoxazole-based antimicrobials involves the inhibition of essential bacterial enzymes or interference with cell wall synthesis.[7] Some derivatives have also been shown to be effective against fungal pathogens.[1]

Conclusion

3-Bromo-5-chlorobenzaldehyde is a key intermediate in organic synthesis with significant applications in the development of new therapeutic agents. Its utility as a precursor for isoxazole derivatives with potent anticancer and antimicrobial activities makes it a compound of high interest for researchers in medicinal chemistry and drug discovery. The continued exploration of derivatives synthesized from this versatile building block holds considerable promise for the development of novel drugs with improved efficacy and selectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 5. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]
• 6. C7H6O C6H5CHO C-13 nmr spectrum of benzaldehyde analysis of chemical shifts ppm interpretation of 13C chemical shifts ppm of benzaldehyde C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. ijrrjournal.com [ijrrjournal.com]
• 8. The In Vitro Impact of Isoxazole Derivatives on Pathogenic Biofilm and Cytotoxicity of Fibroblast Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Synthesis, characterization of isoxazole derivatives and evaluation of their antibacterial, antioxidant and anticancer activity | Semantic Scholar [semanticscholar.org]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Isoxazole/Isoxazoline Skeleton in the Structural Modification of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Pro-apoptotic activity of novel synthetic isoxazole derivatives exhibiting inhibitory activity against tumor cell growth in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Advances in isoxazole chemistry and their role in drug discovery - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08339C [pubs.rsc.org]

Physical characteristics of 3-Bromo-5-chlorobenzaldehyde

An In-depth Technical Guide on the Physical Characteristics of 3-Bromo-5-chlorobenzaldehyde

This technical guide provides a comprehensive overview of the core physical and chemical characteristics of 3-Bromo-5-chlorobenzaldehyde, tailored for researchers, scientists, and professionals in drug development. The information is presented to facilitate easy access and comparison, with a focus on quantitative data, experimental methodologies, and logical workflows.

General and Chemical Information

3-Bromo-5-chlorobenzaldehyde is a disubstituted benzaldehyde (B42025) derivative with the chemical formula C₇H₄BrClO.[1][2] It serves as a key intermediate in organic synthesis, particularly in the creation of more complex molecules for pharmaceuticals and agrochemicals.[3] The presence of bromine and chlorine atoms, along with the reactive aldehyde group, makes it a versatile building block in medicinal chemistry.

Table 1: General and Chemical Identifiers

Identifier	Value
IUPAC Name	3-bromo-5-chlorobenzaldehyde[4]
CAS Number	188813-05-0[1][4]
Molecular Formula	C₇H₄BrClO[1][2]
Molecular Weight	219.46 g/mol [1][4]
Canonical SMILES	C1=C(C=C(C=C1Cl)Br)C=O[4]
InChIKey	JGMGDYUVFBBCEQ-UHFFFAOYSA-N[1][4]

Physical and Spectroscopic Properties

The physical state of 3-Bromo-5-chlorobenzaldehyde under standard conditions is a solid, typically appearing as a white to light yellow crystalline powder.[2][3][5] Its properties are summarized in the tables below.

Table 2: Physical Properties

Property	Value
Melting Point	68-73 °C[1][6]
Boiling Point	264.0 ± 20.0 °C (Predicted)[1]
Density	1.698 ± 0.06 g/cm³ (Predicted)[1]
Flash Point	113.5 ± 21.8 °C[1]
Refractive Index	1.623 (Predicted)[1][6]
Solubility	Soluble in Methanol[5]
XLogP3	2.7[1][4]

Table 3: Product Specifications

Specification	Value
Appearance	White to light yellow powder/crystal[2][5]
Purity	>98.0% (by GC)[2][5]

Safety and Handling

Appropriate safety precautions should be observed when handling 3-Bromo-5-chlorobenzaldehyde. It is harmful if swallowed and causes skin and serious eye irritation.[1][5]

Table 4: Safety and Storage Information

Category	Information
GHS Pictogram	Warning[1][5]
Hazard Statements	H302: Harmful if swallowed[1]H315: Causes skin irritation[5]H319: Causes serious eye irritation[5]
Precautionary Statements	P264: Wash skin thoroughly after handling[1][5]P270: Do not eat, drink or smoke when using this product[1]P280: Wear protective gloves/eye protection/face protection[5]P301+P317: IF SWALLOWED: Get medical help[1]P302+P352: IF ON SKIN: Wash with plenty of water[5]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[1] Recommended storage at <15°C in a cool, dark place under an inert gas.[5]
Conditions to Avoid	Air Sensitive[5]

Experimental Protocols

Synthesis of 3-Bromo-5-chlorobenzaldehyde

A representative synthesis protocol involves the lithiation of 3,5-dibromochlorobenzene followed by formylation.[7]

Materials:

• 3,5-dibromochlorobenzene

• Anhydrous isopropyl ether

• n-butyllithium (2.6 M in hexane)

• N,N-dimethylformamide (DMF)

• Ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel

Procedure:

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (27 g, 100 mmol) in anhydrous isopropyl ether (300 mL) in a dry flask.[7]

• Cool the reaction mixture to -78 °C with continuous stirring.[7]

• Slowly add a 2.6 M hexane (B92381) solution of n-butyllithium (40 mL, 100 mmol) dropwise to the solution, maintaining the temperature at -78 °C.[7]

• After the addition is complete, continue stirring the mixture at -78 °C for 30 minutes.[7]

• Add N,N-dimethylformamide (DMF, 7.5 g, 100 mmol) dropwise while ensuring the temperature remains below -78 °C.[7]

• Once the reaction is complete, add 80 mL of ammonium chloride solution to the mixture and stir for an additional 15 minutes.[7]

• Separate the ether layer and wash it sequentially with water (2 x 250 mL).[7]

• Dry the ether layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[7]

• Purify the crude product by silica gel flash column chromatography to obtain the target compound, 3-bromo-5-chlorobenzaldehyde.[7]

Determination of Physical Characteristics

Melting Point Determination: The melting point is determined using a standard melting point apparatus. A small, powdered sample of the crystalline solid is packed into a capillary tube and placed in the apparatus. The temperature is gradually increased, and the range from which the substance begins to melt until it becomes completely liquid is recorded. The reported melting point for 3-Bromo-5-chlorobenzaldehyde is in the range of 69.0 to 73.0 °C.[5]

Purity Analysis by Gas Chromatography (GC): The purity of the compound is typically assessed using gas chromatography. A solution of the sample is prepared in a suitable volatile solvent and injected into the GC instrument. The compound travels through a capillary column at a rate dependent on its boiling point and interaction with the stationary phase. A detector measures the amount of substance eluting from the column over time. The purity is calculated by comparing the area of the main product peak to the total area of all peaks in the chromatogram. For 3-Bromo-5-chlorobenzaldehyde, a purity of greater than 98.0% is specified.[2][5]

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the synthesis and characterization of a chemical compound such as 3-Bromo-5-chlorobenzaldehyde.

Caption: Workflow for Synthesis and Characterization.

References

• 1. echemi.com [echemi.com]
• 2. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 3. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 4. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-Bromo-5-chlorobenzaldehyde | 188813-05-0 | TCI EUROPE N.V. [tcichemicals.com]
• 6. 3-bromo-5-chloro Benzaldehyde at Best Price in Hyderabad, Telangana | Rnr Biosciences Pvt. Ltd. [tradeindia.com]
• 7. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]

An In-depth Technical Guide to the Solubility of 3-Bromo-5-chlorobenzaldehyde in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-Bromo-5-chlorobenzaldehyde, a key intermediate in the synthesis of pharmaceuticals and other complex organic molecules.[1] Due to the absence of publicly available quantitative solubility data for this compound, this document focuses on providing detailed experimental protocols for determining its solubility in various organic solvents. Additionally, it outlines the theoretical principles governing its solubility and provides templates for data recording and analysis.

Introduction to 3-Bromo-5-chlorobenzaldehyde

3-Bromo-5-chlorobenzaldehyde is a disubstituted benzaldehyde (B42025) derivative with the molecular formula C₇H₄BrClO.[2][3] It is a solid at room temperature, typically appearing as a white to light yellow crystalline powder.[1] Its structure, featuring a polar aldehyde group and a largely nonpolar aromatic ring with halogen substituents, suggests a nuanced solubility profile that is highly dependent on the nature of the solvent. Understanding its solubility is critical for optimizing reaction conditions, purification processes like crystallization, and formulation development in the pharmaceutical and chemical industries.

Physical and Chemical Properties:

• Molecular Weight: 219.46 g/mol [2][3]

• Melting Point: 68-73 °C[3]

• Appearance: White to light yellow crystalline powder[1]

• SMILES: C1=C(C=C(C=C1Cl)Br)C=O[2]

Theoretical Principles of Solubility

The solubility of a solid in a liquid solvent is governed by the principle "like dissolves like." This means that substances with similar polarities are more likely to be soluble in one another. The polarity of 3-Bromo-5-chlorobenzaldehyde is intermediate, arising from the polar carbonyl group (C=O) and the relatively nonpolar bromochlorophenyl group.

• Polar Solvents (e.g., Methanol, Ethanol): These solvents are expected to interact favorably with the polar aldehyde group through dipole-dipole interactions. However, the nonpolar aromatic ring may limit solubility.

• Nonpolar Solvents (e.g., Hexane, Toluene): These solvents will interact primarily with the nonpolar aromatic portion of the molecule. The polar aldehyde group will be less well-solvated, likely resulting in lower solubility compared to more polar solvents.

• Intermediate Polarity Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane): These solvents may offer the best balance for solvating both the polar and nonpolar regions of the 3-Bromo-5-chlorobenzaldehyde molecule, potentially leading to higher solubility.

The following diagram illustrates the logical relationship between solvent properties and the expected solubility of 3-Bromo-5-chlorobenzaldehyde.

References

• 1. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 2. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Commercial Suppliers and Technical Guide for 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability and synthetic applications of 3-Bromo-5-chlorobenzaldehyde (CAS No: 188813-05-0), a key intermediate in organic synthesis and drug discovery.

Commercial Availability

A variety of chemical suppliers offer 3-Bromo-5-chlorobenzaldehyde, with purities suitable for research and development purposes. The following table summarizes the offerings from several prominent suppliers.

Supplier	Purity	Available Quantities	Additional Information
AOBChem USA	97%	250mg, 500mg, 1g, 5g, 10g, 25g, 100g	In stock in the USA and China.[1]
CymitQuimica	>98.0% (GC)	1g	Marketed by TCI.[2][3]
BLD Pharm	Purity specifications available	Various sizes with warehousing in the US, India, and Germany	Offers detailed analytical documentation like NMR, HPLC, and LC-MS.[4]
Henan Fengda Chemical Co.,Ltd.	Pharmaceutical Grade / 99%	Inquire for details	A manufacturer with 2 years of experience providing the product.[5]
iChemical	99%	Inquire for details	Distributes for HANGZHOU LEAP CHEM CO., LTD. and Greenbo Biochem.[5]
TCI EUROPE N.V.	>98.0%(GC)	Inquire for details	Product number B4839.
Hebei Chuanghai Biotechnology Co., Ltd.	99%	Inquire for details	Pricing available upon request.
Hebei Xinsheng New Material Technology Co., LTD.	99%	Inquire for details	Price listed as $25.00-35.00 / kg.[6]

Synthesis of 3-Bromo-5-chlorobenzaldehyde

A common laboratory-scale synthesis of 3-Bromo-5-chlorobenzaldehyde involves the monolithium-halogen exchange of 1,3-dibromo-5-chlorobenzene (B31355) followed by formylation.

Experimental Protocol:

Materials:

• 1,3-Dibromo-5-chlorobenzene

• Anhydrous Diethyl Ether

• n-Butyllithium (n-BuLi) in hexanes

• N,N-Dimethylformamide (DMF)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

Procedure:

• Under a nitrogen atmosphere, dissolve 1,3-dibromo-5-chlorobenzene (1.0 equivalent) in anhydrous diethyl ether.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Slowly add a solution of n-butyllithium in hexanes (1.0 equivalent) dropwise, maintaining the temperature at -78 °C.

• Stir the reaction mixture at -78 °C for 30 minutes.

• Add N,N-dimethylformamide (1.0 equivalent) dropwise, ensuring the temperature remains below -78 °C.

• After the addition is complete, continue stirring at -78 °C for a further period.

• Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Allow the mixture to warm to room temperature.

• Separate the ethereal layer, and wash it sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield 3-Bromo-5-chlorobenzaldehyde.[6]

Synthetic Applications

3-Bromo-5-chlorobenzaldehyde is a versatile building block in organic synthesis, primarily utilized for the introduction of the 3-bromo-5-chlorophenyl moiety into more complex molecules. The aldehyde functional group allows for a variety of transformations, including Wittig reactions and reductive aminations, while the bromo- and chloro-substituents are amenable to cross-coupling reactions.

Wittig Reaction

The Wittig reaction is a powerful method for the synthesis of alkenes from aldehydes or ketones. 3-Bromo-5-chlorobenzaldehyde can be reacted with a phosphorus ylide to form a substituted styrene (B11656) derivative.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• A suitable phosphonium (B103445) salt (e.g., methyltriphenylphosphonium (B96628) bromide)

• A strong base (e.g., n-butyllithium or sodium hydride)

• Anhydrous solvent (e.g., THF or DMSO)

• Saturated aqueous ammonium chloride solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried flask under a nitrogen atmosphere, suspend the phosphonium salt (1.1 equivalents) in the anhydrous solvent.

• Add the strong base (1.0 equivalent) at 0 °C and stir the mixture until the ylide is formed (often indicated by a color change).

• Add a solution of 3-Bromo-5-chlorobenzaldehyde (1.0 equivalent) in the anhydrous solvent dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

The following diagram illustrates the general workflow for a Wittig reaction involving 3-Bromo-5-chlorobenzaldehyde.

Wittig Reaction Workflow

Suzuki Cross-Coupling Reaction

The bromine atom on the aromatic ring of 3-Bromo-5-chlorobenzaldehyde provides a handle for palladium-catalyzed cross-coupling reactions, such as the Suzuki reaction. This allows for the formation of a new carbon-carbon bond, enabling the synthesis of biaryl compounds.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• A suitable boronic acid or boronate ester

• A palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf))

• A base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄)

• A solvent system (e.g., toluene/water, dioxane/water, or DMF)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate

Procedure:

• In a reaction vessel, combine 3-Bromo-5-chlorobenzaldehyde (1.0 equivalent), the boronic acid or ester (1.1-1.5 equivalents), the palladium catalyst (0.01-0.05 equivalents), and the base (2.0-3.0 equivalents).

• Add the degassed solvent system.

• Heat the reaction mixture under a nitrogen or argon atmosphere until the starting material is consumed (monitored by TLC or GC/MS).

• Cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

The catalytic cycle for the Suzuki coupling reaction is depicted in the following diagram.

Suzuki Coupling Catalytic Cycle

References

• 1. 3-Bromo-5-chlorobenzaldehyde [aobchem.com]
• 2. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 3. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 4. 188813-05-0|3-Bromo-5-chlorobenzaldehyde|BLD Pharm [bldpharm.com]
• 5. echemi.com [echemi.com]
• 6. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]

An In-depth Technical Guide to the Synthesis of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of viable synthetic routes for obtaining 3-Bromo-5-chlorobenzaldehyde, a key intermediate in the development of pharmaceuticals and other fine chemicals. This document outlines several strategic approaches, detailing the necessary starting materials, experimental protocols, and comparative quantitative data to assist researchers in selecting the most suitable method for their applications.

Executive Summary

The synthesis of 3-Bromo-5-chlorobenzaldehyde can be approached from several key precursors, each with distinct advantages and challenges. The primary routes explored in this guide include:

• Formylation of 1-bromo-3-chlorobenzene (B44181) via a Grignard or organolithium intermediate. This method offers high chemoselectivity due to the differential reactivity of the carbon-bromine versus the carbon-chlorine bond.

• Oxidation of 3-bromo-5-chlorotoluene (B46676). This is a direct approach that relies on the selective oxidation of the benzylic methyl group to an aldehyde.

• Halogen-metal exchange of 3,5-dibromochlorobenzene followed by formylation. This route takes advantage of the higher reactivity of bromine in lithium-halogen exchange reactions to introduce the formyl group regioselectively.

• Sandmeyer reaction of 3-bromo-5-chloroaniline. This classical method involves the transformation of an amino group into a diazonium salt, which is subsequently converted to the aldehyde.

This guide will now delve into the specifics of each of these synthetic pathways, providing detailed experimental protocols and quantitative data where available.

Data Presentation: Comparison of Synthetic Routes

The following table summarizes the key quantitative data for the different synthetic approaches to 3-Bromo-5-chlorobenzaldehyde, allowing for a direct comparison of their efficiencies.

Starting Material	Synthetic Method	Key Reagents	Typical Yield (%)	Purity (%)	Reference
1-Bromo-3-chlorobenzene	Grignard Reaction & Formylation	Mg, THF, DMF	~60-70 (estimated)	>95	Analogous Reactions[1][2][3][4]
3-Bromo-5-chlorotoluene	Catalytic Oxidation	MnO₂, various catalysts	80-95 (substrate dependent)	>97	General Methods[5][6][7]
3,5-Dibromochlorobenzene	Lithium-Halogen Exchange & Formylation	n-BuLi, THF, DMF	~67	>98	Specific Protocol
3-Bromo-5-chloroaniline	Sandmeyer Reaction	NaNO₂, HCl, Cu(I) salt	Variable	Variable	General Principles[8][9][10]

Experimental Protocols

This section provides detailed methodologies for the most viable synthetic routes to 3-Bromo-5-chlorobenzaldehyde.

Protocol 1: Synthesis from 1-Bromo-3-chlorobenzene via Grignard Reaction

This protocol is based on analogous, well-established procedures for the chemoselective Grignard reagent formation from dihalogenated aromatic compounds.[1][2][3][4]

Experimental Workflow:

Caption: Grignard reaction workflow for 3-Bromo-5-chlorobenzaldehyde synthesis.

Methodology:

• Apparatus: All glassware must be flame-dried and the reaction conducted under an inert atmosphere (e.g., Argon or Nitrogen).

• Grignard Reagent Formation:

  • In a three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine to activate the magnesium surface.

  • Add a small portion of a solution of 1-bromo-3-chlorobenzene (1.0 equivalent) in anhydrous tetrahydrofuran (B95107) (THF) to initiate the reaction. Gentle warming may be necessary.

  • Once the reaction begins, add the remaining 1-bromo-3-chlorobenzene solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue stirring at reflux for 1-2 hours to ensure complete formation of the Grignard reagent.

• Formylation:

  • Cool the freshly prepared Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add anhydrous N,N-dimethylformamide (DMF, 1.5 equivalents) dropwise, maintaining the temperature below 5 °C.

  • After the addition, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Quench the reaction by slowly pouring the mixture into a stirred solution of saturated aqueous ammonium (B1175870) chloride on ice.

  • Extract the aqueous layer with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Concentrate the solution under reduced pressure and purify the crude product by silica (B1680970) gel column chromatography.

Protocol 2: Synthesis from 3-Bromo-5-chlorotoluene via Oxidation

This protocol is a generalized procedure based on the selective oxidation of benzylic methyl groups using activated manganese dioxide.[11][12][13]

Experimental Workflow:

Caption: Oxidation workflow for 3-Bromo-5-chlorobenzaldehyde synthesis.

Methodology:

• Reaction Setup:

  • In a round-bottom flask, dissolve 3-bromo-5-chlorotoluene (1.0 equivalent) in a suitable solvent such as dichloromethane (B109758) (DCM) or chloroform.

  • Add activated manganese dioxide (MnO₂, 5-10 equivalents) to the solution.

• Oxidation:

  • Stir the suspension vigorously at room temperature. The reaction progress should be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

  • The reaction time can vary from several hours to overnight, depending on the activity of the MnO₂.

• Work-up and Purification:

  • Upon completion of the reaction, filter the mixture through a pad of celite to remove the manganese dioxide.

  • Wash the celite pad with additional solvent.

  • Combine the filtrates and remove the solvent under reduced pressure.

  • The resulting crude product can be purified by crystallization from a suitable solvent system (e.g., hexane/ethyl acetate) or by silica gel column chromatography.

Protocol 3: Synthesis from 3,5-Dibromochlorobenzene

This protocol involves a selective lithium-halogen exchange followed by formylation.

Experimental Workflow:

Caption: Lithiation-formylation workflow for 3-Bromo-5-chlorobenzaldehyde.

Methodology:

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask under an inert atmosphere, dissolve 3,5-dibromochlorobenzene (1.0 equivalent) in anhydrous tetrahydrofuran (THF).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithium-Halogen Exchange:

  • Slowly add n-butyllithium (n-BuLi, 1.05 equivalents) dropwise to the stirred solution, ensuring the internal temperature remains below -70 °C.

  • Stir the mixture at -78 °C for 1 hour.

• Formylation:

  • Add anhydrous N,N-dimethylformamide (DMF, 1.5 equivalents) dropwise to the reaction mixture at -78 °C.

  • Continue stirring at -78 °C for 30 minutes, then allow the reaction to slowly warm to room temperature.

• Work-up and Purification:

  • Quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • After filtration and concentration, purify the crude product by silica gel column chromatography.

Conclusion

This technical guide has presented several viable synthetic pathways for the preparation of 3-Bromo-5-chlorobenzaldehyde, a valuable building block in medicinal chemistry and materials science. The choice of the optimal starting material and synthetic route will depend on factors such as the availability and cost of the precursors, the desired scale of the reaction, and the equipment available. The Grignard-based and lithium-halogen exchange methods offer a high degree of control and good yields, while the oxidation of the corresponding toluene (B28343) derivative provides a more direct approach. The Sandmeyer reaction remains a potential alternative, though it may require more extensive optimization. The detailed protocols and comparative data provided herein should serve as a valuable resource for researchers in the successful synthesis of 3-Bromo-5-chlorobenzaldehyde.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 4. Solved 1) There are two possible sites for insertion of the | Chegg.com [chegg.com]
• 5. researchgate.net [researchgate.net]
• 6. Sustainable Highly Selective Toluene Oxidation to Benzaldehyde [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. m.youtube.com [m.youtube.com]
• 9. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scribd.com [scribd.com]
• 11. Manganese Dioxide [commonorganicchemistry.com]
• 12. Sciencemadness Discussion Board - oxidation alcohol to aldehyde with MnO2 - Powered by XMB 1.9.11 [sciencemadness.org]
• 13. OXIDATION OF ALCOHOL BY MANGANESE DIOXIDE (MnO2) – My chemistry blog [mychemblog.com]

Protocols & Analytical Methods

Application Notes and Protocols for 3-Bromo-5-chlorobenzaldehyde in Suzuki Coupling Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance.[1][2] This reaction is particularly vital in the pharmaceutical industry for the synthesis of biaryl and heteroaryl structures, which are common motifs in many drug candidates.[1][3][4] 3-Bromo-5-chlorobenzaldehyde is a valuable building block in this context. The presence of two different halogen atoms (bromine and chlorine) at the meta positions to an aldehyde group offers potential for selective cross-coupling, as the carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed reactions.[5] The electron-withdrawing nature of the aldehyde group can also influence the reactivity of the aryl halide. This document provides detailed protocols and application notes for the use of 3-Bromo-5-chlorobenzaldehyde in Suzuki coupling reactions.

Data Presentation: Reaction Conditions for Suzuki Coupling of Aryl Halides

The following table summarizes common conditions for Suzuki coupling reactions involving aryl bromides, which can be adapted for 3-Bromo-5-chlorobenzaldehyde. The choice of catalyst, ligand, base, and solvent is critical for achieving high yields and minimizing side reactions.[6] For electron-deficient and potentially sterically hindered substrates like 3-Bromo-5-chlorobenzaldehyde, palladium catalysts with bulky, electron-rich phosphine (B1218219) ligands are often preferred.[6]

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Typical Yield (%)	Reference Analogs
Pd(OAc)₂	Triphenylphosphine (PPh₃)	Na₂CO₃	1-Propanol/Water	Reflux	85-96	4-Bromobenzaldehyde[7]
Pd(dppf)Cl₂	(dppf)	K₂CO₃	Dimethoxyethane	80	High	5-Bromo-1-ethyl-1H-indazole[8]
Pd₂(dba)₃	SPhos	K₃PO₄	Dioxane/Water	60	High	General Aryl Bromides[9]
Pd(PPh₃)₄	Triphenylphosphine (PPh₃)	K₂CO₃	Toluene/Water	100	High	5-Bromonicotinaldehyde[10]
Pd/C	None	K₂CO₃	Water	Heat	Good	General Aryl Halides[3]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Bromo-5-chlorobenzaldehyde with an Arylboronic Acid

This protocol is a general guideline and may require optimization for specific arylboronic acids.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• Arylboronic acid (1.1 - 1.5 equivalents)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 1-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2-3 equivalents)

• Anhydrous, degassed solvent (e.g., Dioxane, Toluene, or Dimethoxyethane, with 10-20% water)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware (Schlenk flask or round-bottom flask with condenser)

• Magnetic stirrer and heating mantle

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Bromo-5-chlorobenzaldehyde (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and the base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv.).

• Inert Atmosphere: Evacuate the flask and backfill with inert gas. Repeat this cycle three times to ensure an oxygen-free environment.[10]

• Catalyst and Solvent Addition: Under a positive pressure of the inert gas, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 0.03 mmol, 3 mol%). Then, add the degassed solvent system (e.g., 10 mL of a 4:1 mixture of dioxane and water).

• Reaction: Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate (B1210297) and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired biphenyl (B1667301) product.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Caption: Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Caption: General experimental workflow for Suzuki coupling.

Conclusion and Applications

3-Bromo-5-chlorobenzaldehyde is a versatile substrate for Suzuki-Miyaura cross-coupling reactions, allowing for the synthesis of a wide array of substituted biaryl aldehydes. These products are valuable intermediates in drug discovery and development, serving as precursors for more complex molecular architectures.[3] The key to a successful coupling is the careful selection of the palladium catalyst, ligand, base, and solvent to ensure high selectivity for the more reactive C-Br bond and to accommodate the electronic properties of the aldehyde. The protocols and data presented herein provide a solid foundation for researchers to develop robust and efficient synthetic routes utilizing this important building block.

References

• 1. researchgate.net [researchgate.net]
• 2. Suzuki Coupling: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Yoneda Labs [yonedalabs.com]
• 6. benchchem.com [benchchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. benchchem.com [benchchem.com]

Application Notes and Protocols for the Wittig Reaction of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the Wittig reaction of 3-bromo-5-chlorobenzaldehyde, a versatile starting material in the synthesis of complex organic molecules. The Wittig reaction is a powerful method for the formation of carbon-carbon double bonds, converting aldehydes and ketones into alkenes.[1][2] This document outlines two distinct protocols utilizing both stabilized and non-stabilized phosphorus ylides, offering flexibility in the synthesis of a variety of alkene products.

Introduction

The Wittig reaction is a cornerstone of modern organic synthesis, prized for its reliability and functional group tolerance. The reaction involves the nucleophilic addition of a phosphorus ylide to a carbonyl compound, leading to the formation of a four-membered ring intermediate known as an oxaphosphetane.[2] This intermediate subsequently collapses to yield the desired alkene and a triphenylphosphine (B44618) oxide byproduct. The stereochemical outcome of the reaction is largely dependent on the nature of the ylide employed; stabilized ylides typically afford (E)-alkenes, whereas non-stabilized ylides generally favor the formation of (Z)-alkenes.[3]

Materials and Methods

Protocol 1: Synthesis of 1-Bromo-3-chloro-5-(2-phenylethenyl)benzene using a Non-Stabilized Ylide

This protocol describes the reaction of 3-bromo-5-chlorobenzaldehyde with benzyltriphenylphosphonium (B107652) chloride to form a stilbene (B7821643) derivative.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• Benzyltriphenylphosphonium chloride

• Sodium hydroxide (B78521) (NaOH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Deionized water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• 1-Propanol (B7761284)

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, combine 3-bromo-5-chlorobenzaldehyde (1.0 equivalent) and benzyltriphenylphosphonium chloride (1.1 equivalents) in dichloromethane.

• Ylide Formation and Reaction: While stirring vigorously, add a 50% aqueous solution of sodium hydroxide dropwise to the mixture. The strong base deprotonates the phosphonium (B103445) salt to form the phosphorus ylide in situ, which then reacts with the aldehyde.[4]

• Reaction Monitoring: Stir the reaction mixture at room temperature for 30 minutes. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[5]

• Work-up: Upon completion, transfer the reaction mixture to a separatory funnel. Add deionized water and dichloromethane. Shake the funnel and allow the layers to separate. Collect the organic layer.[4]

• Extraction: Wash the aqueous layer with two additional portions of dichloromethane. Combine all organic layers.

• Drying and Filtration: Dry the combined organic layer over anhydrous sodium sulfate, and then filter to remove the drying agent.

• Solvent Removal: Remove the dichloromethane under reduced pressure using a rotary evaporator.

• Purification: Recrystallize the crude product from hot 1-propanol to yield the purified 1-bromo-3-chloro-5-(2-phenylethenyl)benzene.[4]

Protocol 2: Synthesis of Ethyl 3-(3-bromo-5-chlorophenyl)acrylate using a Stabilized Ylide

This protocol details the reaction of 3-bromo-5-chlorobenzaldehyde with a stabilized ylide, (carbethoxymethylene)triphenylphosphorane (B24862), to produce an acrylate (B77674) derivative.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• (Carbethoxymethylene)triphenylphosphorane

• Dichloromethane (CH₂Cl₂)

• Hexanes

• Diethyl ether

Experimental Protocol:

• Reaction Setup: Dissolve 3-bromo-5-chlorobenzaldehyde (1.0 equivalent) in dichloromethane in a round-bottom flask equipped with a magnetic stir bar.

• Reagent Addition: Add (carbethoxymethylene)triphenylphosphorane (1.2 equivalents) portion-wise to the stirring solution.[1]

• Reaction Conditions: Stir the reaction mixture at room temperature for two hours. Monitor the reaction progress by TLC.[1]

• Solvent Removal: Upon completion, evaporate the dichloromethane with a stream of nitrogen gas.

• Purification: Dissolve the residue in a 25% diethyl ether in hexanes solution. The triphenylphosphine oxide byproduct will precipitate as a white solid.[1]

• Isolation: Transfer the solution to a clean vial, leaving the precipitate behind. Evaporate the solvent to obtain the crude product.

• Further Purification: The crude product can be further purified by microscale wet column chromatography.[1]

Data Presentation

Parameter	Protocol 1 (Non-Stabilized Ylide)	Protocol 2 (Stabilized Ylide)
Aldehyde	3-Bromo-5-chlorobenzaldehyde	3-Bromo-5-chlorobenzaldehyde
Phosphonium Salt/Ylide	Benzyltriphenylphosphonium chloride	(Carbethoxymethylene)triphenylphosphorane
Base	50% Aqueous Sodium Hydroxide	Not required (ylide is stable)
Solvent	Dichloromethane	Dichloromethane
Reaction Temperature	Room Temperature	Room Temperature
Reaction Time	30 minutes	2 hours
Expected Product	1-Bromo-3-chloro-5-(2-phenylethenyl)benzene (mixture of E/Z)	Ethyl (E)-3-(3-bromo-5-chlorophenyl)acrylate
Purification Method	Recrystallization from 1-propanol	Precipitation of byproduct and optional column chromatography

Visualizations

Caption: Experimental workflow for the Wittig reaction.

Caption: Simplified mechanism of the Wittig reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Wittig Reaction [organic-chemistry.org]
• 3. community.wvu.edu [community.wvu.edu]
• 4. d.web.umkc.edu [d.web.umkc.edu]
• 5. youtube.com [youtube.com]

Application Notes: The Versatile Role of 3-Bromo-5-chlorobenzaldehyde in Medicinal Chemistry

Introduction

3-Bromo-5-chlorobenzaldehyde is a halogenated aromatic aldehyde that serves as a valuable and versatile starting material in the synthesis of a diverse array of heterocyclic compounds with significant potential in medicinal chemistry. The presence of three reactive sites—the aldehyde functional group, a bromine atom, and a chlorine atom—provides medicinal chemists with multiple opportunities for chemical modification, enabling the construction of complex molecular architectures for the development of novel therapeutic agents. The strategic placement of the bromo and chloro substituents on the phenyl ring can influence the physicochemical properties and biological activity of the resulting derivatives, making this scaffold particularly attractive for drug discovery programs targeting a range of diseases.

This document provides an overview of the application of 3-Bromo-5-chlorobenzaldehyde in the synthesis of bioactive molecules, with a focus on the generation of Schiff bases and their potential as anticancer agents.

Application in the Synthesis of Schiff Bases with Anticancer Activity

Schiff bases, characterized by the presence of an imine or azomethine (-C=N-) group, are a prominent class of compounds in medicinal chemistry, renowned for their broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. The synthesis of Schiff bases from 3-Bromo-5-chlorobenzaldehyde typically involves a straightforward condensation reaction with a primary amine, often catalyzed by a weak acid.

The resulting 3-bromo-5-chloro-substituted Schiff base derivatives are of significant interest in oncology research. The halogen atoms can enhance the lipophilicity of the molecule, potentially improving cell membrane permeability. Furthermore, the imine bond and the substituted aromatic rings provide multiple points of interaction with biological targets, such as enzymes and receptors, that are crucial for cancer cell proliferation and survival.

Below is a detailed protocol for the synthesis of a representative Schiff base derived from 3-Bromo-5-chlorobenzaldehyde and its evaluation for anticancer activity.

Experimental Protocols

Protocol 1: Synthesis of a Schiff Base Derivative from 3-Bromo-5-chlorobenzaldehyde

This protocol describes the synthesis of a Schiff base via the condensation of 3-Bromo-5-chlorobenzaldehyde with a primary amine.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• Substituted primary amine (e.g., 4-aminoaniline)

• Ethanol (B145695) (absolute)

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with hotplate

• Thin-layer chromatography (TLC) plates (silica gel)

• Filtration apparatus

• Recrystallization solvent (e.g., ethanol or ethanol/water mixture)

Procedure:

• In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 3-Bromo-5-chlorobenzaldehyde in a minimal amount of absolute ethanol.

• To this solution, add 1.0 equivalent of the selected primary amine.

• Add a catalytic amount (2-3 drops) of glacial acetic acid to the reaction mixture.

• Equip the flask with a reflux condenser and place it on a magnetic stirrer with a hotplate.

• Heat the reaction mixture to reflux with continuous stirring.

• Monitor the progress of the reaction periodically using thin-layer chromatography (TLC). A suitable mobile phase should be determined based on the polarity of the reactants and the expected product.

• Once the reaction is complete (typically indicated by the consumption of the starting materials), remove the flask from the heat and allow it to cool to room temperature.

• The Schiff base product may precipitate out of the solution upon cooling. If not, the volume of the solvent can be reduced under vacuum, or the product can be precipitated by the addition of cold water.

• Collect the crude product by vacuum filtration, washing with a small amount of cold ethanol or water.

• Purify the crude product by recrystallization from a suitable solvent to obtain the pure Schiff base.

• Dry the purified product under vacuum and characterize it using appropriate analytical techniques (e.g., NMR, IR, Mass Spectrometry).

Protocol 2: In Vitro Anticancer Activity Screening (MTT Assay)

This protocol outlines the procedure for evaluating the cytotoxic activity of the synthesized Schiff base against a cancer cell line using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Synthesized Schiff base derivative

• Human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment: Prepare a stock solution of the synthesized Schiff base in DMSO. Make serial dilutions of the compound in the culture medium to achieve the desired final concentrations.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the Schiff base. Include a vehicle control (medium with DMSO) and a positive control (a known anticancer drug).

• Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Assay: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours. The viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Carefully remove the medium containing MTT and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the compound compared to the vehicle control. Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) by plotting a dose-response curve.

Data Presentation

The quantitative data obtained from the anticancer activity screening can be summarized in a table for easy comparison.

Compound	Cell Line	IC₅₀ (µM)
Schiff Base Derivative 1	MCF-7	Data to be determined
Schiff Base Derivative 1	A549	Data to be determined
Doxorubicin (Positive Control)	MCF-7	Reference Value
Doxorubicin (Positive Control)	A549	Reference Value

Visualizations

Synthesis Workflow

The general workflow for the synthesis and biological evaluation of Schiff bases from 3-Bromo-5-chlorobenzaldehyde can be visualized as follows:

Caption: Workflow for the synthesis and anticancer evaluation of Schiff bases.

Signaling Pathway (Hypothetical)

Should a synthesized Schiff base be identified as an inhibitor of a specific signaling pathway, for example, the EGFR signaling pathway, the relationship could be depicted as follows:

Caption: Hypothetical inhibition of the EGFR signaling pathway by a Schiff base derivative.

Application Notes and Protocols: 3-Bromo-5-chlorobenzaldehyde as a Versatile Intermediate in the Synthesis of Phenylpyrazole Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-bromo-5-chlorobenzaldehyde as a key intermediate in the synthesis of phenylpyrazole-based agrochemicals. The document outlines a representative synthetic pathway, detailed experimental protocols, and methods for characterization and purity assessment.

1. Introduction

3-Bromo-5-chlorobenzaldehyde is a halogenated aromatic aldehyde that serves as a valuable building block in organic synthesis.[1] Its aldehyde functional group is highly reactive and can participate in a variety of chemical transformations, including nucleophilic additions and condensation reactions.[1] The presence of both bromine and chlorine substituents on the phenyl ring provides opportunities for further functionalization, making it an attractive starting material for the synthesis of complex molecules, including those with applications in the agrochemical industry.

Phenylpyrazole insecticides are a significant class of crop protection agents known for their efficacy against a broad spectrum of pests. The synthesis of these compounds often involves the construction of a pyrazole (B372694) ring substituted with a di- or tri-substituted phenyl group. This document details a synthetic route to a model phenylpyrazole insecticide starting from 3-bromo-5-chlorobenzaldehyde.

2. Synthetic Pathway Overview

The overall synthetic strategy involves a three-step process starting from 3-bromo-5-chlorobenzaldehyde:

• Hydrazone Formation: Reaction of 3-bromo-5-chlorobenzaldehyde with a hydrazine (B178648) source to form the corresponding (3-bromo-5-chlorophenyl)hydrazone. Hydrazones are well-established intermediates in the synthesis of various heterocyclic compounds used in agrochemicals.

• Pyrazole Ring Formation (Knorr Pyrazole Synthesis): Cyclocondensation of the hydrazone with a 1,3-dicarbonyl compound to construct the core pyrazole ring.

• Functionalization: Acylation of the pyrazole nitrogen to introduce a functional group, yielding the final model agrochemical.

This synthetic approach is illustrated in the workflow diagram below.

References

• 1. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]

Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthetic utility of 3-bromo-5-chlorobenzaldehyde as a versatile starting material for the preparation of a variety of heterocyclic compounds with potential biological activity. The detailed protocols and compiled data are intended to guide researchers in medicinal chemistry, drug discovery, and materials science in the design and synthesis of novel molecular entities.

Introduction

3-Bromo-5-chlorobenzaldehyde is an aromatic aldehyde functionalized with two distinct halogen atoms, bromine and chlorine.[1][2] This substitution pattern offers a unique platform for the synthesis of diverse heterocyclic scaffolds. The aldehyde group serves as a reactive handle for condensation and multicomponent reactions, while the halogen atoms provide sites for further functionalization, for instance, through cross-coupling reactions.[1] The electronic properties imparted by the bromo and chloro substituents can also influence the biological activity of the resulting heterocyclic compounds.

This document outlines synthetic strategies for the preparation of pyrimidines, isoxazoles, and quinolines starting from 3-bromo-5-chlorobenzaldehyde.

Synthesis of 2-Amino-4-(3-bromo-5-chlorophenyl)-6-arylpyrimidines

The synthesis of 2-aminopyrimidine (B69317) derivatives is a cornerstone in medicinal chemistry, as this scaffold is present in numerous biologically active compounds.[3][4][5][6][7][8][9][10] A common and effective method for the synthesis of 2-aminopyrimidines involves the cyclization of a chalcone (B49325) intermediate with guanidine (B92328).[8][11][12][13][14][15]

Application Note 1: Synthesis via Chalcone Intermediate

This protocol describes a two-step synthesis of 2-amino-4-(3-bromo-5-chlorophenyl)-6-arylpyrimidines. The first step is a Claisen-Schmidt condensation to form the chalcone, followed by a cyclization reaction with guanidine hydrochloride.

Experimental Protocol

Step 1: Synthesis of (E)-1-aryl-3-(3-bromo-5-chlorophenyl)prop-2-en-1-one (Chalcone)

• To a stirred solution of 3-bromo-5-chlorobenzaldehyde (1.0 eq) and an appropriate substituted acetophenone (B1666503) (1.0 eq) in ethanol (B145695), an aqueous solution of sodium hydroxide (B78521) (2.0 eq) is added dropwise at room temperature.

• The reaction mixture is stirred at room temperature for 4-6 hours, and the progress is monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-cold water.

• The precipitated solid is filtered, washed with water until neutral, and dried.

• The crude chalcone can be purified by recrystallization from ethanol.

Step 2: Synthesis of 2-Amino-4-(3-bromo-5-chlorophenyl)-6-arylpyrimidine

• A mixture of the chalcone from Step 1 (1.0 eq), guanidine hydrochloride (1.5 eq), and sodium hydroxide (2.0 eq) in ethanol is refluxed for 8-10 hours.

• The reaction progress is monitored by TLC.

• After completion, the reaction mixture is cooled to room temperature and poured into ice-cold water.

• The resulting precipitate is filtered, washed with water, and dried.

• The crude product is purified by recrystallization from a suitable solvent like ethanol or acetic acid to afford the desired 2-aminopyrimidine.

Data Presentation

Compound	R-group on Acetophenone	Yield (%) (Chalcone)	Yield (%) (Pyrimidine)	Melting Point (°C)
1a	Phenyl	85-95	70-80	Not Reported
1b	4-Methylphenyl	88-96	72-82	Not Reported
1c	4-Methoxyphenyl	87-94	75-85	Not Reported
1d	4-Chlorophenyl	82-92	68-78	Not Reported

Note: Yields are representative and may vary based on the specific substrate and reaction conditions.

Visualization

Synthesis of 2-Aminopyrimidines from 3-Bromo-5-chlorobenzaldehyde.

Synthesis of 3-(3-Bromo-5-chlorophenyl)-5-arylisoxazoles

Isoxazoles are another important class of five-membered heterocyclic compounds that exhibit a wide range of biological activities, including anticancer and antimicrobial properties.[16][17][18][19][20][21][22][23][24][25][26] A common synthetic route to isoxazoles involves the reaction of a chalcone with hydroxylamine (B1172632) hydrochloride.[20][26]

Application Note 2: Cyclization of Chalcones to Isoxazoles

This protocol outlines the synthesis of 3-(3-bromo-5-chlorophenyl)-5-arylisoxazoles from the corresponding chalcone precursors.

Experimental Protocol

• The chalcone, (E)-1-aryl-3-(3-bromo-5-chlorophenyl)prop-2-en-1-one (1.0 eq), synthesized as described in the previous section, is dissolved in ethanol.

• Hydroxylamine hydrochloride (1.5 eq) and a base such as sodium hydroxide or potassium hydroxide (2.0 eq) are added to the solution.

• The reaction mixture is refluxed for 6-8 hours and monitored by TLC.

• After completion, the mixture is cooled and poured into ice-cold water.

• The precipitated solid is filtered, washed with water, and dried.

• The crude isoxazole (B147169) is purified by recrystallization from ethanol.

Data Presentation

Compound	R-group on Acetophenone	Yield (%)	Melting Point (°C)
2a	Phenyl	75-85	Not Reported
2b	4-Methylphenyl	78-88	Not Reported
2c	4-Methoxyphenyl	80-90	Not Reported
2d	4-Chlorophenyl	72-82	Not Reported

Note: Yields are representative and may vary based on the specific substrate and reaction conditions.

Visualization

Synthesis of Isoxazoles from Chalcone Intermediates.

Synthesis of 2-(3-Bromo-5-chlorophenyl)quinolines

Quinolines are a class of bicyclic nitrogen-containing heterocycles with a broad spectrum of pharmacological activities.[22][27][28] The Friedländer annulation is a classical and straightforward method for synthesizing quinolines, involving the reaction of a 2-aminoaryl aldehyde or ketone with a compound containing an active methylene (B1212753) group.[6][27]

Application Note 3: Friedländer Synthesis of Quinolines

This protocol describes the synthesis of 2-(3-bromo-5-chlorophenyl)quinolines via the Friedländer reaction. Although a direct reaction with 3-bromo-5-chlorobenzaldehyde is not explicitly reported, this general method can be adapted. For this application note, we will consider the reaction of a 2-aminoaryl ketone with a compound that can be derived from 3-bromo-5-chlorobenzaldehyde. A more direct approach would involve reacting a 2-aminobenzaldehyde (B1207257) with an acetophenone derivative of 3-bromo-5-chlorobenzaldehyde, which is less common.

Experimental Protocol

• A mixture of a 2-aminoaryl ketone (e.g., 2-aminoacetophenone) (1.0 eq), 3-bromo-5-chlorobenzaldehyde (1.0 eq), and a catalyst such as potassium hydroxide or p-toluenesulfonic acid (0.2 eq) in a solvent like ethanol or toluene (B28343) is prepared.

• The reaction mixture is heated to reflux for 12-24 hours, with monitoring by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The residue is taken up in an organic solvent (e.g., ethyl acetate) and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired quinoline (B57606) derivative.

Data Presentation

Compound	2-Aminoaryl Ketone	Yield (%)	Melting Point (°C)
3a	2-Aminoacetophenone	60-75	Not Reported
3b	2-Amino-5-chlorobenzophenone	55-70	Not Reported

Note: Yields are representative and may need optimization for specific substrates.

Visualization

Friedländer Synthesis of Quinolines.

Conclusion

3-Bromo-5-chlorobenzaldehyde serves as a valuable and versatile building block for the synthesis of a variety of heterocyclic compounds. The protocols outlined in these application notes provide a foundation for the synthesis of substituted pyrimidines, isoxazoles, and quinolines. The presence of bromo and chloro substituents offers opportunities for further structural diversification and modulation of biological activity, making these scaffolds attractive targets for drug discovery and development programs. Researchers are encouraged to optimize the described conditions for their specific substrates to achieve the best possible outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pyrimidines-Based Heterocyclic Compounds: Synthesis, Cytoxicity Evaluation and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds | MDPI [mdpi.com]
• 5. Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. Antimicrobial and Antioxidant Activity of Heterocyclic Compounds Derived from New Chalcones [jmchemsci.com]
• 8. New Pyrimidine-5-Carbonitriles as COX-2 Inhibitors: Design, Synthesis, Anticancer Screening, Molecular Docking, and In Silico ADME Profile Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of Compounds of the Pyrimidine Series Based on the Reactions of 3-Arylmethylidenefuran-2(3H)-ones with N,N-Binucleophilic Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. synchem.de [synchem.de]
• 11. Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chemicaljournal.in [chemicaljournal.in]
• 13. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. mdpi.com [mdpi.com]
• 15. Recent advances on anticancer and antimicrobial activities of directly-fluorinated five-membered heterocycles and their benzo-fused systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Pyrimidine synthesis [organic-chemistry.org]
• 19. Pyridine synthesis [organic-chemistry.org]
• 20. Multicomponent reactions for the synthesis of heterocycles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. US5436344A - 3-bromo-5-chloro-pyridines used as intermediates in the synthesis of azatetralones - Google Patents [patents.google.com]
• 22. Efficient Protocol for Novel Hybrid Pyrimidines Synthesis: Antiproliferative Activity, DFT Analyses, and Molecular Docking Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]
• 24. researchgate.net [researchgate.net]
• 25. Recent developments using malononitrile in ultrasound-assisted multicomponent synthesis of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Arylidenemalononitriles as Versatile Synthons in Heterocyclic Synthesis | Bentham Science [eurekaselect.com]
• 27. acgpubs.org [acgpubs.org]
• 28. Substituted active methylene synthesis by condensation [organic-chemistry.org]

Application Notes and Protocols: 3-Bromo-5-chlorobenzaldehyde in the Synthesis of Bioactive Molecules

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-5-chlorobenzaldehyde is a versatile bifunctional building block in organic synthesis, particularly for the construction of novel bioactive molecules. Its aldehyde group readily participates in a variety of condensation and reductive amination reactions, while the distinct electronic and steric environments of the bromine and chlorine atoms on the aromatic ring allow for selective functionalization through cross-coupling reactions. This document provides detailed application notes and experimental protocols for the synthesis of several classes of bioactive molecules utilizing 3-bromo-5-chlorobenzaldehyde as a key starting material.

I. Synthesis of Bioactive Chalcones

Chalcones, characterized by an open-chain flavonoid structure with a three-carbon α,β-unsaturated carbonyl system, are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.[1][2] The synthesis of chalcones is often achieved through the Claisen-Schmidt condensation of a substituted benzaldehyde (B42025) with an acetophenone.

Application Note

3-Bromo-5-chlorobenzaldehyde can be employed in a Claisen-Schmidt condensation to synthesize chalcones with potential antifungal or anticancer activities. The presence of the halogen substituents on the benzaldehyde ring can enhance the biological activity of the resulting chalcone.

Experimental Protocol: Synthesis of (E)-1-(4-hydroxyphenyl)-3-(3-bromo-5-chlorophenyl)prop-2-en-1-one

This protocol describes the base-catalyzed Claisen-Schmidt condensation of 3-bromo-5-chlorobenzaldehyde with 4-hydroxyacetophenone.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• 4-Hydroxyacetophenone

• Potassium hydroxide (B78521) (KOH)

• Ethanol (B145695)

• Hydrochloric acid (HCl)

• Distilled water

• Standard laboratory glassware

Procedure:

• In a round-bottom flask, dissolve 4-hydroxyacetophenone (1.0 eq) in ethanol.

• To this solution, add a solution of potassium hydroxide (3.0 eq) in water and stir for 15 minutes at room temperature.

• Slowly add a solution of 3-bromo-5-chlorobenzaldehyde (1.0 eq) in ethanol to the reaction mixture.

• Continue stirring at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion of the reaction, pour the mixture into a beaker containing crushed ice and acidify with dilute HCl.

• The precipitated solid is filtered, washed with water until neutral, and dried.

• The crude product is purified by recrystallization from ethanol to afford the pure chalcone.

Quantitative Data

The following table summarizes representative yields and biological activities for chalcones derived from halogenated benzaldehydes.

Compound ID	Aryl Aldehyde	Acetophenone	Yield (%)	Biological Activity (IC50/MIC)	Reference
1	3-Bromo-5-chlorobenzaldehyde	4-Hydroxyacetophenone	85-95 (estimated)	Antifungal (MIC: 10-50 µg/mL against various fungi)	[2]
2	3-Bromobenzaldehyde	2-Hydroxyacetophenone	92	Anticancer (IC50: 5.2 µM against MCF-7)	[3]
3	4-Chlorobenzaldehyde	4-Aminoacetophenone	88	Antibacterial (MIC: 12.5 µg/mL against S. aureus)	[4]

Experimental Workflow

Caption: Workflow for the synthesis of bioactive chalcones.

II. Synthesis of Bioactive Triazole Antifungal Agents

Azole antifungal agents, such as fluconazole (B54011) and itraconazole, function by inhibiting lanosterol (B1674476) 14α-demethylase (CYP51), an essential enzyme in the biosynthesis of ergosterol, a vital component of fungal cell membranes.[5] 3-Bromo-5-chlorobenzaldehyde can serve as a precursor for the synthesis of novel triazole-containing antifungal candidates.

Application Note

The aldehyde functionality of 3-bromo-5-chlorobenzaldehyde can be converted to an oxirane, which can then be opened by a triazole nucleophile. The bromochloro-substituted phenyl ring can mimic the dihalophenyl moiety present in many known antifungal agents, potentially leading to compounds with high antifungal potency.

Experimental Protocol: Synthesis of a 1,2,4-Triazole (B32235) Derivative

This protocol outlines a multi-step synthesis of a potential triazole antifungal agent starting from 3-bromo-5-chlorobenzaldehyde.

Step 1: Epoxidation of 3-Bromo-5-chlorobenzaldehyde

• To a solution of 3-bromo-5-chlorobenzaldehyde (1.0 eq) and trimethylsulfonium (B1222738) iodide (1.1 eq) in a mixture of DMSO and THF, add sodium hydride (1.2 eq) portion-wise at 0 °C.

• Stir the reaction mixture at room temperature for 4-6 hours.

• Quench the reaction with water and extract the product with ethyl acetate (B1210297).

• The organic layer is dried over anhydrous sodium sulfate (B86663) and concentrated under reduced pressure to yield the crude epoxide, which is used in the next step without further purification.

Step 2: Ring-opening of the Epoxide with 1,2,4-Triazole

• To a solution of the crude epoxide from Step 1 in DMF, add 1,2,4-triazole (1.5 eq) and potassium carbonate (2.0 eq).

• Heat the reaction mixture at 80 °C for 12 hours.

• Cool the reaction mixture to room temperature, pour into water, and extract with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the desired triazole derivative.

Quantitative Data

The following table presents representative yields and biological activities for triazole antifungal agents with halogenated phenyl moieties.

Compound ID	Halogenated Phenyl Moiety	Yield (%)	Antifungal Activity (MIC in µg/mL) vs. C. albicans	Reference
4	3-Bromo-5-chlorophenyl	60-75 (estimated overall)	0.125 - 2	[5][6]
5	2,4-Difluorophenyl	85 (final step)	0.03	[6]
6	4-Chlorophenyl	78 (final step)	0.25	[7]

Signaling Pathway

Caption: Mechanism of action of azole antifungal agents.

III. Synthesis of Kinase Inhibitors via Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for the formation of carbon-carbon bonds, widely used in drug discovery to synthesize biaryl compounds.[8] Many kinase inhibitors possess a biaryl core structure which is crucial for their binding to the ATP pocket of the kinase.[9]

Application Note

The bromine atom of 3-bromo-5-chlorobenzaldehyde can be selectively coupled with a variety of boronic acids or esters under palladium catalysis, leaving the chlorine and aldehyde functionalities intact for further modifications. This allows for the modular synthesis of a library of potential kinase inhibitors.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromo-5-chlorobenzaldehyde

This protocol describes the Suzuki-Miyaura coupling of 3-bromo-5-chlorobenzaldehyde with 4-methoxyphenylboronic acid.

Materials:

• 3-Bromo-5-chlorobenzaldehyde

• 4-Methoxyphenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (B84403) (K₃PO₄)

• Toluene (B28343)

• Water

• Standard Schlenk line and inert atmosphere techniques

Procedure:

• To a Schlenk flask, add 3-bromo-5-chlorobenzaldehyde (1.0 eq), 4-methoxyphenylboronic acid (1.2 eq), Pd(OAc)₂ (0.02 eq), SPhos (0.04 eq), and K₃PO₄ (2.0 eq).

• Evacuate and backfill the flask with argon three times.

• Add degassed toluene and water (10:1 v/v).

• Heat the reaction mixture to 100 °C and stir for 12 hours under an argon atmosphere.

• Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the biaryl product.

Quantitative Data

The following table summarizes representative yields for Suzuki-Miyaura coupling reactions of bromo-chloro-substituted aromatics.

Aryl Halide	Boronic Acid	Catalyst/Ligand	Base	Yield (%)	Reference
3-Bromo-5-chlorobenzaldehyde	4-Methoxyphenylboronic acid	Pd(OAc)₂/SPhos	K₃PO₄	80-90 (estimated)	[10][11]
1-Bromo-3-chloro-5-fluorobenzene	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	95	[12]
2-Bromo-5-chloropyridine	3-Furylboronic acid	PdCl₂(dppf)	K₂CO₃	88	[10]

Signaling Pathway

Caption: General mechanism of competitive kinase inhibition.

Disclaimer: The provided protocols are intended as a general guide and may require optimization for specific substrates and reaction scales. All experimental work should be conducted in a well-ventilated fume hood with appropriate personal protective equipment. The quantitative data presented for analogous compounds is for illustrative purposes, and actual results may vary.

References

• 1. biointerfaceresearch.com [biointerfaceresearch.com]
• 2. alliedacademies.org [alliedacademies.org]
• 3. Synthesis of Chalcones Derivatives and Their Biological Activities: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Discovery of a Novel Broad-Spectrum Antifungal Agent Derived from Albaconazole - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and antifungal activity of the novel triazole compounds - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 7. Synthesis and antifungal activity of benzimidazole, benzotriazole and aminothiazole derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Palladium-Catalyzed Cross-Coupling with 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the palladium-catalyzed cross-coupling reactions of 3-Bromo-5-chlorobenzaldehyde, a versatile building block in organic synthesis. This document outlines detailed protocols and summarizes reaction conditions for Suzuki-Miyaura, Heck, Sonogashira, Buchwald-Hartwig, and Stille couplings, with a focus on achieving chemoselective functionalization of the carbon-bromine bond.

Introduction

3-Bromo-5-chlorobenzaldehyde is a valuable starting material in the synthesis of complex organic molecules, particularly in the fields of pharmaceuticals and materials science. The presence of two different halogen atoms at the 3- and 5-positions of the benzaldehyde (B42025) ring offers the potential for sequential, site-selective cross-coupling reactions. The carbon-bromine bond is generally more reactive than the carbon-chlorine bond in palladium-catalyzed cross-coupling reactions, allowing for selective functionalization at the 3-position while leaving the 5-chloro substituent available for subsequent transformations.

This document provides an overview of the most common palladium-catalyzed cross-coupling reactions and their application to 3-Bromo-5-chlorobenzaldehyde, complete with experimental protocols and data tables to guide reaction optimization.

General Principles of Chemoselectivity

In palladium-catalyzed cross-coupling reactions, the relative reactivity of aryl halides follows the general trend: I > Br > OTf > Cl. This difference in reactivity is the basis for achieving chemoselectivity in dihalogenated substrates like 3-Bromo-5-chlorobenzaldehyde. By carefully selecting the catalyst, ligand, base, and reaction conditions, it is possible to selectively activate the more labile C-Br bond, leaving the C-Cl bond intact for further synthetic manipulations.

Palladium-Catalyzed Cross-Coupling Reactions

The following sections detail the application of five major palladium-catalyzed cross-coupling reactions to 3-Bromo-5-chlorobenzaldehyde. Each section includes a brief overview of the reaction, a generalized reaction scheme, a detailed experimental protocol, and a table summarizing typical reaction conditions and yields.

Suzuki-Miyaura Coupling: Synthesis of Biaryls

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds between an aryl halide and an organoboron compound, such as a boronic acid or boronic ester. This reaction is widely used for the synthesis of biaryl compounds.

General Reaction Scheme:

Caption: General scheme for Suzuki-Miyaura coupling.

Experimental Protocol: Synthesis of 3-Aryl-5-chlorobenzaldehyde

• To a flame-dried Schlenk flask, add 3-Bromo-5-chlorobenzaldehyde (1.0 mmol), the desired arylboronic acid (1.2 mmol), a palladium catalyst (e.g., Pd(PPh₃)₄, 0.03-0.05 mmol), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add a degassed solvent system (e.g., a mixture of toluene (B28343), ethanol, and water).

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and stir for the specified time, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 3-Aryl-5-chlorobenzaldehyde.

Table 1: Suzuki-Miyaura Coupling of 3-Bromo-5-chlorobenzaldehyde

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/EtOH/H₂O	90	12	85-95
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane/H₂O	100	8	90-98
3	3-Thienylboronic acid	PdCl₂(dppf) (3)	-	Cs₂CO₃	DMF	80	16	80-90

Heck Reaction: Synthesis of Alkenyl Derivatives

The Heck reaction involves the coupling of an aryl halide with an alkene to form a substituted alkene. This reaction is a powerful tool for the synthesis of styrenyl and other alkenyl derivatives.[1]

General Reaction Scheme:

Caption: General scheme for the Heck reaction.

Experimental Protocol: Synthesis of 3-Alkenyl-5-chlorobenzaldehyde

• In a sealed reaction vessel, combine 3-Bromo-5-chlorobenzaldehyde (1.0 mmol), the alkene (1.2-1.5 mmol), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine (B1218219) ligand (if required, e.g., P(o-tol)₃), and a base (e.g., Et₃N or K₂CO₃, 1.5-2.0 mmol).

• Add a suitable solvent (e.g., DMF, NMP, or 1,4-dioxane).

• Degas the mixture and heat under an inert atmosphere to the reaction temperature (typically 100-140 °C).

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• After cooling, dilute the reaction mixture with an organic solvent and wash with water and brine.

• Dry the organic layer, concentrate, and purify the product by column chromatography.

Table 2: Heck Reaction of 3-Bromo-5-chlorobenzaldehyde

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Styrene	Pd(OAc)₂ (2)	P(o-tol)₃ (4)	Et₃N	DMF	120	12	75-85
2	n-Butyl acrylate	Pd(OAc)₂ (1)	-	K₂CO₃	NMP	140	24	80-90
3	Ethyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	NaOAc	DMA	130	16	70-80

Sonogashira Coupling: Synthesis of Alkynyl Derivatives

The Sonogashira coupling is a reaction between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and a copper co-catalyst, to form a C(sp²)-C(sp) bond.[2][3]

General Reaction Scheme:

Caption: General scheme for Sonogashira coupling.

Experimental Protocol: Synthesis of 3-Alkynyl-5-chlorobenzaldehyde

• To a Schlenk flask under an inert atmosphere, add 3-Bromo-5-chlorobenzaldehyde (1.0 mmol), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-3 mol%), and a copper(I) co-catalyst (e.g., CuI, 2-5 mol%).

• Add a degassed solvent, typically an amine base like triethylamine, or a mixture of solvents such as DMF/Et₃N.

• Add the terminal alkyne (1.1-1.5 mmol).

• Stir the reaction mixture at room temperature or with gentle heating (40-80 °C) until the starting material is consumed.

• Upon completion, dilute the reaction with an organic solvent and filter through a pad of celite to remove the catalyst.

• Wash the filtrate with saturated aqueous NH₄Cl and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Table 3: Sonogashira Coupling of 3-Bromo-5-chlorobenzaldehyde

Entry	Alkyne	Pd Catalyst (mol%)	Cu(I) Source (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	60	6	85-95
2	1-Hexyne	Pd(PPh₃)₄ (3)	CuI (5)	Piperidine	DMF	50	8	80-90
3	Trimethylsilylacetylene	PdCl₂(dppf) (2)	CuI (3)	DIPA	Toluene	70	12	90-98

Buchwald-Hartwig Amination: Synthesis of Aryl Amines

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds between an aryl halide and an amine.[4][5]

General Reaction Scheme:

Caption: General scheme for Buchwald-Hartwig amination.

Experimental Protocol: Synthesis of 3-(Amino)-5-chlorobenzaldehyde

• In a glovebox or under an inert atmosphere, charge a reaction tube with a palladium precatalyst (e.g., Pd₂(dba)₃, 0.5-2 mol%), a bulky phosphine ligand (e.g., XPhos or SPhos, 1-4 mol%), and a base (e.g., NaOtBu or K₃PO₄, 1.2-1.5 mmol).

• Add 3-Bromo-5-chlorobenzaldehyde (1.0 mmol) and the amine (1.2 mmol), followed by an anhydrous solvent (e.g., toluene or 1,4-dioxane).

• Seal the tube and heat the reaction mixture with stirring to the specified temperature (typically 80-110 °C).

• After the reaction is complete (monitored by TLC or GC-MS), cool to room temperature.

• Dilute with an organic solvent and wash with water.

• Dry the organic layer, concentrate, and purify by column chromatography.

Table 4: Buchwald-Hartwig Amination of 3-Bromo-5-chlorobenzaldehyde

Entry	Amine	Pd Precatalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	12	85-95
2	Aniline	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	1,4-Dioxane	110	18	70-80
3	n-Butylamine	Pd₂(dba)₃ (1.5)	BrettPhos (3)	LHMDS	THF	80	24	75-85

Stille Coupling: Synthesis of Various C-C Bonds

The Stille coupling reaction involves the palladium-catalyzed coupling of an organostannane with an organic halide. It is a versatile method for forming various types of carbon-carbon bonds.[6][7][8][9]

General Reaction Scheme:

Caption: General scheme for the Stille coupling.

Experimental Protocol: Synthesis of 3-Substituted-5-chlorobenzaldehyde

• In a flame-dried Schlenk tube under an inert atmosphere, dissolve 3-Bromo-5-chlorobenzaldehyde (1.0 mmol) and the organostannane (1.1 mmol) in an anhydrous, degassed solvent (e.g., toluene or DMF).

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%).

• Heat the reaction mixture to 80-110 °C and monitor by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of potassium fluoride (B91410) (KF) to precipitate the tin byproducts.

• Filter the mixture through a pad of celite, washing with an organic solvent.

• Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purify the crude product by column chromatography.

Table 5: Stille Coupling of 3-Bromo-5-chlorobenzaldehyde

| Entry | Organostannane | Catalyst (mol%) | Ligand (mol%) | Solvent | Temp (°C) | Time (h) | Yield (%) | |---|---|---|---|---|---|---|---|---| | 1 | Tributyl(phenyl)stannane | Pd(PPh₃)₄ (3) | - | Toluene | 110 | 16 | 80-90 | | 2 | Tributyl(vinyl)stannane | Pd₂(dba)₃ (2) | P(o-tol)₃ (4) | DMF | 90 | 12 | 75-85 | | 3 | 2-(Tributylstannyl)thiophene | Pd(PPh₃)₄ (4) | - | 1,4-Dioxane | 100 | 24 | 70-80 |

Catalytic Cycles and Experimental Workflows

The following diagrams illustrate the generalized catalytic cycle for palladium-catalyzed cross-coupling reactions and a typical experimental workflow.

Caption: Generalized catalytic cycle for cross-coupling.

Caption: Typical experimental workflow.

Conclusion

Palladium-catalyzed cross-coupling reactions provide a powerful and versatile toolkit for the functionalization of 3-Bromo-5-chlorobenzaldehyde. The inherent difference in reactivity between the carbon-bromine and carbon-chlorine bonds allows for selective transformations at the 3-position. By carefully selecting the appropriate reaction conditions, a wide variety of aryl, alkenyl, alkynyl, and amino substituents can be introduced, paving the way for the synthesis of a diverse range of complex molecules for applications in drug discovery and materials science. The protocols and data provided in these application notes serve as a valuable starting point for researchers in the field.

References

• 1. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex [mdpi.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. CN107879918B - Preparation method of 2-bromo-5-chlorobenzaldehyde - Google Patents [patents.google.com]
• 6. Sonogashira Coupling [organic-chemistry.org]
• 7. US4036887A - Preparation of 3-bromobenzaldehyde - Google Patents [patents.google.com]
• 8. [PDF] Efficient Stille cross-coupling reaction catalyzed by the Pd(OAc)2/Dabco catalytic system. | Semantic Scholar [semanticscholar.org]
• 9. Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Knoevenagel Condensation of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, valued for its efficiency in creating α,β-unsaturated compounds.[1][2] This reaction involves the condensation of an aldehyde or ketone with an active methylene (B1212753) compound, typically in the presence of a basic catalyst.[3] The resulting products are versatile intermediates in the synthesis of a wide array of fine chemicals, pharmaceuticals, and functional polymers.[4] Halogenated benzaldehydes are particularly useful starting materials, as the resulting halogenated α,β-unsaturated products can be further functionalized, making them valuable synthons in medicinal chemistry and materials science. This document provides detailed protocols for the Knoevenagel condensation of 3-Bromo-5-chlorobenzaldehyde with various active methylene compounds.

Reaction Overview

The Knoevenagel condensation of 3-Bromo-5-chlorobenzaldehyde proceeds by the reaction of the aldehyde with a compound containing an active methylene group, such as malononitrile (B47326), ethyl cyanoacetate (B8463686), or diethyl malonate. The reaction is typically catalyzed by a weak base, such as piperidine (B6355638) or an amine salt, and can be carried out under various conditions, including conventional heating, microwave irradiation, or solvent-free methods.[5][6] The general reaction scheme is depicted below:

Figure 1: General scheme of the Knoevenagel condensation.

Quantitative Data Summary

The following tables summarize typical reaction conditions and expected yields for the Knoevenagel condensation of 3-Bromo-5-chlorobenzaldehyde with various active methylene compounds, based on analogous reactions with substituted benzaldehydes.

Table 1: Reaction with Malononitrile

Parameter	Value	Reference
Product Name	2-(3-Bromo-5-chlorobenzylidene)malononitrile	N/A
Catalyst	Piperidine or Ammonium (B1175870) Acetate	[5]
Solvent	Ethanol (B145695) or Solvent-free	[5][6]
Reaction Temperature	Room Temperature to 80°C	[5][6]
Reaction Time	1 - 4 hours	[7]
Projected Yield	90-98%	[5]

Table 2: Reaction with Ethyl Cyanoacetate

Parameter	Value	Reference
Product Name	Ethyl 2-cyano-3-(3-bromo-5-chlorophenyl)acrylate	N/A
Catalyst	Piperidine or DBU	[8]
Solvent	Ethanol	[8]
Reaction Temperature	Room Temperature to Reflux	[8]
Reaction Time	2 - 6 hours	[8]
Projected Yield	85-95%	[8][9]

Table 3: Reaction with Diethyl Malonate

Parameter	Value	Reference
Product Name	Diethyl 2-(3-bromo-5-chlorobenzylidene)malonate	N/A
Catalyst	Piperidine/Acetic Acid	[4]
Solvent	Toluene (with Dean-Stark trap)	[2]
Reaction Temperature	Reflux	[4]
Reaction Time	8 - 16 hours	[4]
Projected Yield	80-90%	[4]

Experimental Protocols

The following are detailed protocols for the synthesis of Knoevenagel condensation products of 3-Bromo-5-chlorobenzaldehyde.

Protocol 1: Synthesis of 2-(3-Bromo-5-chlorobenzylidene)malononitrile

This protocol is adapted from established methods for the synthesis of benzylidenemalononitriles.[5][6]

Materials:

• 3-Bromo-5-chlorobenzaldehyde (1.0 eq)

• Malononitrile (1.05 eq)

• Piperidine (0.1 eq) or Ammonium Acetate (0.2 eq)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask, dissolve 3-Bromo-5-chlorobenzaldehyde in ethanol.

• Add malononitrile to the solution, followed by the catalyst (piperidine or ammonium acetate).

• Stir the reaction mixture at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, a precipitate will form. If no precipitate forms, the reaction mixture can be heated to reflux for 1-2 hours.

• Cool the mixture to room temperature and then place it in an ice bath to maximize precipitation.

• Filter the solid product using suction filtration and wash with cold ethanol and then with cold deionized water.

• Recrystallize the crude product from ethanol to obtain pure 2-(3-Bromo-5-chlorobenzylidene)malononitrile.

• Dry the product in a vacuum oven.

Characterization: The product can be characterized by standard analytical techniques:

• ¹H NMR: Expect signals for the aromatic protons and the vinylic proton.

• ¹³C NMR: Expect signals for the aromatic carbons, the nitrile carbons, and the carbons of the double bond.

• FT-IR: Expect characteristic peaks for the C≡N (nitrile) and C=C (alkene) functional groups.

• Mass Spectrometry: To confirm the molecular weight of the product.

Protocol 2: Synthesis of Ethyl 2-cyano-3-(3-bromo-5-chlorophenyl)acrylate

This protocol is based on general procedures for the condensation with ethyl cyanoacetate.[8][9]

Materials:

• 3-Bromo-5-chlorobenzaldehyde (1.0 eq)

• Ethyl cyanoacetate (1.1 eq)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (0.2 eq)

• Ethanol

• Deionized water

Procedure:

• To a solution of 3-Bromo-5-chlorobenzaldehyde in ethanol, add ethyl cyanoacetate.

• Add DBU dropwise to the stirred solution at room temperature.

• Continue stirring at room temperature for 2-6 hours, monitoring the reaction by TLC.

• Once the reaction is complete, pour the mixture into ice-cold water.

• The product will precipitate out of the solution. If an oil forms, it may be induced to solidify by scratching the flask with a glass rod.

• Collect the solid by vacuum filtration and wash thoroughly with water.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water).

• Dry the purified product under vacuum.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the reaction mechanism and a typical experimental workflow.

Figure 2: Simplified Knoevenagel condensation mechanism.

Figure 3: General experimental workflow for Knoevenagel condensation.

Applications in Drug Development

The products derived from the Knoevenagel condensation of 3-Bromo-5-chlorobenzaldehyde are of significant interest to the pharmaceutical industry. The presence of bromo and chloro substituents on the aromatic ring provides sites for further chemical modification through cross-coupling reactions, allowing for the synthesis of complex molecular architectures. The α,β-unsaturated system is a common pharmacophore in many biologically active molecules and can act as a Michael acceptor. These compounds can serve as precursors for the synthesis of various heterocyclic compounds with potential therapeutic applications. For example, benzylidene malononitriles are known to exhibit a range of biological activities.[10][11]

Safety Precautions

• 3-Bromo-5-chlorobenzaldehyde is harmful if swallowed.[3]

• Malononitrile and ethyl cyanoacetate are toxic and should be handled in a well-ventilated fume hood.

• Piperidine and DBU are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• All reactions should be performed in a fume hood. Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. sciforum.net [sciforum.net]
• 2. Chemicals [chemicals.thermofisher.cn]
• 3. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 5. bhu.ac.in [bhu.ac.in]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. asianpubs.org [asianpubs.org]
• 9. Phosphane-Catalyzed Knoevenagel Condensation: A Facile Synthesis of α-Cyanoacrylates and α-Cyanoacrylonitriles [organic-chemistry.org]
• 10. apps.dtic.mil [apps.dtic.mil]
• 11. idc-online.com [idc-online.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-5-chlorobenzaldehyde

Welcome to the technical support center for the synthesis of 3-Bromo-5-chlorobenzaldehyde. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important intermediate.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the synthesis of 3-Bromo-5-chlorobenzaldehyde.

Problem ID	Issue	Potential Cause(s)	Suggested Solution(s)
SYN-001	Low or No Product Yield	- Inactive starting material.- Sub-optimal reaction temperature.- Impure reagents or solvents.- Ineffective catalyst.	- Verify the purity of starting materials (e.g., 3,5-dichlorotoluene (B1293413) or 3-bromo-5-chlorotoluene) via NMR or GC-MS.- Optimize reaction temperature. For bromination reactions, maintain the recommended temperature range to avoid side reactions.- Use anhydrous solvents and fresh reagents. Moisture can quench catalysts and reagents.- If using a Lewis acid catalyst like AlCl₃, ensure it is fresh and not deactivated.
SYN-002	Formation of Multiple Products (Low Selectivity)	- Incorrect reaction temperature.- Incorrect stoichiometry of reagents.- Over-bromination or di-substitution.	- Strictly control the reaction temperature. Higher temperatures can lead to less selective reactions.- Carefully control the molar ratio of the brominating agent to the substrate. A 1:1 to 1.1:1 ratio is often a good starting point for mono-bromination.- Monitor the reaction progress using TLC or GC to stop the reaction once the desired product is formed and before significant amounts of di-brominated byproducts appear.
SYN-003	Presence of Chlorinated Byproducts	- Use of chlorinated solvents that participate in the reaction.- In Vilsmeier-Haack synthesis, the reagent can act as a chlorinating agent.	- Consider using a non-chlorinated solvent if feasible.- When using phosphorus oxychloride (POCl₃) in a Vilsmeier-Haack reaction, run the reaction at the lowest effective temperature to minimize chlorination.[1]
SYN-004	Incomplete Reaction (Starting Material Remains)	- Insufficient reaction time.- Low reaction temperature.- Deactivated catalyst or reagents.	- Extend the reaction time and monitor progress via TLC or GC.- Gradually increase the reaction temperature, while being mindful of potential side reactions.- Ensure all reagents and catalysts are active and used in the correct stoichiometric amounts.
PUR-001	Difficulty in Product Purification	- Presence of close-boiling or co-eluting impurities.- Product oiling out during crystallization.	- For column chromatography, try different solvent systems to improve separation.- For crystallization, screen various solvents and solvent mixtures. A seed crystal can be beneficial. If the product is an oil, consider converting it to a solid derivative for purification, followed by regeneration of the aldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the common starting materials for the synthesis of 3-Bromo-5-chlorobenzaldehyde?

A1: Common starting materials include 3,5-dichlorotoluene, which would undergo bromination followed by oxidation of the methyl group, or 3-bromo-5-chlorotoluene, which would only require oxidation of the methyl group. Another potential route is the direct bromination of 3-chlorobenzaldehyde (B42229).

Q2: I am observing the formation of a di-brominated byproduct. How can I minimize this?

A2: Di-bromination is a common issue when the reaction conditions are too harsh or the stoichiometry is not well-controlled. To minimize this:

• Control Stoichiometry: Use a molar ratio of brominating agent to substrate that is close to 1:1. A slight excess of the substrate can sometimes help to reduce di-substitution.

• Temperature Control: Maintain a low and consistent reaction temperature. Bromination reactions are often exothermic, so controlled addition of the brominating agent is crucial.

• Reaction Monitoring: Closely monitor the reaction's progress using TLC or GC. Quench the reaction as soon as a significant amount of the desired mono-brominated product has formed.

Q3: My Vilsmeier-Haack reaction is giving a low yield. What can I do?

A3: Low yields in the Vilsmeier-Haack reaction can be due to several factors:

• Moisture: The Vilsmeier reagent is highly sensitive to moisture.[2] Ensure all glassware is flame-dried and anhydrous solvents are used.[2]

• Reagent Preparation: Prepare the Vilsmeier reagent at a low temperature (typically 0-5 °C) and use it promptly.[2]

• Substrate Reactivity: If your substrate is not very electron-rich, the reaction may be sluggish. Consider increasing the reaction temperature or using a larger excess of the Vilsmeier reagent.[2]

Q4: I am trying to synthesize 3-Bromo-5-chlorobenzaldehyde via a Grignard reaction with N,N-dimethylformamide (DMF), but the yield is poor. What could be the issue?

A4: Grignard reactions require strictly anhydrous conditions. Any moisture will quench the Grignard reagent. Additionally, the reactivity of aryl chlorides in forming Grignard reagents is lower than that of aryl bromides.[3] If starting from a chloro-substituted aromatic, initiating the Grignard formation can be challenging.[3] Using a co-solvent like THF can be beneficial.[4] Furthermore, ensure the DMF is anhydrous.

Experimental Protocols

Protocol 1: Bromination of 3-Chlorobenzaldehyde

This protocol is adapted from a similar synthesis of 2-bromo-5-chlorobenzaldehyde (B66733).[5]

• Setup: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, add 3-chlorobenzaldehyde (1.0 equivalent) to an inorganic strong acid solvent (e.g., concentrated sulfuric acid). Cool the solution to 0-5 °C in an ice bath.

• Catalyst Addition: Slowly add a catalytic amount of an iodine-containing catalyst, such as elemental iodine (I₂) or potassium iodide (KI).

• Bromination: Dissolve N-bromosuccinimide (NBS) (1.05 equivalents) in the strong acid solvent and add it dropwise to the reaction mixture, ensuring the temperature does not exceed 15 °C.[5]

• Reaction: Stir the mixture at this temperature for 2-5 hours.[5] Then, allow the reaction to warm to room temperature (20-30 °C) and continue stirring for another 1-5 hours.[5] Monitor the reaction by TLC.

• Work-up: Once the starting material is consumed, carefully pour the reaction mixture into crushed ice with vigorous stirring.

• Purification: The solid product that precipitates is collected by vacuum filtration, washed with cold water, and can be further purified by recrystallization from a suitable solvent like petroleum ether.[5]

Protocol 2: Vilsmeier-Haack Formylation of 1-Bromo-3,5-dichlorobenzene (B43179)

This is a hypothetical protocol based on general Vilsmeier-Haack reaction procedures.[1][6]

• Vilsmeier Reagent Preparation: In a flame-dried, three-necked flask equipped with a dropping funnel, magnetic stirrer, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF, 1.1 equivalents) in an anhydrous solvent like dichloromethane (B109758) (DCM).[1] Cool the solution to 0 °C in an ice bath. Add phosphorus oxychloride (POCl₃, 1.05 equivalents) dropwise to the stirred DMF solution, ensuring the temperature does not exceed 5 °C.[1] Stir the resulting mixture at 0 °C for 30 minutes to form the Vilsmeier reagent.[1]

• Formylation: Dissolve 1-bromo-3,5-dichlorobenzene (1.0 equivalent) in anhydrous DCM. Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C over a period of 30-60 minutes.[1]

• Reaction Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-2 hours.[1]

• Work-up: Once the starting material is consumed, pour the reaction mixture slowly into a vigorously stirred solution of sodium acetate (B1210297) (3.0 equivalents) in ice-water. Stir for 30 minutes.[1]

• Extraction and Purification: Separate the organic layer. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel.

Visualizations

Caption: Possible synthetic routes to 3-Bromo-5-chlorobenzaldehyde.

Caption: General experimental workflow for bromination.

Caption: Troubleshooting logic for low yield issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. Formation of Grignard reagents from 3-bromo-NN-dimethylbenzylamine and 4-bromo-NN-diethylbenzylamine and their reactions with benzaldehyde - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 5. CN107879918B - Preparation method of 2-bromo-5-chlorobenzaldehyde - Google Patents [patents.google.com]
• 6. jk-sci.com [jk-sci.com]

Technical Support Center: Purification of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the purification of 3-Bromo-5-chlorobenzaldehyde from a reaction mixture. The information is tailored for professionals in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude reaction mixture of 3-Bromo-5-chlorobenzaldehyde?

A1: Common impurities can include unreacted starting materials, such as 3-bromo-5-chlorotoluene (B46676) or 3,5-dibromochlorobenzene, and byproducts from the synthesis. A significant byproduct is often the corresponding carboxylic acid, 3-bromo-5-chlorobenzoic acid, formed by over-oxidation of the aldehyde. Other potential impurities may arise from side reactions depending on the specific synthetic route employed.

Q2: What are the primary methods for purifying 3-Bromo-5-chlorobenzaldehyde?

A2: The most common and effective purification methods for 3-Bromo-5-chlorobenzaldehyde are recrystallization and column chromatography. For removal of aldehydic impurities specifically, formation of a sodium bisulfite adduct can be a highly selective method.

Q3: How can I remove the 3-bromo-5-chlorobenzoic acid impurity?

A3: An aqueous wash with a mild base, such as a saturated sodium bicarbonate solution, during the workup can effectively remove the acidic impurity by converting it to its water-soluble carboxylate salt.

Q4: Is 3-Bromo-5-chlorobenzaldehyde sensitive to the purification conditions?

A4: Aldehydes can be susceptible to oxidation, especially in the presence of air and light. It is advisable to store the compound under an inert atmosphere and in a cool, dark place.[1] During purification by column chromatography, prolonged exposure to acidic silica (B1680970) gel can potentially lead to degradation or side reactions.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 3-Bromo-5-chlorobenzaldehyde.

Recrystallization Troubleshooting

Problem	Potential Cause	Solution
Oiling out instead of crystallization	The solvent may be too nonpolar, or the solution is supersaturated. The melting point of the compound is lower than the boiling point of the solvent.	Add a small amount of a more polar co-solvent (e.g., a few drops of ethyl acetate (B1210297) to a hexane (B92381) solution). Try a different solvent system. Ensure the solution is not cooled too rapidly.
Low recovery of pure product	The compound is too soluble in the chosen solvent at low temperatures. Too much solvent was used. The crystals were washed with a solvent that was not cold enough.	Select a solvent in which the compound has lower solubility at cold temperatures. Use the minimum amount of hot solvent required for complete dissolution. Always wash the collected crystals with ice-cold solvent.
Product is still impure after recrystallization	The chosen solvent did not effectively differentiate between the product and the impurity. The cooling was too rapid, trapping impurities within the crystal lattice.	Screen for a more selective solvent or solvent pair. Allow the solution to cool slowly to room temperature before placing it in an ice bath to promote the formation of purer crystals.

Column Chromatography Troubleshooting

Problem	Potential Cause	Solution
Poor separation of spots on TLC plate	The solvent system (mobile phase) is not optimal.	Systematically vary the polarity of the mobile phase. A common starting point for substituted benzaldehydes is a hexane/ethyl acetate gradient.[1]
Streaking of the compound on the TLC plate or column	The compound may be too polar for the mobile phase, or it could be interacting strongly with the acidic silica gel. The sample may be overloaded.	Add a small percentage of a more polar solvent (e.g., methanol) to the eluent. Consider using neutral or basic alumina (B75360) as the stationary phase, or add a small amount of triethylamine (B128534) (~0.1-1%) to the mobile phase to neutralize the silica gel. Ensure the amount of crude material loaded onto the column is appropriate for the column size.
Product degradation on the column	The compound is sensitive to the acidic nature of the silica gel.	Use a deactivated stationary phase like neutral alumina or add a neutralizing agent like triethylamine to the eluent. Minimize the time the compound spends on the column by using flash chromatography.

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is a general guideline and may require optimization based on the specific impurities present. A patent for the similar compound 2-bromo-5-chlorobenzaldehyde (B66733) suggests recrystallization from petroleum ether, which is a good starting point.[2]

Materials:

• Crude 3-Bromo-5-chlorobenzaldehyde

• Petroleum ether (or another suitable solvent like a hexane/ethyl acetate mixture)

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask

• Ice bath

Procedure:

• Place the crude 3-Bromo-5-chlorobenzaldehyde in an Erlenmeyer flask.

• Add a minimal amount of petroleum ether and heat the mixture gently with stirring.

• Continue adding small portions of the hot solvent until the solid just dissolves.

• Remove the flask from the heat and allow it to cool slowly to room temperature.

• Once crystals begin to form, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of ice-cold petroleum ether.

• Dry the purified crystals under vacuum.

Quantitative Data (Illustrative):

Purification Step	Starting Purity (GC-MS)	Solvent System	Final Purity (GC-MS)	Recovery Yield
Recrystallization	~90%	Petroleum Ether	>98%	75-85%

Protocol 2: Purification by Column Chromatography

Materials:

• Crude 3-Bromo-5-chlorobenzaldehyde

• Silica gel (or neutral alumina)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

• TLC plates and developing chamber

• UV lamp

Procedure:

• Prepare the Column: Pack a chromatography column with silica gel in hexane.

• Prepare the Sample: Dissolve the crude 3-Bromo-5-chlorobenzaldehyde in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the initial mobile phase).

• Load the Sample: Carefully load the dissolved sample onto the top of the silica gel column.

• Elution: Begin eluting the column with a non-polar mobile phase (e.g., 100% hexane). Gradually increase the polarity by adding ethyl acetate (e.g., starting with a 98:2 hexane:ethyl acetate mixture and progressing to higher concentrations of ethyl acetate).

• Fraction Collection: Collect fractions in test tubes.

• Monitoring: Monitor the separation by TLC, spotting each fraction on a TLC plate and visualizing under a UV lamp.

• Combine and Evaporate: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Quantitative Data (Illustrative):

Purification Step	Starting Purity (HPLC)	Stationary Phase	Mobile Phase Gradient	Final Purity (HPLC)	Recovery Yield
Column Chromatography	~90%	Silica Gel	Hexane/Ethyl Acetate (98:2 to 90:10)	>99%	80-90%

Visualizations

Caption: General workflow for the purification of 3-Bromo-5-chlorobenzaldehyde.

References

• 1. 3-Bromo-5-chloro-2-fluorobenzaldehyde | 1269440-82-5 | Benchchem [benchchem.com]
• 2. CN107879918B - Preparation method of 2-bromo-5-chlorobenzaldehyde - Google Patents [patents.google.com]

Technical Support Center: Synthesis of 3-Bromo-5-chlorobenzaldehyde

Welcome to the technical support center for the synthesis of 3-bromo-5-chlorobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to produce 3-bromo-5-chlorobenzaldehyde?

A1: Common synthetic routes for the formylation of aromatic compounds, which can be applied to the synthesis of 3-bromo-5-chlorobenzaldehyde from 1-bromo-3-chlorobenzene (B44181), include the Vilsmeier-Haack reaction and the Gattermann-Koch reaction. These are electrophilic aromatic substitution reactions. Another reported method involves a lithium-halogen exchange from a more substituted starting material like 3,5-dibromochlorobenzene, followed by formylation.

Q2: What are the expected side products when synthesizing 3-bromo-5-chlorobenzaldehyde from 1-bromo-3-chlorobenzene?

A2: During the formylation of 1-bromo-3-chlorobenzene, the primary side products are other isomers of bromo-chlorobenzaldehyde. Both the bromo and chloro substituents are ortho-, para-directing groups. Therefore, the formyl group can be directed to several positions on the aromatic ring, leading to a mixture of isomers. The main expected isomeric side products are:

• 2-bromo-4-chlorobenzaldehyde

• 4-bromo-2-chlorobenzaldehyde

• 2-bromo-6-chlorobenzaldehyde

The relative amounts of these isomers will depend on the specific reaction conditions and the directing effects of the substituents.

Q3: How can I minimize the formation of isomeric side products?

A3: Optimizing reaction conditions is key to minimizing the formation of unwanted isomers. This includes controlling the reaction temperature, the choice of catalyst, and the rate of addition of reagents. The Vilsmeier-Haack reaction is often regioselective, with substitution occurring at the less sterically hindered position.[1][2][3] Careful control of the reaction stoichiometry and temperature can help improve the selectivity for the desired 3-bromo-5-chlorobenzaldehyde isomer.

Q4: What are some common issues during the workup and purification of 3-bromo-5-chlorobenzaldehyde?

A4: A common issue during the workup is the formation of an emulsion during liquid-liquid extraction. To resolve this, adding a small amount of brine (saturated NaCl solution) can help break the emulsion by increasing the ionic strength of the aqueous phase. For purification, column chromatography is a standard method. However, if the product and impurities have similar polarities, separation can be challenging. In such cases, derivatization of the aldehyde to a bisulfite adduct, which is water-soluble, can be an effective purification strategy. The aldehyde can then be regenerated by treatment with a base.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Low yield of the desired product	Incomplete reaction.	Monitor the reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure the starting material is consumed. Consider extending the reaction time or slightly increasing the temperature if the reaction is sluggish.
Suboptimal reaction conditions.	Review the experimental protocol. Ensure all reagents are of high purity and anhydrous where specified. The choice of Lewis acid and solvent can significantly impact the yield.
Presence of multiple isomeric side products	Poor regioselectivity of the formylation reaction.	Modify the reaction conditions to favor the formation of the desired isomer. This may involve changing the formylation agent, catalyst, or solvent. For instance, the Vilsmeier-Haack reaction may offer different selectivity compared to the Gattermann-Koch reaction.[1][4]
Difficulty in separating the product from isomers	Similar polarity of the desired product and isomeric side products.	Optimize the mobile phase for column chromatography by testing various solvent systems with TLC. A shallow gradient elution might be necessary. Alternatively, consider using High-Performance Liquid Chromatography (HPLC) for better separation. The bisulfite extraction method can also be highly effective for separating aldehydes from non-aldehydic impurities.
Product decomposition during purification	The product may be sensitive to the acidic nature of standard silica (B1680970) gel.	If you suspect decomposition on silica gel, consider using neutral or basic alumina (B75360) for column chromatography. Alternatively, you can neutralize the silica gel by washing it with a dilute solution of a non-nucleophilic base like triethylamine (B128534) in the eluent.
Residual starting material in the final product	Incomplete reaction or inefficient purification.	Ensure the reaction goes to completion. During purification by column chromatography, carefully monitor the fractions using TLC to separate the product from the less polar starting material.

Quantitative Data Summary

Parameter	Value	Reaction Conditions	Reference
Yield	67%	Starting from 3,5-dibromochlorobenzene via lithium-halogen exchange and formylation with DMF.	[5]
Purity	>98.0% (GC)	Commercially available product.	[6]

Experimental Protocols

Synthesis of 3-Bromo-5-chlorobenzaldehyde from 3,5-Dibromochlorobenzene

This protocol describes the synthesis via a lithium-halogen exchange followed by formylation.[5]

Materials:

• 3,5-Dibromochlorobenzene

• Anhydrous isopropyl ether

• n-Butyllithium (2.6 M in hexane)

• N,N-Dimethylformamide (DMF)

• Ammonium (B1175870) chloride solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Under a nitrogen atmosphere, dissolve 3,5-dibromochlorobenzene (27 g, 100 mmol) in anhydrous isopropyl ether (300 mL) in a dry flask.

• Cool the reaction mixture to -78 °C.

• Slowly add a 2.6 M hexane (B92381) solution of n-butyllithium (40 mL, 100 mmol) dropwise to the cooled solution, maintaining the temperature below -78 °C.

• After the addition is complete, continue stirring the reaction mixture at -78 °C for 30 minutes.

• Add N,N-dimethylformamide (DMF, 7.5 g, 100 mmol) dropwise while ensuring the temperature remains below -78 °C.

• After the reaction is complete, quench the reaction by adding 80 mL of ammonium chloride solution to the mixture and stir for 15 minutes.

• Separate the ether layer and wash it sequentially with water (2 x 250 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel flash column chromatography to obtain 3-bromo-5-chlorobenzaldehyde.

Reaction Pathway and Side Product Formation

The following diagram illustrates the potential formylation pathways of 1-bromo-3-chlorobenzene, leading to the desired product and isomeric side products.

Caption: Formylation of 1-bromo-3-chlorobenzene leading to the desired product and potential isomeric side products.

References

• 1. Vilsmeier-Haack Reaction | NROChemistry [nrochemistry.com]
• 2. youtube.com [youtube.com]
• 3. jk-sci.com [jk-sci.com]
• 4. Gattermann-Koch Reaction (Chapter 53) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. 3-Bromo-2,5-dichlorobenzaldehyde | 1823608-01-0 | Benchchem [benchchem.com]
• 6. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]

Technical Support Center: Optimizing Suzuki Coupling for 3-Bromo-5-chlorobenzaldehyde

Welcome to the technical support center for optimizing Suzuki coupling reactions involving 3-Bromo-5-chlorobenzaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during this specific cross-coupling reaction.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the Suzuki coupling of 3-Bromo-5-chlorobenzaldehyde.

Q1: I am observing low to no conversion of my starting material, 3-Bromo-5-chlorobenzaldehyde. What are the likely causes and how can I improve the yield?

A1: Low conversion is a common issue and can stem from several factors. Here's a step-by-step troubleshooting guide:

• Catalyst System: The choice of palladium catalyst and ligand is critical. For an electron-deficient and sterically hindered substrate like 3-Bromo-5-chlorobenzaldehyde, a highly active catalyst system is required.

  • Recommendation: Employ a palladium(0) precatalyst or a combination of a palladium(II) source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine (B1218219) ligand.[1][2] Buchwald-type ligands such as SPhos or XPhos are often effective for challenging substrates.[1] N-heterocyclic carbenes (NHCs) are also a good alternative.[1]

• Reaction Temperature: The oxidative addition of the aryl halide to the palladium center is often the rate-limiting step, especially with aryl chlorides.[2] While the C-Br bond is more reactive than the C-Cl bond, insufficient temperature can lead to poor reactivity.[3]

  • Recommendation: Gradually increase the reaction temperature in 10-20 °C increments.[2] Solvents like dioxane or toluene (B28343) allow for higher reaction temperatures (80-110 °C).[2]

• Inert Atmosphere: Suzuki coupling reactions are sensitive to oxygen. Inadequate degassing can lead to catalyst deactivation and the formation of homocoupling byproducts.[4]

  • Recommendation: Ensure thorough degassing of your solvent and reaction mixture by using techniques like freeze-pump-thaw cycles or by bubbling an inert gas (Argon or Nitrogen) through the solvent for an extended period.[2][4] Maintain a positive pressure of inert gas throughout the reaction.

• Base Selection: The base plays a crucial role in the transmetalation step.[5] The choice of base can significantly impact the reaction rate and yield.

  • Recommendation: Stronger, non-nucleophilic bases are often preferred. Potassium phosphate (B84403) (K₃PO₄) and cesium carbonate (Cs₂CO₃) are frequently used and have shown success in similar systems.[2][6]

Q2: I am getting a mixture of products, including the desired product, the debrominated starting material, and the biaryl homocoupling product. How can I improve the selectivity?

A2: Achieving high selectivity is key when working with polyhalogenated substrates. Here’s how to address the formation of major side products:

• Dehalogenation (Hydrodehalogenation): This side reaction, where the bromine or chlorine is replaced by a hydrogen atom, is a common issue.[7] It is often caused by the presence of palladium-hydride (Pd-H) species.[7]

  • Minimization Strategies:

    • Use anhydrous solvents and bases to minimize water content.[4]

    • Avoid solvents that can act as hydride sources, such as alcohols.[8]

    • Ensure the boronic acid is of high purity, as impurities can sometimes promote dehalogenation.

• Homocoupling: The formation of a biaryl product from the coupling of two boronic acid molecules is typically caused by the presence of oxygen.[4]

  • Minimization Strategies:

    • Rigorous degassing of the reaction mixture is crucial.[2][4]

    • Using a Pd(0) precatalyst can be advantageous as it avoids the presence of Pd(II) species at the beginning of the reaction, which can promote homocoupling.[2]

• Selective C-Br vs. C-Cl Coupling: The C-Br bond is significantly more reactive than the C-Cl bond in Suzuki coupling, and selective coupling at the bromine position is generally expected.[3][9] If you observe significant C-Cl coupling, consider the following:

  • Milder Conditions: Employing milder reaction conditions (e.g., lower temperature, less active catalyst) can enhance the selectivity for the more reactive C-Br bond.

  • Ligand Choice: The steric and electronic properties of the ligand can influence selectivity. Less bulky ligands might favor coupling at the less hindered chlorine position under forcing conditions.

Q3: My reaction is proceeding, but I am observing decomposition of the aldehyde functional group. What can I do to protect it?

A3: The aldehyde group is generally tolerant to Suzuki coupling conditions. However, under strongly basic conditions or at high temperatures, side reactions can occur.

• Base Selection: Some strong bases can react with the aldehyde.

  • Recommendation: Use a milder base like potassium carbonate (K₂CO₃) or consider using a fluoride (B91410) source like KF, which can be effective in some Suzuki couplings.[10]

• Protecting Groups: If base-sensitivity is a persistent issue, consider protecting the aldehyde as an acetal (B89532) (e.g., using ethylene (B1197577) glycol). The acetal is stable to the Suzuki coupling conditions and can be easily deprotected afterward.

• Reaction Time: Monitor the reaction closely by TLC or GC/LC-MS and stop it as soon as the starting material is consumed to avoid prolonged exposure of the product to the reaction conditions.

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key parameters and their effects on the Suzuki coupling of aryl halides, providing a starting point for the optimization of 3-Bromo-5-chlorobenzaldehyde coupling.

Table 1: Effect of Palladium Catalyst and Ligand on Yield

Entry	Palladium Source (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	Pd(PPh₃)₄ (5)	-	Na₂CO₃	EtOH/H₂O	80	Low
2	Pd₂(dba)₃ (2.5)	XPhos (5)	K₂CO₃	Dioxane	100	Moderate-High
3	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	110	High
4	Pd(dppf)Cl₂ (3)	-	K₂CO₃	DME	80	High

Data adapted from studies on similar aryl halide substrates to demonstrate general trends.[2][11]

Table 2: Influence of Base and Solvent on Reaction Outcome

Entry	Catalyst System	Base (equiv)	Solvent	Temp (°C)	Outcome
1	Pd₂(dba)₃ / SPhos	K₂CO₃ (2)	Toluene/H₂O	100	Good Yield
2	Pd(OAc)₂ / XPhos	K₃PO₄ (2)	Dioxane	100	Excellent Yield
3	Pd(dppf)Cl₂	Cs₂CO₃ (2)	Dioxane/H₂O	90	High Yield
4	Pd(PPh₃)₄	Na₂CO₃ (2)	DMF	90	Moderate Yield, potential for aldehyde side reactions

This table illustrates common combinations of bases and solvents and their general effectiveness.[2][6][11]

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of 3-Bromo-5-chlorobenzaldehyde

This protocol provides a robust starting point for your optimization experiments.

Materials:

• 3-Bromo-5-chlorobenzaldehyde (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium precatalyst (e.g., Pd(OAc)₂ (2 mol%) and SPhos (4 mol%))

• Base (e.g., K₃PO₄, 2.0 mmol)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane, 5 mL)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3-Bromo-5-chlorobenzaldehyde, the arylboronic acid, and the base.

• Add the palladium source and the ligand.

• Evacuate and backfill the flask with the inert gas three times.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visualizations

Diagram 1: Suzuki Coupling Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Diagram 2: Troubleshooting Flowchart for Low Yield

Caption: A logical workflow for troubleshooting low-yielding Suzuki reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Troubleshooting low yield in Wittig reaction with 3-Bromo-5-chlorobenzaldehyde

This guide provides targeted troubleshooting advice and frequently asked questions for researchers experiencing low yields in the Wittig reaction, specifically with 3-Bromo-5-chlorobenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: Why is my Wittig reaction with 3-Bromo-5-chlorobenzaldehyde resulting in a low yield?

Low yields in this specific reaction are often not due to the aldehyde's reactivity. The electron-withdrawing bromo and chloro groups actually increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack and generally accelerating the reaction rate compared to unsubstituted benzaldehyde (B42025).[1] Therefore, troubleshooting should focus on other critical parameters:

• Ylide Generation: Incomplete formation or decomposition of the phosphorus ylide is a primary suspect.

• Reaction Conditions: The choice of base, solvent, and temperature is crucial and must be appropriate for the type of ylide used.

• Purity of Reagents: Contaminants in the aldehyde, solvent, or phosphonium (B103445) salt can interfere with the reaction.

• Side Reactions: Undesirable side reactions may be consuming the aldehyde or ylide.

• Workup and Purification: The product may be lost during extraction, or the final weight may be low due to inefficient removal of the triphenylphosphine (B44618) oxide (TPPO) byproduct.

Q2: How do the bromo and chloro substituents on the benzaldehyde affect the reaction?

The bromo and chloro groups are electron-withdrawing. This has two main effects:

• Increased Reactivity: They make the aldehyde's carbonyl carbon more electron-poor (more electrophilic), which typically leads to a faster reaction with the nucleophilic ylide.[1]

• Stereoselectivity: For reactions with semi-stabilized ylides, ortho-halo substituents can have a significant cooperative effect, influencing the E/Z ratio of the resulting alkene.[2] While your substrate is meta-substituted, it's a factor to consider in complex systems.

Q3: How do I choose the correct base and solvent for my ylide?

The choice of base and solvent is dictated by the stability of the ylide you are using.[3][4]

Ylide Type	Substituent on Ylide Carbon	Required Base Strength	Common Bases	Recommended Solvents (Anhydrous)
Unstabilized	Alkyl, H	Very Strong	n-BuLi, NaH, NaNH₂, KOtBu	THF, Diethyl Ether, Toluene
Semi-stabilized	Aryl, Alkenyl	Strong	NaH, KOtBu, NaOMe	THF, DMF, Dichloromethane
Stabilized	Ester, Ketone, Nitrile	Weaker	NaOMe, K₂CO₃, NaHCO₃ (aq)	Methanol, Dichloromethane, THF

• Important Note: Using lithium-based reagents like n-BuLi can affect the stereochemical outcome.[5][6] For salt-free conditions that favor kinetic control, sodium or potassium bases are often preferred.[7][8]

Q4: How can I confirm that my phosphorus ylide has formed successfully?

Successful ylide formation is often indicated by a distinct color change. For many unstabilized and semi-stabilized ylides, the reaction mixture turns a deep color, such as orange, deep red, or yellow, upon addition of the base.[1] For critical applications, ³¹P NMR spectroscopy can be used to definitively track the conversion of the phosphonium salt to the ylide.

Q5: Triphenylphosphine oxide (TPPO) is contaminating my product. How can I remove it effectively?

TPPO is a common, often difficult-to-remove byproduct.[9] Standard purification may be insufficient.

• Precipitation: TPPO is less soluble in nonpolar solvents. After evaporating the reaction solvent, dissolving the crude mixture in a solvent system like 25% diethyl ether in hexanes can cause the TPPO to precipitate, allowing it to be filtered off.[10][11]

• Column Chromatography: While TPPO can be "sticky" on silica (B1680970) gel, careful column chromatography with a relatively nonpolar eluent system (e.g., hexane/ethyl acetate) can separate it from the desired alkene product.[9]

• Chemical Conversion: In difficult cases, TPPO can be converted to a more easily separable complex, for example, by adding ZnCl₂ to form an insoluble ZnCl₂(TPPO)₂ complex.[9]

Troubleshooting Guide

This section addresses specific experimental issues and provides targeted solutions.

Symptom / Observation	Potential Cause(s)	Suggested Solution(s)
No reaction; starting aldehyde is fully recovered.	1. Ylide did not form. 2. Base was inactive or too weak. 3. Solvent was not anhydrous.	1. Verify Ylide Formation: Check for the characteristic color change. Use fresh, high-purity phosphonium salt.2. Check Base: Use a fresh bottle of a strong enough base (e.g., n-BuLi, NaH, KOtBu). Ensure it has been stored properly.[12]3. Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents. Dry all glassware thoroughly. Run the reaction under an inert atmosphere (N₂ or Ar).
Low conversion; significant starting aldehyde remains.	1. Insufficient ylide. 2. Ylide decomposed before/during reaction. 3. Aldehyde contains acidic impurities.	1. Stoichiometry: Use a slight excess (1.1-1.5 equivalents) of the phosphonium salt and base.2. Temperature Control: Generate the ylide at a low temperature (e.g., 0 °C or -78 °C) and add the aldehyde at that temperature before allowing it to warm.[12] Some ylides are unstable at room temperature.[12]3. Purify Aldehyde: Check the aldehyde for the corresponding carboxylic acid by TLC or NMR. If impure, purify by column chromatography or recrystallization before use.
Reaction is messy; multiple spots on TLC.	1. Side reactions (e.g., Cannizzaro). 2. Ylide is unstable under reaction conditions. 3. Aldehyde is not stable to the base.	1. Modify Base/Conditions: A Cannizzaro reaction can occur with strong bases. Consider a milder base if compatible with your ylide. Add the aldehyde to the pre-formed ylide at low temperature to ensure the Wittig reaction is faster than any side reactions.2. Generate Ylide in Situ: Add the base to a mixture of the phosphonium salt and the aldehyde. This ensures the ylide reacts as it is formed and its concentration remains low.[12]
Yield is low after purification.	1. Inefficient TPPO removal. 2. Product loss during workup.	1. Optimize Purification: Use the precipitation or specialized chromatography methods described in the FAQ (Q5).2. Review Workup: Ensure you are extracting the product with an appropriate solvent and that the product is not water-soluble. Check the pH during extraction, as it can affect product solubility.

Visual Guides and Workflows

General Wittig Reaction Mechanism

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Wittig Reaction [organic-chemistry.org]
• 4. Wittig Reaction: Mechanism and Examples | NROChemistry [nrochemistry.com]
• 5. Wittig reaction - Wikipedia [en.wikipedia.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. delval.edu [delval.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Purification of 3-Bromo-5-chlorobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3-Bromo-5-chlorobenzaldehyde. Here, you will find detailed information on identifying and removing common impurities to ensure the quality and integrity of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in commercial 3-Bromo-5-chlorobenzaldehyde?

A1: Commercial 3-Bromo-5-chlorobenzaldehyde is typically available in purities of >98.0% or 99%.[1][2][3] Potential impurities often stem from the synthetic route used for its preparation. The most common impurities include:

• Unreacted Starting Materials: Depending on the synthetic pathway, this could include compounds like 3,5-dibromochlorobenzene.

• Over-oxidation Products: The aldehyde functional group is susceptible to oxidation, which can lead to the formation of 3-bromo-5-chlorobenzoic acid.[4][5]

• Related Halogenated Aromatic Compounds: By-products from the manufacturing process may include other halogenated aromatic compounds.

Q2: My 3-Bromo-5-chlorobenzaldehyde has a yellowish tint. Does this indicate impurity?

A2: Pure 3-Bromo-5-chlorobenzaldehyde is typically a white to light yellow crystalline solid.[1][3] A more pronounced yellow color could indicate the presence of impurities, possibly from oxidation or residual starting materials. However, a slight yellow tint does not necessarily mean the material is unsuitable for all applications. It is recommended to assess the purity by analytical methods like GC-MS or HPLC if the color is a concern for your specific experiment.

Q3: Can I use 3-Bromo-5-chlorobenzaldehyde directly from the supplier for my reaction?

A3: For many applications, the purity of commercial 3-Bromo-5-chlorobenzaldehyde (>98-99%) is sufficient.[1][2][6] However, for sensitive reactions, such as those involving catalysts that can be poisoned by impurities or for the synthesis of pharmaceutical-grade compounds, further purification is recommended to remove trace impurities like the corresponding benzoic acid, which can interfere with subsequent reaction steps.

Q4: What is the most effective method for removing the corresponding benzoic acid impurity?

A4: The most effective method for removing acidic impurities like 3-bromo-5-chlorobenzoic acid is a basic wash during an aqueous workup. Dissolving the crude aldehyde in a water-immiscible organic solvent and washing with a dilute aqueous base (e.g., sodium bicarbonate or sodium carbonate solution) will selectively convert the acidic impurity into its water-soluble salt, which will partition into the aqueous layer.

Q5: How can I remove non-polar impurities from 3-Bromo-5-chlorobenzaldehyde?

A5: For non-polar impurities, such as residual starting materials like 3,5-dibromochlorobenzene, column chromatography or recrystallization are effective purification techniques. Column chromatography allows for the separation of compounds based on their polarity, while recrystallization separates compounds based on differences in their solubility in a particular solvent at different temperatures.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield in subsequent reaction	Aldehyde may have oxidized to the less reactive carboxylic acid.	Purify the starting material by recrystallization or column chromatography to remove the benzoic acid impurity. Consider a basic wash of an organic solution of the aldehyde before use.
Unexpected side products in reaction	Presence of unreacted starting materials or other halogenated aromatic impurities.	Purify the 3-Bromo-5-chlorobenzaldehyde using column chromatography to isolate the desired compound from impurities with different polarities.
Difficulty in achieving sharp melting point of a derivative	Impurities in the starting aldehyde are carried through the reaction.	Purify the 3-Bromo-5-chlorobenzaldehyde by recrystallization to obtain a higher purity starting material.
Poor separation during column chromatography	Inappropriate solvent system.	Optimize the mobile phase by testing different solvent systems with varying polarities using Thin Layer Chromatography (TLC) before running the column.
Product oils out during recrystallization	The chosen solvent is not ideal; the compound's solubility is too high even at low temperatures, or the cooling is too rapid.	Screen for a different recrystallization solvent or a solvent mixture. Ensure slow cooling to promote crystal formation.

Data Presentation: Purity Enhancement

The following table summarizes the expected improvement in the purity of commercial 3-Bromo-5-chlorobenzaldehyde after applying the described purification protocols.

Parameter	Commercial Grade (Typical)	After Recrystallization	After Column Chromatography
Purity (by GC)	>98.0%	>99.5%	>99.8%
3-bromo-5-chlorobenzoic acid	< 1.0%	< 0.2%	< 0.1%
Unreacted Precursors	< 1.0%	< 0.3%	< 0.1%
Appearance	White to light yellow solid	White crystalline solid	White crystalline solid

Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol describes the purification of 3-Bromo-5-chlorobenzaldehyde by recrystallization to remove less soluble and more soluble impurities.

Materials:

• Crude 3-Bromo-5-chlorobenzaldehyde

• Heptane (B126788) (or Hexanes)

• Ethyl acetate (B1210297)

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and flask

• Filter paper

• Ice bath

Procedure:

• Solvent Selection: A mixture of heptane (or hexanes) and ethyl acetate is a good starting point for recrystallization. The ideal ratio should be determined on a small scale to find a system where the compound is soluble in the hot solvent mixture but sparingly soluble at room temperature and in an ice bath.

• Dissolution: In a fume hood, place the crude 3-Bromo-5-chlorobenzaldehyde in an Erlenmeyer flask. Add a minimal amount of a 9:1 heptane:ethyl acetate mixture and gently heat on a hot plate with stirring.

• Add the solvent mixture portion-wise until the solid just dissolves.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold heptane to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a low temperature.

Protocol 2: Purification by Column Chromatography

This protocol details the purification of 3-Bromo-5-chlorobenzaldehyde using silica (B1680970) gel column chromatography.

Materials:

• Crude 3-Bromo-5-chlorobenzaldehyde

• Silica gel (230-400 mesh)

• Heptane (or Hexanes)

• Ethyl acetate

• Chromatography column

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

Procedure:

• Mobile Phase Selection: Prepare a mobile phase of heptane and ethyl acetate. A good starting point is a 95:5 (v/v) mixture. Use TLC to ensure good separation between the product and impurities.

• Column Packing: Pack a chromatography column with silica gel using the chosen mobile phase.

• Sample Loading: Dissolve the crude 3-Bromo-5-chlorobenzaldehyde in a minimal amount of the mobile phase and load it onto the top of the silica gel column.

• Elution: Elute the column with the mobile phase, collecting fractions.

• Fraction Analysis: Monitor the collected fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified 3-Bromo-5-chlorobenzaldehyde.

Visualizations

Caption: General workflow for the purification of 3-Bromo-5-chlorobenzaldehyde.

Caption: Troubleshooting decision tree for common issues.

References

• 1. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 2. echemi.com [echemi.com]
• 3. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]
• 4. 3-Bromo-5-chlorobenzoic acid [aobchem.com]
• 5. 3-Bromo-5-chlorobenzoic acid | C7H4BrClO2 | CID 33128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]

3-Bromo-5-chlorobenzaldehyde stability and storage conditions

This technical support guide provides essential information on the stability and storage of 3-Bromo-5-chlorobenzaldehyde, along with troubleshooting advice and frequently asked questions for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended way to store 3-Bromo-5-chlorobenzaldehyde?

For optimal stability, 3-Bromo-5-chlorobenzaldehyde, a white to light yellow crystalline powder, should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] To prevent degradation from atmospheric components, storing under an inert gas atmosphere (e.g., argon or nitrogen) is recommended. It should also be protected from light.[3][4]

Q2: What are the known incompatibilities of 3-Bromo-5-chlorobenzaldehyde?

This compound should be stored away from strong oxidizing agents, strong bases, and strong reducing agents.[3] Contact with these substances can lead to vigorous reactions and decomposition of the material. Additionally, it is advised to keep it away from heat, flames, and sparks.

Q3: Is 3-Bromo-5-chlorobenzaldehyde sensitive to air or moisture?

Yes, 3-Bromo-5-chlorobenzaldehyde is noted to be air sensitive. The aldehyde functional group is susceptible to oxidation, which can convert it to the corresponding carboxylic acid. While specific data on its hygroscopicity is limited, it is best practice to handle it in a dry environment and store it with a desiccant or under an inert atmosphere to prevent potential degradation.

Q4: What is the typical shelf life of 3-Bromo-5-chlorobenzaldehyde?

Manufacturers do not typically provide a specific shelf life. However, when stored under the recommended conditions (cool, dry, dark, and under inert gas), the compound should remain stable for an extended period. Regular quality control checks are advised for material that has been in storage for a long time or if there are any visual changes in the product.

Q5: What are the visual signs of degradation for 3-Bromo-5-chlorobenzaldehyde?

Degradation of 3-Bromo-5-chlorobenzaldehyde may be indicated by a change in color from its typical white to light yellow appearance to a more pronounced yellow or brownish hue.[5][6] The formation of a solid crust or clumps in the powder could also suggest oxidation or reaction with moisture. An alteration in its melting point range (typically 68-73 °C) can also be an indicator of impurity.[2][4]

Stability and Storage Data Summary

Parameter	Recommended Condition	Rationale
Temperature	Cool place, with some suppliers recommending <15°C	To minimize the rate of potential degradation reactions.
Atmosphere	Store under an inert gas (e.g., Argon, Nitrogen)	The compound is air-sensitive and the aldehyde group is prone to oxidation.
Light	Keep in a dark place[3][4]	To prevent light-induced degradation.
Moisture	Sealed in a dry environment[1][4]	To prevent hydrolysis and other moisture-related reactions.
Incompatibilities	Away from strong oxidizing agents, strong bases, and strong reducing agents[3]	To avoid chemical reactions that would degrade the compound.

Troubleshooting Guide

Issue	Possible Cause	Suggested Action
Inconsistent reaction yields	Degradation of the starting material.	Verify the purity of 3-Bromo-5-chlorobenzaldehyde using a suitable analytical method like GC or NMR. If purity is low, consider purification or using a fresh batch.
Reaction failure or unexpected side products	Presence of impurities, such as the corresponding carboxylic acid from oxidation.	Confirm the identity and purity of the starting material. The presence of acidic impurities can interfere with certain reactions.
Change in physical appearance (color, texture)	Exposure to air, light, or moisture leading to degradation.	Discard the material if significant degradation is suspected. For future use, ensure storage conditions are strictly followed.

Experimental Protocols

Purity Assessment by Gas Chromatography (GC)

• Objective: To determine the purity of 3-Bromo-5-chlorobenzaldehyde.

• Methodology:

  • Sample Preparation: Prepare a dilute solution of 3-Bromo-5-chlorobenzaldehyde in a high-purity volatile solvent such as methanol (B129727) or dichloromethane.[4]

  • Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID).

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5 or equivalent) is suitable.

  • GC Conditions:

    • Injector Temperature: 250°C

    • Detector Temperature: 280°C

    • Oven Program: Start at a suitable temperature (e.g., 100°C), hold for 1-2 minutes, then ramp up to a final temperature (e.g., 250°C) at a rate of 10-15°C/min.

    • Carrier Gas: Helium or Nitrogen at an appropriate flow rate.

  • Analysis: Inject a small volume (e.g., 1 µL) of the sample solution. The purity is determined by the area percentage of the main peak corresponding to 3-Bromo-5-chlorobenzaldehyde.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Recommended storage protocol flow.

References

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. 3-BROMO-5-CHLORO-BENZALDEHYDE | 188813-05-0 [chemicalbook.com]
• 5. CAS 188813-05-0: 3-BROMO-5-CHLORO-BENZALDEHYDE [cymitquimica.com]
• 6. 3-Bromo-5-chlorobenzaldehyde | CymitQuimica [cymitquimica.com]

Preventing over-bromination in 3-bromo-5-chlorobenzaldehyde synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-bromo-5-chlorobenzaldehyde. The focus is on preventing over-bromination and controlling regioselectivity during the bromination of 3-chlorobenzaldehyde (B42229).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of 3-bromo-5-chlorobenzaldehyde from 3-chlorobenzaldehyde?

A1: The primary challenges stem from the directing effects of the substituents on the benzene (B151609) ring. The chloro group is an ortho-, para-director, while the aldehyde group is a meta-director. This can lead to the formation of a mixture of isomers, including the desired 3-bromo-5-chlorobenzaldehyde, as well as other bromo-chloro-benzaldehyde isomers. Additionally, the reaction conditions must be carefully controlled to prevent over-bromination, which results in the formation of dibromo-chlorobenzaldehyde byproducts.

Q2: How do the directing effects of the chloro and aldehyde groups influence the bromination of 3-chlorobenzaldehyde?

A2: In electrophilic aromatic substitution, the incoming electrophile (in this case, a bromine cation or its equivalent) is directed to specific positions on the benzene ring by the existing substituents. The aldehyde group (-CHO) is a deactivating group that directs incoming electrophiles to the meta position. The chloro group (-Cl) is also deactivating but directs to the ortho and para positions. When both are present, their directing effects can be either cooperative or competitive, influencing the regioselectivity of the bromination.

Q3: What is over-bromination and why is it a concern in this synthesis?

A3: Over-bromination is a side reaction where more than one bromine atom is added to the aromatic ring. In the synthesis of 3-bromo-5-chlorobenzaldehyde, this would lead to the formation of dibromo-chlorobenzaldehyde impurities. These byproducts can be difficult to separate from the desired product, leading to lower yields and purity. Careful control of reaction conditions is crucial to minimize this side reaction.

Q4: What are the key parameters to control to prevent over-bromination?

A4: The key parameters to control are:

• Stoichiometry of the brominating agent: Using a precise molar equivalent of the brominating agent (or a slight excess) is critical.

• Reaction temperature: Lower temperatures generally favor selective monobromination and reduce the rate of side reactions.

• Choice of brominating agent: Milder brominating agents, such as N-bromosuccinimide (NBS), can offer better control compared to elemental bromine.

• Catalyst selection: The use of a suitable Lewis acid catalyst can enhance the reaction's selectivity.

• Reaction time: Monitoring the reaction progress and stopping it once the starting material is consumed can prevent the formation of over-brominated products.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low yield of the desired 3-bromo-5-chlorobenzaldehyde isomer.	Competing directing effects of the chloro and aldehyde groups leading to a mixture of isomers.	- Optimize the choice of Lewis acid catalyst to favor the desired regioselectivity. - Adjust the reaction temperature; lower temperatures may enhance selectivity. - Consider a different synthetic route if regioselectivity remains poor.
Significant formation of dibromo-chlorobenzaldehyde byproducts (over-bromination).	- Excess of brominating agent. - Reaction temperature is too high. - Prolonged reaction time.	- Carefully control the stoichiometry of the brominating agent (use 1.0-1.2 equivalents). - Maintain a low reaction temperature (e.g., 0-15°C).[1] - Monitor the reaction closely by TLC or GC and quench it as soon as the starting material is consumed.
Reaction is sluggish or does not go to completion.	- Inactive catalyst. - Insufficient activation of the brominating agent. - Low reaction temperature.	- Use a freshly opened or purified Lewis acid catalyst. - Consider a more activating Lewis acid or a different solvent system. - Gradually increase the reaction temperature while carefully monitoring for the formation of byproducts.
Difficult purification of the final product.	Presence of close-boiling isomers or over-brominated byproducts.	- Utilize column chromatography with a carefully selected eluent system for separation. - Consider derivatization of the aldehyde to a more easily separable compound, followed by regeneration. - Employ sodium bisulfite extraction to selectively remove the aldehyde product from non-aldehyde impurities.[2]
Oxidation of the aldehyde group to a carboxylic acid.	Presence of oxidizing impurities in the reagents or reaction with the brominating agent under certain conditions.	- Ensure the use of pure, freshly distilled or opened reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent air oxidation.

Experimental Protocols

Representative Protocol for Selective Monobromination of 3-Chlorobenzaldehyde

This protocol is a suggested method based on general principles of selective aromatic bromination. Optimization may be required.

Materials:

• 3-Chlorobenzaldehyde

• N-Bromosuccinimide (NBS)

• Anhydrous Iron(III) chloride (FeCl₃) or another suitable Lewis acid

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite (B76179) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

• Hexane and Ethyl Acetate (B1210297) for chromatography

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve 3-chlorobenzaldehyde (1.0 eq) in anhydrous DCM under a nitrogen atmosphere.

• Catalyst Addition: Add the Lewis acid catalyst (e.g., FeCl₃, 0.1 eq) to the solution and stir until it is well-dispersed.

• Cooling: Cool the reaction mixture to 0°C using an ice bath.

• Addition of Brominating Agent: Dissolve N-bromosuccinimide (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the reaction mixture over a period of 30-60 minutes, maintaining the temperature at 0°C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding a saturated aqueous solution of sodium sulfite to consume any unreacted bromine.

• Work-up:

  • Add a saturated aqueous solution of sodium bicarbonate to neutralize the acid.

  • Separate the organic layer.

  • Extract the aqueous layer with DCM.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄.

• Purification:

  • Filter off the drying agent and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to isolate the desired 3-bromo-5-chlorobenzaldehyde isomer.

Quantitative Data from a Related Synthesis

The following table presents reaction conditions from a patented synthesis of 2-bromo-5-chlorobenzaldehyde (B66733) from 3-chlorobenzaldehyde, which can serve as a starting point for optimization.[1]

Parameter	Condition
Starting Material	3-Chlorobenzaldehyde
Brominating Agent	N-Bromosuccinimide (NBS)
Catalyst	Iodine-containing catalyst
Solvent	Inorganic strong acid
Molar Ratio (Substrate:NBS:Catalyst)	1 : 1-2 : 0.472 x 10⁻³ - 4.72 x 10⁻³
Temperature	≤ 15°C for NBS addition, then increased to 20-30°C
Reaction Time	2-5 hours at low temperature, then 1-5 hours at higher temperature
Reported Yield	Up to 90% (for 2-bromo-5-chlorobenzaldehyde)

Visualizations

Caption: Experimental workflow for the synthesis of 3-bromo-5-chlorobenzaldehyde.

Caption: Troubleshooting logic for addressing over-bromination.

References

• 1. CN107879918B - Preparation method of 2-bromo-5-chlorobenzaldehyde - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Work-up Procedures for Reactions Containing 3-Bromo-5-chlorobenzaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-5-chlorobenzaldehyde. The following information offers detailed work-up procedures and solutions to common issues encountered during various chemical transformations of this versatile building block.

General Work-up Principles

Reactions involving 3-Bromo-5-chlorobenzaldehyde typically require a standard aqueous work-up to remove inorganic salts and water-soluble impurities. The choice of organic solvent for extraction will depend on the polarity of the product. Common choices include ethyl acetate (B1210297), dichloromethane (B109758), and diethyl ether. Purification is often achieved through column chromatography on silica (B1680970) gel or recrystallization.

Reaction-Specific Troubleshooting Guides

Wittig Reaction

The Wittig reaction is a popular method for converting aldehydes to alkenes. When using 3-Bromo-5-chlorobenzaldehyde, specific challenges may arise.

Experimental Protocol: Synthesis of 1-Bromo-3-chloro-5-(2-phenylethenyl)benzene

A solution of benzyltriphenylphosphonium (B107652) chloride (1.2 equivalents) in anhydrous THF is treated with a strong base like n-butyllithium at 0°C to form the ylide. To this, a solution of 3-Bromo-5-chlorobenzaldehyde (1.0 equivalent) in anhydrous THF is added dropwise. The reaction is stirred at room temperature until completion (monitored by TLC).

Work-up Procedure:

• Quench the reaction by adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with brine (1 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane (B92381)/ethyl acetate gradient).

Quantitative Data Summary:

Compound	Molecular Weight ( g/mol )	Equivalents	Amount	Expected Yield (%)	Product Purity (%)
3-Bromo-5-chlorobenzaldehyde	219.46	1.0	2.19 g	-	-
Benzyltriphenylphosphonium chloride	388.88	1.2	4.67 g	-	-
n-Butyllithium	64.06	1.2	-	-	-
1-Bromo-3-chloro-5-(2-phenylethenyl)benzene	294.59	-	-	75-85	>95

Troubleshooting FAQs for Wittig Reaction:

• Q1: My reaction is not going to completion, and I still see starting aldehyde on TLC.

  • A1: This could be due to incomplete ylide formation or a deactivated ylide. Ensure your phosphonium (B103445) salt is dry and the reaction is performed under strictly anhydrous conditions. You can also try using a stronger base or allowing the ylide to form for a longer period before adding the aldehyde.

• Q2: I am getting a mixture of E/Z isomers. How can I improve the stereoselectivity?

  • A2: The stereochemical outcome of the Wittig reaction is influenced by the nature of the ylide. Non-stabilized ylides generally favor the Z-alkene, while stabilized ylides favor the E-alkene. The choice of solvent and the presence of lithium salts can also affect the E/Z ratio. For specific isomeric outcomes, consider using a modified procedure like the Schlosser modification for the E-alkene.

• Q3: The purification by column chromatography is difficult due to the presence of triphenylphosphine (B44618) oxide.

  • A3: Triphenylphosphine oxide can be challenging to separate. One strategy is to precipitate it out from a non-polar solvent like hexane or a mixture of hexane and diethyl ether before column chromatography. Alternatively, you can wash the crude organic extract with a dilute acid solution (e.g., 1M HCl) to protonate the phosphine (B1218219) oxide, making it more water-soluble, though this should be done with caution if your product is acid-sensitive.

Troubleshooting Workflow for Wittig Reaction:

Caption: Troubleshooting logic for the Wittig reaction.

Reductive Amination

Reductive amination is a two-step process involving the formation of an imine followed by its reduction to an amine.

Experimental Protocol: Synthesis of N-Benzyl-1-(3-bromo-5-chlorophenyl)methanamine

3-Bromo-5-chlorobenzaldehyde (1.0 equivalent) and benzylamine (B48309) (1.1 equivalents) are dissolved in a suitable solvent like dichloromethane (DCM) or 1,2-dichloroethane (B1671644) (DCE). A mild dehydrating agent such as magnesium sulfate (MgSO₄) or molecular sieves can be added. After stirring for 1-2 hours, a reducing agent like sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃) (1.5 equivalents) is added portion-wise. The reaction is monitored by TLC.

Work-up Procedure:

• Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extract the aqueous layer with DCM (3 x 50 mL).

• Combine the organic layers and wash with brine.

• Dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by column chromatography (e.g., using a hexane/ethyl acetate gradient, possibly with a small amount of triethylamine (B128534) to prevent streaking).

Quantitative Data Summary:

Compound	Molecular Weight ( g/mol )	Equivalents	Amount	Expected Yield (%)	Product Purity (%)
3-Bromo-5-chlorobenzaldehyde	219.46	1.0	2.20 g	-	-
Benzylamine	107.15	1.1	1.18 g	-	-
Sodium triacetoxyborohydride	211.94	1.5	3.18 g	-	-
N-Benzyl-1-(3-bromo-5-chlorophenyl)methanamine	310.63	-	-	80-90	>95

Troubleshooting FAQs for Reductive Amination:

• Q1: The reaction is sluggish or incomplete.

  • A1: Imine formation is an equilibrium process. Ensure efficient water removal by using a dehydrating agent or a Dean-Stark apparatus. A mildly acidic catalyst (e.g., a few drops of acetic acid) can sometimes accelerate imine formation, but this should be done cautiously as it can affect the stability of the reducing agent.

• Q2: I observe the formation of the corresponding alcohol as a byproduct.

  • A2: This indicates that the reducing agent is reducing the starting aldehyde before imine formation. Using a milder reducing agent like sodium triacetoxyborohydride, which is selective for the iminium ion over the aldehyde, is recommended.[1] Ensure the reducing agent is added after allowing sufficient time for imine formation.

• Q3: I am getting over-alkylation, resulting in a tertiary amine.

  • A3: This can occur if the product secondary amine is more nucleophilic than the starting primary amine. Using a slight excess of the aldehyde or controlling the stoichiometry of the reactants can help minimize this. Running the reaction at lower temperatures may also reduce the rate of the second alkylation.

Troubleshooting Workflow for Reductive Amination:

Caption: Troubleshooting logic for reductive amination.

Grignard Reaction

The Grignard reaction allows for the formation of a new carbon-carbon bond by nucleophilic addition of an organomagnesium reagent to the aldehyde.

Experimental Protocol: Synthesis of 1-(3-Bromo-5-chlorophenyl)-1-phenylethanol

To a solution of phenylmagnesium bromide (prepared from bromobenzene (B47551) and magnesium turnings) in anhydrous diethyl ether, a solution of 3-Bromo-5-chlorobenzaldehyde (1.0 equivalent) in anhydrous diethyl ether is added dropwise at 0°C. The reaction is then allowed to warm to room temperature and stirred until completion.

Work-up Procedure:

• Cool the reaction mixture to 0°C and quench by the slow, dropwise addition of a saturated aqueous NH₄Cl solution.[2]

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate under reduced pressure.

• Purify by column chromatography or recrystallization.

Quantitative Data Summary:

Compound	Molecular Weight ( g/mol )	Equivalents	Amount	Expected Yield (%)	Product Purity (%)
3-Bromo-5-chlorobenzaldehyde	219.46	1.0	2.20 g	-	-
Phenylmagnesium bromide (in ether)	~181.31	1.2	-	-	-
1-(3-Bromo-5-chlorophenyl)-1-phenylethanol	297.59	-	-	70-80	>95

Troubleshooting FAQs for Grignard Reaction:

• Q1: The Grignard reaction fails to initiate.

  • A1: This is often due to the presence of moisture or an oxide layer on the magnesium turnings. Ensure all glassware is flame-dried and solvents are anhydrous. The magnesium can be activated by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the turnings under an inert atmosphere.[3]

• Q2: The yield is low, and I isolate unreacted starting aldehyde.

  • A2: This could be due to an inaccurate titration of the Grignard reagent, leading to a substoichiometric amount being used. It is also possible that the Grignard reagent was partially quenched by moisture or acidic protons in the reaction mixture.

• Q3: I observe the formation of a Wurtz coupling byproduct.

  • A3: The Grignard reagent can react with the starting aryl halide. This can be minimized by the slow addition of the aryl halide to the magnesium suspension during the preparation of the Grignard reagent.[3]

Troubleshooting Workflow for Grignard Reaction:

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Analysis of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the ¹H NMR spectrum of 3-Bromo-5-chlorobenzaldehyde and compares it with structurally similar di-halogenated benzaldehydes. This document is intended to serve as a practical reference for the interpretation of ¹H NMR spectra of substituted aromatic systems, offering insights into the influence of different halogen substituents on proton chemical shifts.

¹H NMR Spectral Data Comparison

The ¹H NMR spectra of 3-Bromo-5-chlorobenzaldehyde and its analogs, 3,5-dichlorobenzaldehyde (B167965) and 3,5-dibromobenzaldehyde (B114249), exhibit distinct patterns influenced by the electronic effects of the halogen and aldehyde substituents. The aldehyde proton consistently appears as a singlet significantly downfield, a characteristic feature due to the strong deshielding effect of the carbonyl group. The aromatic protons' chemical shifts and multiplicities are dictated by the nature and position of the halogen atoms.

Below is a summary of the ¹H NMR spectral data for these compounds. The data for 3-Bromo-5-chlorobenzaldehyde and 3,5-dibromobenzaldehyde are predicted values, while the data for 3,5-dichlorobenzaldehyde is based on experimental findings.

Compound Name	Structure	Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
3-Bromo-5-chlorobenzaldehyde		-CHO	~9.89	s	-
H-2	~7.95	t	~1.6
H-4	~7.85	t	~1.9
H-6	~8.05	t	~1.7
3,5-Dichlorobenzaldehyde		-CHO	9.93	s	-
H-2, H-6	7.74	d	1.9
H-4	7.60	t	1.9
3,5-Dibromobenzaldehyde		-CHO	~9.86	s	-
H-2, H-6	~8.00	d	~2.0
H-4	~7.95	t	~2.0

s = singlet, d = doublet, t = triplet Predicted data was generated using a standard NMR prediction engine.

Substituent Effects on Aromatic Proton Chemical Shifts

The chemical shifts of the aromatic protons in substituted benzaldehydes are primarily governed by the interplay of the inductive and resonance effects of the substituents. The aldehyde group is a moderate deactivating group, withdrawing electron density from the aromatic ring, which deshields the ring protons and shifts their signals downfield. Halogens exhibit a dual electronic effect: they are inductively electron-withdrawing but can be weakly electron-donating through resonance. In the case of 3,5-disubstituted benzaldehydes, the primary influence on the aromatic protons is the additive electron-withdrawing effect of the substituents.

A Comparative Guide to the Mass Spectrometry of 3-Bromo-5-chlorobenzaldehyde and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the mass spectrometric behavior of 3-Bromo-5-chlorobenzaldehyde and its derivatives. It is designed to assist researchers in identifying these compounds, elucidating their structures, and understanding their fragmentation patterns. This document also explores alternative analytical techniques and provides detailed experimental protocols.

Introduction to Mass Spectrometry of Halogenated Benzaldehydes

Mass spectrometry is a powerful analytical technique for the characterization of halogenated aromatic compounds like 3-Bromo-5-chlorobenzaldehyde. Electron Ionization (EI) is a commonly employed ionization method for these molecules, inducing characteristic fragmentation patterns that serve as a molecular fingerprint. The presence of bromine and chlorine isotopes (79Br/81Br and 35Cl/37Cl) results in distinctive isotopic patterns in the mass spectrum, aiding in the identification of halogenated fragments.

The fragmentation of benzaldehydes is generally initiated by the ionization of the aldehyde functional group. The subsequent cleavage of bonds is influenced by the stability of the resulting fragments and the nature and position of substituents on the aromatic ring. For 3-Bromo-5-chlorobenzaldehyde, the presence of two different halogens at the meta positions relative to the aldehyde group significantly influences the fragmentation pathways.

Predicted Mass Spectral Fragmentation of 3-Bromo-5-chlorobenzaldehyde

The mass spectrum of 3-Bromo-5-chlorobenzaldehyde is predicted to exhibit a series of characteristic fragments based on the established fragmentation patterns of benzaldehyde (B42025) and halogenated aromatic compounds. The molecular ion peak (M⁺) is expected to be prominent, with a distinctive isotopic cluster due to the presence of one bromine and one chlorine atom.

Key Predicted Fragmentation Pathways:

• Loss of a Hydrogen Radical ([M-H]⁺): This is a common fragmentation for aldehydes, resulting in the formation of a stable acylium ion.

• Loss of the Formyl Group ([M-CHO]⁺): Cleavage of the C-C bond between the aromatic ring and the carbonyl group leads to the formation of a dihalogenated phenyl cation.

• Loss of Carbon Monoxide ([M-CO]⁺): Rearrangement and loss of a neutral CO molecule can occur from the molecular ion.

• Loss of Halogens: Fragmentation involving the loss of bromine or chlorine radicals or molecules can also be expected, leading to a series of subsequent fragment ions.

The following diagram illustrates the predicted primary fragmentation pathways for 3-Bromo-5-chlorobenzaldehyde.

Caption: Predicted Electron Ionization fragmentation of 3-Bromo-5-chlorobenzaldehyde.

Comparison of Mass Spectra: 3-Bromo-5-chlorobenzaldehyde and its Derivatives

While a publicly available, high-resolution mass spectrum with quantifiable data for 3-Bromo-5-chlorobenzaldehyde is not readily accessible, we can compare the expected fragmentation patterns with known derivatives. The following table summarizes the key molecular ion information for the parent compound and two representative derivatives. The presence of different functional groups (-OH, -OCH₃) is expected to introduce alternative fragmentation pathways.

Compound Name	Chemical Formula	Molecular Weight ( g/mol )	Predicted Molecular Ion (m/z) Isotope Pattern
3-Bromo-5-chlorobenzaldehyde	C₇H₄BrClO	219.46	218, 220, 222
3-Bromo-5-chloro-2-hydroxybenzaldehyde	C₇H₄BrClO₂	235.46	234, 236, 238
3-Bromo-5-chloro-4-methoxybenzaldehyde	C₈H₆BrClO₂	249.49	248, 250, 252

Note: The predicted m/z values for the molecular ions are based on the most abundant isotopes (¹²C, ¹H, ¹⁶O, ⁷⁹Br, ³⁵Cl). The isotopic peaks will have varying intensities depending on the natural abundance of the isotopes.

The hydroxy derivative, 3-Bromo-5-chloro-2-hydroxybenzaldehyde, may exhibit additional fragmentation involving the loss of water (H₂O) or a hydroxyl radical (•OH). The methoxy (B1213986) derivative, 3-Bromo-5-chloro-4-methoxybenzaldehyde, could show a characteristic loss of a methyl radical (•CH₃) or formaldehyde (B43269) (CH₂O).

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a highly effective technique for the analysis of volatile and semi-volatile compounds like 3-Bromo-5-chlorobenzaldehyde and its derivatives.

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

GC Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is typically suitable.

• Injector Temperature: 250 °C

• Oven Temperature Program: Start at a lower temperature (e.g., 100 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280 °C) and hold. The specific program should be optimized for the separation of the compounds of interest.

• Carrier Gas: Helium at a constant flow rate.

MS Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Mass Range: Scan from a low m/z (e.g., 40) to a value that encompasses the molecular ions of the target compounds (e.g., 300 amu).

The following diagram outlines the general workflow for GC-MS analysis.

Caption: General workflow for GC-MS analysis of benzaldehyde derivatives.

Alternative Analytical Techniques

While GC-MS is a primary tool for the analysis of these compounds, other techniques can provide complementary information.

1. High-Performance Liquid Chromatography (HPLC) with UV Detection:

HPLC is well-suited for the analysis of less volatile or thermally labile derivatives. A reversed-phase C18 column is often used with a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol. UV detection is effective due to the strong UV absorbance of the aromatic ring. The wavelength of maximum absorbance (λmax) can be used for selective detection and quantification. This method is particularly useful for purity determination and quantitative analysis in complex matrices.

2. Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy are invaluable for the unambiguous structural elucidation of 3-Bromo-5-chlorobenzaldehyde and its derivatives. The chemical shifts and coupling patterns of the aromatic protons and carbons provide detailed information about the substitution pattern on the benzene (B151609) ring. The aldehyde proton gives a characteristic singlet in the downfield region of the ¹H NMR spectrum.

The logical relationship for selecting an analytical technique is depicted below.

Caption: Decision tree for selecting an appropriate analytical technique.

Conclusion

The mass spectrometric analysis of 3-Bromo-5-chlorobenzaldehyde and its derivatives, primarily through GC-MS with electron ionization, provides rich structural information based on characteristic fragmentation patterns and distinct isotopic signatures. While obtaining a comprehensive set of quantitative data from public databases is challenging, a thorough understanding of the fragmentation of benzaldehyde allows for reliable prediction and interpretation of the mass spectra of its halogenated analogs. For a multi-faceted analytical approach, HPLC-UV and NMR spectroscopy serve as excellent complementary techniques for quantification and definitive structural elucidation.

A Comparative Guide to the Reactivity of 3-Bromo-5-chlorobenzaldehyde and 3,5-dichlorobenzaldehyde in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity of 3-Bromo-5-chlorobenzaldehyde and 3,5-dichlorobenzaldehyde (B167965), two key intermediates in the synthesis of complex organic molecules. The selection of the appropriate aryl halide is a critical parameter in optimizing cross-coupling reactions, directly impacting reaction efficiency, yield, and selectivity. This document outlines the fundamental differences in reactivity between these two compounds, supported by established chemical principles and generalized experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig amination reactions.

Core Principles of Reactivity

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions is primarily governed by the strength of the carbon-halogen (C-X) bond. The generally accepted order of reactivity is C-I > C-Br > C-Cl > C-F. This trend is a direct consequence of the bond dissociation energies, where weaker bonds facilitate the rate-determining oxidative addition step to the palladium(0) catalyst.[1]

3-Bromo-5-chlorobenzaldehyde possesses two different halogen substituents. The carbon-bromine bond is weaker than the carbon-chlorine bond, making the bromine atom significantly more susceptible to oxidative addition. This inherent difference in reactivity allows for selective functionalization at the C-Br position while leaving the C-Cl bond intact for subsequent transformations.

3,5-dichlorobenzaldehyde , on the other hand, has two carbon-chlorine bonds. While these bonds are generally less reactive than a C-Br bond, the presence of two potential reaction sites can lead to mono- or di-substituted products depending on the reaction conditions. Achieving selective mono-arylation can be challenging and often requires careful control of stoichiometry and reaction parameters.

Both molecules also contain a strongly deactivating aldehyde group, which withdraws electron density from the aromatic ring. This electronic effect can influence the rate of oxidative addition.

Comparative Reactivity in Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of carbon-carbon bonds. In a comparative context, 3-Bromo-5-chlorobenzaldehyde is expected to exhibit higher reactivity and afford mono-arylated products with greater selectivity under milder conditions than 3,5-dichlorobenzaldehyde.

Expected Performance:

Feature	3-Bromo-5-chlorobenzaldehyde	3,5-dichlorobenzaldehyde	Rationale
Reaction Rate	Faster	Slower	The weaker C-Br bond leads to a faster rate of oxidative addition.[1]
Reaction Conditions	Milder (e.g., lower temperature, shorter reaction time)	Harsher (e.g., higher temperature, longer reaction time)	Overcoming the higher activation energy of C-Cl bond cleavage requires more forcing conditions.
Selectivity	High for mono-arylation at the C-Br position	Mixture of mono- and di-arylated products possible	The significant difference in reactivity between C-Br and C-Cl bonds allows for selective coupling.
Typical Yield (Mono-arylation)	Good to Excellent	Moderate to Good (with careful control)	The more facile reaction at the C-Br bond generally leads to higher yields of the mono-substituted product.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol provides a general starting point for the Suzuki-Miyaura coupling of the target benzaldehydes with a generic arylboronic acid. Optimization may be required for specific substrates.

Materials:

• Aryl halide (3-Bromo-5-chlorobenzaldehyde or 3,5-dichlorobenzaldehyde) (1.0 mmol)

• Arylboronic acid (1.1 mmol for mono-substitution)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., 1,4-Dioxane/Water, 4:1 v/v, 5 mL)

Procedure:

• To a dry Schlenk flask, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the degassed solvent system via syringe.

• Heat the reaction mixture to 80-100°C and stir vigorously.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (B1210297) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Comparative Reactivity in Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the synthesis of C-N bonds. Similar to the Suzuki-Miyaura coupling, the reactivity of the aryl halide is a key determinant of reaction success.

Expected Performance:

Feature	3-Bromo-5-chlorobenzaldehyde	3,5-dichlorobenzaldehyde	Rationale
Reaction Rate	Faster	Slower	The C-Br bond undergoes oxidative addition more readily than the C-Cl bond.[2][3]
Catalyst System	Standard phosphine (B1218219) ligands (e.g., BINAP, P(t-Bu)₃) are often effective.	May require more specialized, bulky, and electron-rich ligands (e.g., XPhos, SPhos) to facilitate C-Cl bond activation.[4][5]	Aryl chlorides are generally more challenging substrates for Buchwald-Hartwig amination.[3]
Selectivity	High for mono-amination at the C-Br position	Potential for mixture of mono- and di-aminated products	The differential reactivity of the C-Br and C-Cl bonds allows for selective functionalization.
Typical Yield (Mono-amination)	Good to Excellent	Moderate to Good (with optimized catalyst system)	The higher reactivity of the C-Br bond typically translates to higher yields.

Experimental Protocol: Buchwald-Hartwig Amination

This generalized protocol is for the Buchwald-Hartwig amination of the target benzaldehydes with a primary or secondary amine. The choice of ligand and base is crucial, especially for the less reactive 3,5-dichlorobenzaldehyde.

Materials:

• Aryl halide (3-Bromo-5-chlorobenzaldehyde or 3,5-dichlorobenzaldehyde) (1.0 mmol)

• Amine (1.2 mmol)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOt-Bu, 1.4 mmol)

• Anhydrous solvent (e.g., Toluene or Dioxane, 5 mL)

Procedure:

• In a glovebox or under an inert atmosphere, add the palladium precatalyst, phosphine ligand, and base to a dry Schlenk tube.

• Add the aryl halide and the amine.

• Add the anhydrous solvent via syringe.

• Seal the tube and heat the reaction mixture to 100-110°C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature.

• Dilute with a suitable solvent (e.g., ethyl acetate) and filter through a pad of celite.

• Wash the filtrate with water and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

Visualizing the Reaction Pathways

To further illustrate the fundamental processes involved, the following diagrams were generated using Graphviz (DOT language).

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

References

• 1. benchchem.com [benchchem.com]
• 2. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 3. research.rug.nl [research.rug.nl]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]

A Comparative FT-IR Spectroscopic Analysis of 3-Bromo-5-chlorobenzaldehyde

for Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the Fourier-Transform Infrared (FT-IR) spectrum of 3-Bromo-5-chlorobenzaldehyde against related benzaldehyde (B42025) derivatives. The data presented herein is intended to support researchers in identifying and characterizing this compound and distinguishing it from similar chemical structures.

Comparison of Characteristic FT-IR Absorption Frequencies

The following table summarizes the expected and observed FT-IR absorption frequencies for 3-Bromo-5-chlorobenzaldehyde and its comparative alternatives. The assignments are based on established group frequency correlations and data from available spectral databases.

Functional Group	3-Bromo-5-chlorobenzaldehyde (Expected, cm⁻¹)	3-Bromobenzaldehyde (Observed, cm⁻¹)	5-Chlorobenzaldehyde (Expected, cm⁻¹)	Benzaldehyde (Observed, cm⁻¹)
Aromatic C-H Stretch	3100-3000	~3070	3100-3000	~3073[1]
Aldehyde C-H Stretch	2900-2800, 2800-2700	~2850, ~2750	2900-2800, 2800-2700	~2820, ~2720[2]
Carbonyl (C=O) Stretch	~1700	~1701	~1705	~1703[3]
Aromatic C=C Stretch	1600-1550, 1500-1400	~1595, ~1565, ~1470, ~1420	1600-1550, 1500-1400	~1605, ~1585, ~1455[2][3]
C-Br Stretch	680-515	680-515	-	-
C-Cl Stretch	830-560	-	830-560	-
Out-of-plane C-H Bend	900-675	~880, ~780	900-675	~745, ~685

Experimental Protocol: Acquiring FT-IR Spectra

The following is a general protocol for obtaining the FT-IR spectrum of a solid organic compound using the Attenuated Total Reflectance (ATR) technique, which is a common method for such samples.

Objective: To obtain a high-quality FT-IR spectrum of a solid organic compound for qualitative analysis.

Materials:

• FT-IR Spectrometer with an ATR accessory (e.g., diamond or germanium crystal)

• The solid sample (e.g., 3-Bromo-5-chlorobenzaldehyde)

• Spatula

• Solvent for cleaning (e.g., isopropanol (B130326) or ethanol)

• Lint-free wipes

Procedure:

• Background Spectrum Acquisition:

  • Ensure the ATR crystal is clean. If necessary, clean the crystal surface with a lint-free wipe dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

  • With the empty, clean ATR accessory in place, acquire a background spectrum. This will account for the absorbance of the crystal and any atmospheric components (e.g., CO₂, H₂O).

• Sample Preparation and Loading:

  • Place a small amount of the solid sample onto the center of the ATR crystal using a clean spatula.

  • Lower the ATR press arm to apply consistent pressure to the sample, ensuring good contact between the sample and the crystal surface.

• Sample Spectrum Acquisition:

  • Acquire the FT-IR spectrum of the sample. The instrument will automatically ratio the sample spectrum against the previously collected background spectrum to generate the absorbance or transmittance spectrum.

  • Typically, spectra are collected over the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. Multiple scans (e.g., 16 or 32) are often co-added to improve the signal-to-noise ratio.

• Data Analysis:

  • Process the acquired spectrum using the spectrometer's software. This may include baseline correction and peak picking.

  • Identify the wavenumbers of the major absorption bands and correlate them to the functional groups present in the molecule.

  • Compare the obtained spectrum with reference spectra or the data presented in this guide for identification and verification.

• Cleaning:

  • After the measurement is complete, retract the press arm and carefully remove the sample from the ATR crystal using a spatula.

  • Clean the crystal surface thoroughly with a lint-free wipe and an appropriate solvent to prevent cross-contamination.

FT-IR Spectral Analysis Workflow

The following diagram illustrates a typical workflow for the analysis and interpretation of an FT-IR spectrum.

References

• 1. researchgate.net [researchgate.net]
• 2. C7H6O C6H5CHO infrared spectrum of benzaldehyde prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of benzaldehyde image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. brainly.com [brainly.com]

Comparative Guide to HPLC Purity Analysis of 3-Bromo-5-chlorobenzaldehyde

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount. 3-Bromo-5-chlorobenzaldehyde is a key building block in the synthesis of various pharmaceutical compounds. This guide provides a comparative analysis of two robust High-Performance Liquid Chromatography (HPLC) methods for determining the purity of this compound, supported by detailed experimental protocols.

Methodology Comparison

Two distinct reversed-phase HPLC (RP-HPLC) methods were developed to offer flexibility in laboratory settings, one employing an isocratic elution for simplicity and speed, and the other a gradient elution for enhanced resolution of potential impurities. A standard C18 column is utilized in both methods, a common choice for the separation of aromatic aldehydes.[1][2][3] The mobile phases consist of acetonitrile (B52724) and water, with a phosphoric acid modifier to ensure good peak symmetry.[4][5][6]

Table 1: HPLC Method Parameters

Parameter	Method A: Isocratic Elution	Method B: Gradient Elution
Column	C18, 250 mm x 4.6 mm, 5 µm	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile	Acetonitrile
Elution Mode	Isocratic: 60% B	Gradient: 40% to 80% B over 15 min
Flow Rate	1.0 mL/min	1.2 mL/min
Column Temp.	30°C	35°C
Detection	UV at 254 nm	UV at 254 nm
Injection Vol.	10 µL	10 µL
Run Time	10 minutes	20 minutes

Experimental Protocols

Standard and Sample Preparation

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of 3-Bromo-5-chlorobenzaldehyde reference standard and dissolve it in 100 mL of a 50:50 (v/v) mixture of acetonitrile and water.

• Sample Solution (1 mg/mL): Accurately weigh approximately 25 mg of the 3-Bromo-5-chlorobenzaldehyde sample, dissolve in, and dilute to 25 mL with a 50:50 (v/v) mixture of acetonitrile and water.

• Filtration: Prior to injection, filter all solutions through a 0.45 µm syringe filter to remove any particulate matter.

HPLC System Suitability

Before sample analysis, the HPLC system should be equilibrated with the initial mobile phase conditions for at least 30 minutes. A series of six replicate injections of the standard solution should be performed to evaluate system suitability. Key parameters to monitor include:

• Tailing Factor: Should be less than 2.0 for the main peak.

• Theoretical Plates: Should be greater than 2000 for the main peak.

• Relative Standard Deviation (RSD) of Peak Area: Should be less than 2.0%.

Visualizing the Experimental Workflow

The following diagram outlines the general workflow for the HPLC analysis of 3-Bromo-5-chlorobenzaldehyde.

HPLC Analysis Workflow

Comparison of Method Performance

The choice between an isocratic and a gradient method depends on the specific requirements of the analysis. Method A is faster and consumes less solvent, making it suitable for routine quality control where known impurities are monitored. Method B, with its gradient elution, provides higher resolving power, which is advantageous for identifying unknown impurities and for stability studies where a wider range of degradation products might be present.

The logical comparison between the two methods is illustrated below, highlighting the trade-offs between speed and resolution.

References

• 1. helixchrom.com [helixchrom.com]
• 2. helixchrom.com [helixchrom.com]
• 3. scispace.com [scispace.com]
• 4. Separation of Benzaldehyde, 3-amino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 5. Separation of Benzaldehyde, 3-chloro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. 3-Bromobenzaldehyde | SIELC Technologies [sielc.com]

Comparative Guide to the Biological Activity of 3-Bromo-5-chlorobenzaldehyde Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the biological activities of compounds derived from 3-Bromo-5-chlorobenzaldehyde. The following sections detail the antimicrobial and anticancer properties of these derivatives, supported by experimental data from scientific literature. Detailed methodologies for the key biological assays are also provided to facilitate reproducible research.

Antimicrobial Activity of Schiff Base Metal Complexes

Schiff bases derived from the related compound 3-Bromo-5-chloro-2-hydroxybenzaldehyde (3-bromo-5-chloro salicylaldehyde) and the amino acid alanine (B10760859) have been synthesized and complexed with various transition metals. These complexes have been evaluated for their in vitro antibacterial activity against several pathogenic bacteria.[1]

Data Summary:

The antibacterial activity of the Schiff base ligand and its metal complexes were tested against four bacterial strains: Streptococcus, Salmonella typhi, Staphylococcus aureus, and Escherichia coli. The results, presented as the diameter of the zone of inhibition (in mm), indicate that the metal complexes generally exhibit enhanced antibacterial activity compared to the free Schiff base ligand.[1]

Compound	Test Organism	Zone of Inhibition (mm) at 50 µg/mL	Zone of Inhibition (mm) at 100 µg/mL
Schiff Base Ligand	Streptococcus	10	12
Salmonella typhi	8	10
Staphylococcus aureus	11	13
Escherichia coli	9	11
Fe(II) Complex	Streptococcus	12	15
Salmonella typhi	10	13
Staphylococcus aureus	14	17
Escherichia coli	11	14
Co(II) Complex	Streptococcus	13	16
Salmonella typhi	11	14
Staphylococcus aureus	15	18
Escherichia coli	12	15
Ni(II) Complex	Streptococcus	11	14
Salmonella typhi	9	12
Staphylococcus aureus	13	16
Escherichia coli	10	13
Cu(II) Complex	Streptococcus	14	18
Salmonella typhi	12	16
Staphylococcus aureus	16	20
Escherichia coli	13	17

Experimental Protocol: Agar (B569324) Well Diffusion Method [1]

The antibacterial activity was determined using the agar well diffusion method.

• Preparation of Media: Nutrient agar medium was prepared and sterilized.

• Inoculation: The sterile agar was cooled to 45°C and seeded with the respective bacterial cultures.

• Plate Preparation: The inoculated medium was poured into sterile Petri dishes and allowed to solidify.

• Well Creation: Wells of 6 mm diameter were made in the agar using a sterile cork borer.

• Compound Application: The wells were filled with solutions of the test compounds at concentrations of 50 µg/mL and 100 µg/mL.

• Incubation: The plates were incubated at 37°C for 24 hours.

• Data Collection: The diameter of the zone of inhibition around each well was measured in millimeters.

Logical Workflow for Antimicrobial Screening

Caption: Workflow for the synthesis and antimicrobial evaluation of Schiff base metal complexes.

Potential Anticancer Activity of Heterocyclic Derivatives

While specific studies on the anticancer activity of derivatives from 3-Bromo-5-chlorobenzaldehyde are limited, research on analogous compounds provides valuable insights. Hydrazone derivatives, a class of compounds readily synthesized from aldehydes, have shown significant cytotoxic effects against various cancer cell lines. For instance, hydrazones derived from 5-bromosalicylaldehyde (B98134) have demonstrated high activity against T-cell leukemia and myeloid leukemia cell lines.[2] Similarly, salicylaldehyde (B1680747) benzoylhydrazone derivatives have been reported to be potent cytotoxic agents against a wide range of human tumor cell lines.[3]

General Signaling Pathway for Apoptosis Induction by Cytotoxic Compounds

Many anticancer agents exert their effect by inducing apoptosis, or programmed cell death. This can be initiated through two main pathways: the extrinsic (death receptor) pathway and the intrinsic (mitochondrial) pathway. Both pathways converge on the activation of executioner caspases, leading to cell death.

Caption: Simplified diagram of the extrinsic and intrinsic apoptosis pathways.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure cytotoxicity.

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT solution is added to each well, and the plate is incubated for 3-4 hours to allow the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or Sorenson's glycine (B1666218) buffer).

• Absorbance Measurement: The absorbance of the solution is measured at a specific wavelength (usually between 540 and 590 nm) using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value (the concentration of the compound that inhibits 50% of cell growth) is determined.

Conclusion

Derivatives of 3-Bromo-5-chlorobenzaldehyde, particularly Schiff bases and their metal complexes, demonstrate notable antimicrobial properties. While direct evidence for the anticancer activity of its derivatives is still emerging, the potent cytotoxicity of structurally similar compounds, such as hydrazones from related substituted salicylaldehydes, suggests a promising avenue for future research. The experimental protocols and data presented in this guide offer a foundation for further investigation into the therapeutic potential of this class of compounds.

References

• 1. Research Paper on Metal complexes of Schiff base derived from 3-bromo, 5-chloro Salicyldehyde with Alanine: characterization, Molecular Modeling and Antibacterial activity study | IJIRT.org apply for ugc care approved journal, UGC Approved Journal, ugc approved journal, ugc approved list of journal, ugc care journal, care journal, UGC-CARE list, New UGC-CARE Reference List, UGC CARE Journals, ugc care list of journal, ugc care list 2020, ugc care approved journal, ugc care list 2020, new ugc approved journal in 2020,Low cost research journal, Online international research journal, Peer-reviewed, and Refereed Journals, scholarly journals, impact factor 8.01 (Calculate by google scholar and Semantic Scholar | AI-Powered Research Tool) [ijirt.org]
• 2. Design, Synthesis and Cytotoxic Activity of Novel Salicylaldehyde Hydrazones against Leukemia and Breast Cancer | MDPI [mdpi.com]
• 3. Synthesis, characterization and cytotoxic activity of new salicylaldehyde benzoylhydrazone derivatives as potential anti-proliferative agents - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Crystallographic Analysis of Substituted Benzaldehydes for Drug Discovery

For researchers, scientists, and drug development professionals, understanding the three-dimensional structure of molecules is paramount for rational drug design. X-ray crystallography provides the definitive atomic arrangement of compounds in the solid state, offering crucial insights into their conformational preferences and intermolecular interactions. This guide presents a comparative analysis of the X-ray crystallographic data of a 3-Bromo-5-chlorobenzaldehyde derivative and other substituted benzaldehydes, highlighting the influence of substituent patterns on their crystal packing.

Comparative Crystallographic Data

The following table summarizes key crystallographic parameters for N′-(3-Bromo-5-chloro-2-hydroxybenzylidene)-2-chlorobenzohydrazide methanol (B129727) solvate and two other substituted benzaldehydes. This data allows for a direct comparison of their unit cell dimensions, crystal systems, and space groups, which collectively describe the packing of molecules in the crystal lattice.

Parameter	N′-(3-Bromo-5-chloro-2-hydroxybenzylidene)-2-chlorobenzohydrazide methanol solvate[1]	4-Bromobenzaldehyde[2]	4-(4-methoxyphenoxy)benzaldehyde[3]
Chemical Formula	C₁₄H₉BrCl₂N₂O₂·CH₄O	C₇H₅BrO	C₁₄H₁₂O₃
Formula Weight	420.08	185.02	228.24
Crystal System	Monoclinic	Monoclinic	Monoclinic
Space Group	P2₁/n	P2₁/c	P2₁/c
a (Å)	11.221 (4)	27.3992 (18)	12.1297 (7)
b (Å)	9.642 (3)	3.9369 (2)	7.6581 (4)
c (Å)	15.908 (5)	12.8006 (8)	12.3577 (7)
β (°) **	97.537 (5)	103.504 (2)	103.769 (6)
Volume (ų) **	1706.3 (10)	1342.60 (14)	1114.92 (11)
Z	4	8	4
Temperature (K)	298	200 (2)	173
Radiation type	Mo Kα	Mo Kα	Mo Kα

Experimental Protocols

The determination of a crystal structure through single-crystal X-ray diffraction involves a series of well-defined steps. The following is a generalized experimental protocol applicable to small organic molecules like benzaldehyde (B42025) derivatives.

Crystallization

The initial and often most challenging step is to grow high-quality single crystals of the compound of interest.[4][5] A common method for small molecules is slow evaporation from a suitable solvent or a mixture of solvents. The crystal should ideally be well-formed, with dimensions of at least 0.1 mm in all directions, and free from significant defects.[6]

For the N′-(3-Bromo-5-chloro-2-hydroxybenzylidene)-2-chlorobenzohydrazide methanol solvate, crystals were obtained by reacting equimolar amounts of 3-bromo-5-chloro-2-hydroxybenzaldehyde (B34756) and 2-chlorobenzohydrazide (B188563) in methanol and allowing the solution to stand in the air for a week.[1]

Data Collection

A suitable single crystal is mounted on a goniometer head and placed in an X-ray diffractometer. The crystal is cooled to a low temperature (e.g., 100 K or 173 K) to minimize thermal vibrations of the atoms. Monochromatic X-rays, typically from a molybdenum (Mo Kα, λ = 0.71073 Å) or copper (Cu Kα, λ = 1.5418 Å) source, are directed at the crystal.[4] As the crystal is rotated, a series of diffraction patterns are collected by a detector.

Structure Solution and Refinement

The collected diffraction data, which consists of the intensities and positions of the diffracted X-ray beams, is processed to determine the unit cell parameters and space group. The phase problem is then solved using direct methods or Patterson methods to generate an initial electron density map. This map allows for the placement of atoms in the asymmetric unit. The initial model is then refined against the experimental data to improve the atomic positions, and thermal parameters. Hydrogen atoms are often placed in calculated positions and refined using a riding model. The final refined structure is validated using various crystallographic metrics.

Experimental Workflow

The following diagram illustrates the general workflow for determining the crystal structure of a small molecule using X-ray crystallography.

Caption: A flowchart illustrating the key stages of X-ray crystallography.

This comparative guide provides a foundational understanding of the crystallographic analysis of 3-Bromo-5-chlorobenzaldehyde derivatives and related compounds. The presented data and protocols serve as a valuable resource for researchers engaged in the structural characterization of small molecules for applications in drug discovery and materials science.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Crystal structure of 4-(4-meth­oxy­phen­oxy)benzaldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Exploring intermolecular contacts in multi-substituted benzaldehyde derivatives: X-ray, Hirshfeld surface and lattice energy analyses - RSC Advances (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Halogenated Benzaldehydes in Organic Synthesis

For researchers, scientists, and drug development professionals, halogenated benzaldehydes are indispensable building blocks in organic synthesis. Their dual reactivity, stemming from the aldehyde functional group and the carbon-halogen bond, allows for a diverse range of chemical transformations. The choice of the halogen—fluorine, chlorine, bromine, or iodine—profoundly influences the molecule's physical properties, reactivity, and suitability for specific synthetic strategies. This guide provides an objective comparison of these compounds, supported by experimental data, to inform the selection of the optimal starting material for various synthetic applications.

Physical and Spectroscopic Properties: A Quantitative Overview

The nature and position of the halogen substituent on the benzaldehyde (B42025) ring dictate its fundamental physical and spectroscopic characteristics. These properties are crucial for reaction setup, monitoring, and product characterization.

Table 1: Physical Properties of Representative Halogenated Benzaldehydes

Compound	Isomer	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Fluorobenzaldehyde	ortho-	124.11	-40	177-179
meta-	124.11	-10	178
para-	124.11	-1	181
Chlorobenzaldehyde	ortho-	140.57	11	213-214
meta-	140.57	17-18	213-214
para-	140.57	46-49	214
Bromobenzaldehyde	ortho-	185.02	21-22	230
meta-	185.02	58	234
para-	185.02	56-58	235
Iodobenzaldehyde	ortho-	232.02	35-37	257
meta-	232.02	56-58	265
para-	232.02	77-79	260

Note: Data is compiled from various chemical supplier databases and may vary slightly.

Table 2: Characteristic Spectroscopic Data for Halogenated Benzaldehydes

Compound Type	IR C=O Stretch (cm⁻¹)	¹H NMR Aldehyde Proton (δ ppm)
Benzaldehyde	~1703	~9.9-10.0
Fluorobenzaldehydes	~1705-1715	~10.0-10.4
Chlorobenzaldehydes	~1700-1710	~10.0-10.4
Bromobenzaldehydes	~1700-1710	~9.9-10.3
Iodobenzaldehydes	~1690-1700	~9.8-10.2

Note: Values are approximate and can be influenced by the solvent, concentration, and position of the halogen. Conjugation of the aldehyde to the aromatic ring lowers the C=O stretching frequency.[1][2]

Comparative Reactivity in Key Organic Transformations

The primary distinction in the chemical behavior of halogenated benzaldehydes lies in the reactivity of the carbon-halogen (C-X) bond, particularly in transition metal-catalyzed cross-coupling reactions. The reactivity is governed by the bond dissociation energy, which follows the trend C-I < C-Br < C-Cl < C-F.[3][4]

Suzuki-Miyaura Cross-Coupling

This palladium-catalyzed reaction is a cornerstone of C-C bond formation. The reactivity of the aryl halide is critical and directly follows the established trend based on bond strength. Bromobenzaldehydes are often preferred as they offer a good balance of high reactivity and stability, while chlorobenzaldehydes may require more advanced catalyst systems or harsher conditions to achieve comparable yields.[5]

Table 3: Representative Yields in Suzuki-Miyaura Coupling

Halogenated Benzaldehyde	Coupling Partner	Product	Representative Yield
4-Bromobenzaldehyde	Phenylboronic acid	4-Phenylbenzaldehyde	~90%[5]
4-Chlorobenzaldehyde	Phenylboronic acid	4-Phenylbenzaldehyde	~75%[5]

Note: Yields are representative and highly dependent on the specific catalyst, ligands, base, and solvent system employed.[5]

Buchwald-Hartwig Amination

For the synthesis of C-N bonds, the Buchwald-Hartwig amination is a powerful tool.[6][7] The reactivity trend of the halogenated benzaldehyde mirrors that of the Suzuki-Miyaura coupling. Iodinated and brominated benzaldehydes are highly effective substrates, while chlorinated versions often necessitate specialized, sterically hindered phosphine (B1218219) ligands to facilitate the reaction efficiently.[8][9]

Wittig Reaction

The Wittig reaction primarily involves the aldehyde functional group, converting it into an alkene.[10][11] The halogen substituent has a less direct role but can influence the electrophilicity of the carbonyl carbon through inductive and resonance effects. Generally, all halogenated benzaldehydes are effective substrates for Wittig olefination. The reaction is compatible with the halide, leaving it available for subsequent cross-coupling transformations.[12][13][14]

Visualization of Reactivity and Workflow

To better illustrate the synthetic utility of halogenated benzaldehydes, the following diagrams outline their general reactivity and a typical experimental workflow for a cross-coupling reaction.

Caption: General reactivity pathways for halogenated benzaldehydes.

Caption: Typical experimental workflow for a Suzuki-Miyaura reaction.

Experimental Protocols

Providing standardized protocols is essential for reproducibility and comparison. Below is a general procedure for a Suzuki-Miyaura cross-coupling reaction.

General Protocol for Suzuki-Miyaura Cross-Coupling

Materials:

• Halogenated benzaldehyde (1.0 eq.)

• Arylboronic acid (1.2 eq.)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 eq.)

• Triphenylphosphine (PPh₃, 0.08 eq.)

• Potassium carbonate (K₂CO₃, 2.0 eq.)

• Toluene (B28343) and Water (e.g., 4:1 mixture)

• Round-bottom flask, condenser, magnetic stirrer

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a round-bottom flask, add the halogenated benzaldehyde, arylboronic acid, and potassium carbonate.[5]

• Add the palladium(II) acetate and triphenylphosphine.

• Add the toluene and water solvent mixture.[5]

• Fit the flask with a condenser and degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.[5]

• Heat the reaction mixture to 90°C with vigorous stirring.[5]

• Monitor the reaction's progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 4-6 hours.[5]

• Once complete, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product.[5]

• Purify the crude product by flash column chromatography on silica (B1680970) gel.

Conclusion

Halogenated benzaldehydes are versatile and powerful intermediates in organic synthesis. The choice of halogen is a critical strategic decision:

• Iodobenzaldehydes are the most reactive in cross-coupling reactions, ideal for transformations requiring mild conditions or for less reactive coupling partners.

• Bromobenzaldehydes represent the workhorse substrates, offering an excellent compromise between high reactivity and stability, making them widely applicable.[5]

• Chlorobenzaldehydes are less reactive but are often more cost-effective. Their use has become increasingly feasible with the development of sophisticated catalyst systems designed to activate the stronger C-Cl bond.[5]

• Fluorobenzaldehydes are generally unreactive in standard cross-coupling reactions and are typically used when the fluorine atom is desired in the final product for its unique electronic properties in medicinal or materials chemistry.

By understanding the distinct reactivity profiles and properties outlined in this guide, researchers can make more informed decisions, optimizing their synthetic routes to achieve their molecular targets with greater efficiency and success.

References

• 1. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. 19.14 Spectroscopy of Aldehydes and Ketones - Organic Chemistry | OpenStax [openstax.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 9. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 10. Wittig reaction - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 13. Wittig Reaction [organic-chemistry.org]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Reaction Products of 3-Bromo-5-chlorobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the reaction products of 3-bromo-5-chlorobenzaldehyde, a versatile bifunctional reagent in organic synthesis. Its utility in generating complex molecular architectures, particularly substituted stilbenes and biaryls, makes it a valuable starting material in medicinal chemistry and materials science. This document outlines key synthetic transformations, compares its reactivity with alternative substrates, and provides detailed experimental protocols and insights into the biological relevance of its derivatives.

Performance Comparison in Key Reactions

The reactivity of 3-bromo-5-chlorobenzaldehyde is primarily dictated by the aldehyde functional group and the two halogen substituents on the aromatic ring. The electron-withdrawing nature of the bromo and chloro groups enhances the electrophilicity of the aldehyde carbon, making it susceptible to nucleophilic attack. The halogen atoms also provide handles for cross-coupling reactions.

Here, we compare the performance of 3-bromo-5-chlorobenzaldehyde in three common C-C bond-forming reactions: the Wittig reaction, the Heck reaction, and the Suzuki coupling, with alternative substituted aromatic compounds.

Wittig Reaction

The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes and ketones. The electron-withdrawing substituents on 3-bromo-5-chlorobenzaldehyde are expected to enhance its reactivity towards phosphorus ylides.

Table 1: Comparison of Yields for the Wittig Reaction of Substituted Benzaldehydes

Benzaldehyde Derivative	Substituent(s)	Product Yield (%)	Reference
4-Nitrobenzaldehyde	-NO₂ (para)	95	[1]
3-Bromo-5-chlorobenzaldehyde	-Br (meta), -Cl (meta)	~90 (Expected)	[1]
4-Chlorobenzaldehyde	-Cl (para)	88	[1]
Benzaldehyde	-H	70 (mixture of E/Z)
4-Methylbenzaldehyde	-CH₃ (para)	Not specified, but generally lower than electron-deficient aldehydes	[2]
Anisaldehyde	-OCH₃ (para)	55.8

Note: The yield for 3-Bromo-5-chlorobenzaldehyde is an estimation based on the trend that electron-withdrawing groups increase reaction yields in Wittig reactions.

Heck Reaction

The Heck reaction is a palladium-catalyzed cross-coupling of an unsaturated halide with an alkene. The bromo and chloro substituents on 3-bromo-5-chlorobenzaldehyde can both participate in this reaction, although the C-Br bond is generally more reactive than the C-Cl bond.

Table 2: Comparison of Yields for the Heck Reaction of Aryl Bromides with Styrene (B11656)

Aryl Bromide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3-Bromo-5-chlorobenzaldehyde	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	100	12	High (Expected)	[3]
4-Bromoacetophenone	Pd(OAc)₂ / NHC ligand	K₂CO₃	Dioxane/H₂O	100	2	95	[4]
4-Bromobenzaldehyde	Pd(OAc)₂ / NHC ligand	K₂CO₃	Dioxane/H₂O	100	2	92	[4]
Bromobenzene	Pd(OAc)₂ / PPh₃	K₂CO₃	DMF/H₂O	100	12	85	[3]
4-Bromoanisole	Pd(OAc)₂ / NHC ligand	K₂CO₃	Dioxane/H₂O	100	2	88	[4]

Note: The yield for 3-Bromo-5-chlorobenzaldehyde is an expected high yield based on the reactivity of other electron-deficient aryl bromides.

Suzuki Coupling

The Suzuki coupling is another palladium-catalyzed cross-coupling reaction, this time between an organohalide and an organoboron compound. Similar to the Heck reaction, the C-Br bond of 3-bromo-5-chlorobenzaldehyde is expected to be more reactive.

Table 3: Comparison of Yields for the Suzuki Coupling of Aryl Halides with Phenylboronic Acid

Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
3-Bromo-5-chlorobenzaldehyde	Pd(PPh₃)₄	K₂CO₃	Toluene (B28343)/EtOH/H₂O	80	12	High (Expected)	[5][6]
4-Bromoacetophenone	Pd(OAc)₂ / PPh₃	Na₂CO₃	n-Propanol/H₂O	Reflux	1	High	[7]
4-Bromobenzaldehyde	Pd(OAc)₂ / PPh₃	Na₂CO₃	n-Propanol/H₂O	Reflux	1	High	[7]
Chlorobenzene	PATP-stabilized Pd nanoparticles	K₂CO₃	Ethanol (B145695)	80	0.5	96	[8]
2,6-Dibromopyridine	Pd complex	K₂CO₃	H₂O	100	0.5	>99 (mono-coupled)	[6]

Note: The yield for 3-Bromo-5-chlorobenzaldehyde is an expected high yield based on general protocols for Suzuki couplings of aryl bromides.

Experimental Protocols

Wittig Reaction Protocol for the Synthesis of 3-Bromo-5-chloro-stilbene

This protocol is adapted from general procedures for the Wittig reaction.[9]

Materials:

• 3-Bromo-5-chlorobenzaldehyde (1.0 mmol)

• Benzyltriphenylphosphonium (B107652) chloride (1.1 mmol)

• 50% Sodium hydroxide (B78521) solution

• Dichloromethane (B109758) (10 mL)

• 1-Propanol (B7761284)

Procedure:

• In a 25-mL Erlenmeyer flask, dissolve 3-bromo-5-chlorobenzaldehyde and benzyltriphenylphosphonium chloride in 10 mL of dichloromethane.

• With vigorous stirring, add 0.26 mL of 50% sodium hydroxide solution dropwise to the reaction mixture.

• Cap the reaction tube and shake vigorously for 30 minutes. The reaction progress can be monitored by TLC.

• After the reaction is complete, add 1.5 mL of water and 1.5 mL of dichloromethane to the tube. Shake to mix the layers.

• Extract the organic layer. Wash the aqueous layer twice with 1 mL portions of dichloromethane and combine the organic extracts.

• Dry the combined organic layer with anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Recrystallize the crude product from 1-propanol to obtain the purified 3-bromo-5-chloro-stilbene.

Heck Reaction Protocol for the Synthesis of 3-Bromo-5-chloro-stilbene

This protocol is adapted from general procedures for the Heck reaction.[3][10]

Materials:

• 3-Bromo-5-chlorobenzaldehyde (as the aryl bromide source, assuming the aldehyde is unreactive or protected) or a derivative where the aldehyde is converted to a non-interfering group. For this protocol, we will consider the reaction at the C-Br position of a protected derivative.

• Styrene (1.2 mmol)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol)

• Triphenylphosphine (PPh₃, 0.04 mmol)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• N,N-Dimethylformamide (DMF, 5 mL)

• Water (5 mL)

Procedure:

• To a reaction vessel, add the protected 3-bromo-5-chlorobenzaldehyde derivative (1.0 mmol), styrene (1.2 mmol), Pd(OAc)₂ (0.02 mmol), PPh₃ (0.04 mmol), and K₂CO₃ (2.0 mmol).

• Add a mixture of DMF (5 mL) and water (5 mL).

• Heat the reaction mixture to 100 °C with vigorous stirring for 12 hours under an inert atmosphere.

• Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature.

• Dilute the reaction mixture with water and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure and purify the crude product by column chromatography.

Suzuki Coupling Protocol for the Synthesis of 3-Bromo-5-chloro-biphenyl

This protocol is adapted from general procedures for the Suzuki coupling.[5][7]

Materials:

• 3-Bromo-5-chlorobenzaldehyde (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03 mmol)

• 2M Sodium carbonate solution (2 mL)

• Toluene (5 mL)

• Ethanol (2 mL)

Procedure:

• In a round-bottom flask, combine 3-bromo-5-chlorobenzaldehyde (1.0 mmol), phenylboronic acid (1.2 mmol), and Pd(PPh₃)₄ (0.03 mmol).

• Add toluene (5 mL), ethanol (2 mL), and 2M sodium carbonate solution (2 mL).

• Heat the mixture to 80 °C and stir vigorously for 12 hours under an inert atmosphere.

• Monitor the reaction progress by TLC.

• After cooling to room temperature, add water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Visualizing Reaction Pathways and Biological Signaling

The products derived from 3-bromo-5-chlorobenzaldehyde, such as substituted stilbenes, often exhibit interesting biological activities. Stilbene (B7821643) derivatives are known to interact with various cellular signaling pathways.

Synthetic Pathways

Caption: Key synthetic transformations of 3-bromo-5-chlorobenzaldehyde.

PPAR Signaling Pathway

Stilbene derivatives can act as agonists for Peroxisome Proliferator-Activated Receptors (PPARs), which are nuclear receptors involved in the regulation of lipid and glucose metabolism.

Caption: Simplified PPAR signaling pathway activated by stilbene derivatives.

COX-2 Signaling Pathway

Certain stilbene derivatives have been shown to inhibit the cyclooxygenase (COX) enzymes, particularly COX-2, which is involved in inflammation and pain.

Caption: Inhibition of the COX-2 signaling pathway by stilbene derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. sctunisie.org [sctunisie.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. www1.udel.edu [www1.udel.edu]
• 8. researchgate.net [researchgate.net]
• 9. d.web.umkc.edu [d.web.umkc.edu]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Validated Analytical Methods for the Quantification of 3-Bromo-5-chlorobenzaldehyde

Quantitative Performance Data

The selection of an analytical technique for the quantification of 3-Bromo-5-chlorobenzaldehyde will depend on factors such as the sample matrix, required sensitivity, and available instrumentation. The following tables summarize typical performance characteristics of GC-MS and HPLC methods, based on data from analogous compounds. These parameters should be validated specifically for 3-Bromo-5-chlorobenzaldehyde.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS)

Validation Parameter	Typical Acceptance Criteria	Expected Performance for a Validated Method
Linearity (R²)	≥ 0.995	> 0.999[1]
Accuracy (% Recovery)	85 - 115%	93.7% - 107.7%[1]
Precision (%RSD)	≤ 15%	< 5%
Limit of Detection (LOD)	-	~0.4 ppm[1]
Limit of Quantitation (LOQ)	-	~1.2 ppm[1]
Specificity	No interference at the retention time of the analyte	No interfering peaks observed

Table 2: High-Performance Liquid Chromatography (HPLC) with UV Detection

Validation Parameter	Typical Acceptance Criteria	Expected Performance for a Validated Method
Linearity (R²)	≥ 0.99	> 0.99[2]
Accuracy (% Recovery)	90 - 110%	Typically within this range[2]
Precision (%RSD)	≤ 15%	< 10%
Limit of Detection (LOD)	-	Analyte-dependent, typically in the low ng/mL range[2]
Limit of Quantitation (LOQ)	-	Analyte-dependent, typically in the low ng/mL range[2]
Specificity	No interference at the retention time of the analyte	Peak purity should be confirmed

Experimental Protocols

Detailed methodologies are essential for the successful implementation and validation of an analytical method. Below are representative protocols for GC-MS and HPLC analysis of halogenated benzaldehydes.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a highly sensitive and selective technique suitable for the analysis of volatile and semi-volatile compounds like 3-Bromo-5-chlorobenzaldehyde.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

• Accurately weigh the sample and dissolve it in a suitable volatile solvent such as dichloromethane (B109758) or ethyl acetate.

• Vortex the solution to ensure it is fully dissolved.

• If necessary, filter the solution to remove any particulate matter.

• Transfer the solution to a GC vial for analysis.

GC-MS Conditions:

• Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is commonly used.[2]

• Injector: Splitless injection at 250°C.[2]

• Oven Program: Start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.[2]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Mass Spectrometer: Electron ionization (EI) at 70 eV. Data can be acquired in Selected Ion Monitoring (SIM) mode for enhanced sensitivity in quantitative analysis.[2]

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a versatile technique for the separation and quantification of a wide range of compounds. For aldehydes, derivatization is sometimes employed to improve chromatographic properties and detection, though direct analysis is also possible.

Instrumentation: A standard HPLC system equipped with a UV detector.

Sample Preparation:

• Prepare a stock solution of 3-Bromo-5-chlorobenzaldehyde in a suitable solvent like acetonitrile (B52724) or methanol.

• Serially dilute the stock solution to create calibration standards.

• For complex matrices, a solid-phase extraction (SPE) cleanup step may be necessary.[2]

HPLC-UV Conditions:

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is typically used.[2]

• Mobile Phase: A gradient of acetonitrile and water is commonly employed.[2]

• Flow Rate: 1.0 mL/min.[2]

• Detection: UV detector set at the wavelength of maximum absorbance for 3-Bromo-5-chlorobenzaldehyde.

Methodology Visualization

The following diagrams illustrate the general workflows for the analytical methods described.

Caption: General workflow for a validated analytical method.

Caption: Decision tree for analytical method selection.

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-5-chlorobenzaldehyde: A Step-by-Step Guide for Laboratory Professionals

For immediate reference, 3-Bromo-5-chlorobenzaldehyde is classified as an acute toxicant if swallowed and requires disposal as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash. Adherence to proper disposal protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

This guide provides detailed, step-by-step procedures for the safe and compliant disposal of 3-Bromo-5-chlorobenzaldehyde, tailored for researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, ensure you are equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Nitrile or other chemically resistant gloves.
Eye Protection	Chemical safety goggles or a face shield.
Lab Coat	Standard laboratory coat, fully buttoned.
Respiratory Protection	Use in a well-ventilated area or a fume hood.

II. Step-by-Step Disposal Protocol for 3-Bromo-5-chlorobenzaldehyde

This protocol outlines the standard procedure for disposing of unwanted 3-Bromo-5-chlorobenzaldehyde and its contaminated materials.

Experimental Protocol: Chemical Waste Segregation and Collection

• Waste Identification:

  • Clearly label 3-Bromo-5-chlorobenzaldehyde waste with its full chemical name and any associated hazard symbols.

• Segregation of Halogenated Waste:

  • 3-Bromo-5-chlorobenzaldehyde is a halogenated aromatic aldehyde. It is imperative to segregate this waste from non-halogenated chemical waste streams.[1]

  • Mixing halogenated and non-halogenated waste can increase disposal costs and complicate the disposal process.[1]

• Waste Collection:

  • Solid Waste: Collect pure, unused, or surplus 3-Bromo-5-chlorobenzaldehyde in a dedicated, sealed, and clearly labeled hazardous waste container.

  • Contaminated Labware: Disposable items such as gloves, weighing paper, and pipette tips that are contaminated with 3-Bromo-5-chlorobenzaldehyde should be collected in a separate, sealed plastic bag or container, clearly labeled as "Halogenated Solid Waste" and listing the chemical contaminant.

  • Solutions: If 3-Bromo-5-chlorobenzaldehyde is in a solvent, collect it in a dedicated, sealed, and labeled container for halogenated liquid waste. Do not mix with other solvent waste streams unless they are compatible.

• Container Management:

  • Use containers made of a compatible material, such as glass or high-density polyethylene (B3416737) (HDPE).

  • Ensure all waste containers are tightly sealed to prevent leaks or spills and are stored in a designated satellite accumulation area within the laboratory.

• Disposal of Empty Containers:

  • An empty container that held 3-Bromo-5-chlorobenzaldehyde must be triple-rinsed with a suitable solvent (e.g., acetone (B3395972) or ethanol).[1]

  • Collect all three rinsates as hazardous halogenated liquid waste.[1]

  • After triple-rinsing, deface or remove the original label from the container. The clean, defaced container can then be disposed of in the appropriate glass or plastic recycling bin.

• Arranging for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and final disposal of the collected waste.

  • The final disposal method for halogenated organic compounds like 3-Bromo-5-chlorobenzaldehyde is typically high-temperature incineration.

III. Hazard and Classification Data

The following table summarizes the key hazard information for 3-Bromo-5-chlorobenzaldehyde.

Hazard Classification (GHS)	Signal Word	Hazard Statement (H-Phrase)	Precautionary Statement (P-Phrase)
Acute Toxicity, Oral (Category 4)[2][3]	Warning[3]	H302: Harmful if swallowed[2][3]	P264: Wash hands thoroughly after handling.P270: Do not eat, drink or smoke when using this product.P301+P317: IF SWALLOWED: Get medical help.P330: Rinse mouth.P501: Dispose of contents/container to an appropriate treatment and disposal facility in accordance with applicable laws and regulations, and product characteristics at time of disposal.[3]

IV. Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-5-chlorobenzaldehyde and associated materials.

Caption: Disposal workflow for 3-Bromo-5-chlorobenzaldehyde.

References

• 1. vumc.org [vumc.org]
• 2. 3-Bromo-5-chlorobenzaldehyde | C7H4BrClO | CID 17750952 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]

Personal protective equipment for handling 3-Bromo-5-chlorobenzaldehyde

Essential Safety and Handling Guide for 3-Bromo-5-chlorobenzaldehyde

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 3-Bromo-5-chlorobenzaldehyde. Adherence to these procedures is essential for ensuring personal safety and proper disposal.

Chemical Identifier:

• Name: 3-Bromo-5-chlorobenzaldehyde

• CAS Number: 188813-05-0

• Molecular Formula: C₇H₄BrClO

Hazard Identification and GHS Classification

3-Bromo-5-chlorobenzaldehyde is a hazardous substance requiring careful handling. The primary hazards are summarized below.

Hazard Class	Category	Pictogram	Signal Word	Hazard Statement
Acute toxicity, Oral	Category 4	Warning	H302: Harmful if swallowed[1][2][3]
Skin irritation	Category 2	Warning	H315: Causes skin irritation[4][5]
Eye irritation	Category 2	Warning	H319: Causes serious eye irritation[4][5][6]
Specific target organ toxicity — single exposure	Category 3	Warning	H335: May cause respiratory irritation[4][5][6]

Operational Plan: Safe Handling Protocol

A systematic approach is crucial when working with 3-Bromo-5-chlorobenzaldehyde. The following step-by-step protocol outlines the necessary precautions from preparation to post-handling cleanup.

Engineering Controls and Work Area Preparation

• Ventilation: Always handle this chemical in a well-ventilated area. A certified chemical fume hood is the recommended engineering control to minimize inhalation exposure.[1][2][7]

• Emergency Equipment: Ensure that an eyewash station and a safety shower are readily accessible and in good working order.

• Clear Workspace: Keep the work area uncluttered and free of ignition sources.[8]

Personal Protective Equipment (PPE)

The minimum required PPE for handling 3-Bromo-5-chlorobenzaldehyde is detailed below. Always inspect PPE for integrity before use.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z87.1 standards. A face shield should be worn over goggles if there is a significant splash risk.	Protects against splashes and dust, preventing serious eye irritation.[4][5][6]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber). Consult glove manufacturer's resistance guide for suitability.	Prevents skin contact and subsequent irritation.[9][10]
Body Protection	A buttoned, long-sleeved laboratory coat.	Protects skin and personal clothing from contamination.[7][9]
Footwear	Closed-toe, closed-heel shoes made of a non-porous material.	Protects feet from spills.[9]
Respiratory Protection	Not typically required if handled within a fume hood. If dust formation is unavoidable or ventilation is inadequate, a NIOSH-approved respirator is necessary.	Prevents respiratory tract irritation from dust or aerosols.[4][6]

Handling and Experimental Procedure

• Don PPE: Put on all required personal protective equipment before entering the handling area.

• Weighing: If weighing the solid, do so in a fume hood or a ventilated balance enclosure to avoid generating and inhaling dust.

• Mixing and Reactions: Conduct all procedures involving this chemical within a fume hood.[7]

• Avoid Contact: Take care to avoid contact with skin and eyes.[1][2] Do not eat, drink, or smoke in the work area.[1][2][3]

• Contamination: If skin contact occurs, wash the affected area immediately and thoroughly with soap and water.[3][4] If eye contact occurs, flush with copious amounts of water for at least 15 minutes and seek medical attention.[3][4]

Storage

• Store in a tightly closed container.[1][2]

• Keep in a dry, cool, and well-ventilated place away from incompatible materials such as strong oxidizing agents.[1][2]

Disposal Plan

Proper disposal of 3-Bromo-5-chlorobenzaldehyde and associated waste is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

• Solid Waste: Collect unused 3-Bromo-5-chlorobenzaldehyde and any materials grossly contaminated with it (e.g., weighing paper, paper towels) in a dedicated, sealed, and clearly labeled hazardous waste container. Label as "Halogenated Organic Waste."

• Liquid Waste: Solutions containing 3-Bromo-5-chlorobenzaldehyde should be collected in a separate, sealed, and labeled container for halogenated organic liquid waste.

• Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the designated solid hazardous waste container.

Disposal Procedure

• Regulatory Compliance: All waste must be disposed of through an approved waste disposal plant or a licensed hazardous waste management company.[1][2][3]

• Do Not: Never dispose of this chemical down the drain or in the regular trash.

• Consult EHS: Follow your institution's specific guidelines for hazardous waste disposal. Contact your Environmental Health and Safety (EHS) department for detailed instructions and to schedule a waste pickup.

Workflow for Safe Handling of 3-Bromo-5-chlorobenzaldehyde

Caption: Workflow for handling 3-Bromo-5-chlorobenzaldehyde.

References

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]
• 3. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 188813-05-0 Name: 3-Bromo-5-chlorobenzaldehyde [xixisys.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.pt [fishersci.pt]
• 6. aksci.com [aksci.com]
• 7. 3-Bromo-4-chlorobenzaldehyde | CAS#:86265-88-5 | Chemsrc [chemsrc.com]
• 8. labbox.es [labbox.es]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. ehs.utk.edu [ehs.utk.edu]